GPS1573

Core Science & Biosynthesis

What is the mechanism of action of GPS1573?

An in-depth analysis of GPS1573 reveals its role as a potent and selective noncompetitive antagonist of the melanocortin 2 receptor (MC2R). This peptide-based agent has been investigated for its potential therapeutic application in conditions of excessive adrenocorticotropic hormone (ACTH) activity, such as Cushing's disease.[1][2] This technical guide provides a detailed overview of its mechanism of action, supported by quantitative data, experimental protocols, and visualizations of the relevant biological pathways and experimental workflows.

Core Mechanism of Action

GPS1573 is a synthetic peptide engineered as a variant of a segment of the ACTH molecule (ACTH [7–18]).[3] Its primary molecular target is the melanocortin 2 receptor (MC2R), a G protein-coupled receptor (GPCR) that is predominantly expressed in the adrenal cortex.[1][3] The function of MC2R is critically dependent on the presence of a small transmembrane accessory protein, the melanocortin receptor accessory protein (MRAP), which is essential for trafficking the receptor to the cell surface and enabling ligand binding.[3]

The mechanism of GPS1573 is characterized by its noncompetitive antagonism of MC2R.[2] In the presence of the natural agonist, ACTH, GPS1573 binds to the MC2R-MRAP complex and reduces the maximal efficacy (Rmax) of ACTH-induced signaling without significantly altering its half-maximal effective concentration (EC50).[2] This mode of inhibition suggests that GPS1573 does not directly compete with ACTH for the same binding site but rather modulates the receptor's ability to transduce the signal upon agonist binding.

Signaling Pathway Modulation

The binding of ACTH to MC2R initiates a signaling cascade that is central to steroidogenesis. This pathway, which GPS1573 inhibits, proceeds as follows:

• Agonist Binding: ACTH binds to the MC2R-MRAP complex on the surface of adrenocortical cells.

• G Protein Activation: The receptor activates the associated Gs alpha subunit of the heterotrimeric G protein.

• Adenylate Cyclase Activation: The activated Gs alpha subunit stimulates adenylate cyclase, an enzyme that converts ATP into cyclic adenosine (B11128) monophosphate (cAMP).[4]

• PKA Activation: The resulting increase in intracellular cAMP levels activates Protein Kinase A (PKA).[4]

• Steroidogenesis: PKA phosphorylates and activates a series of downstream targets, including the Steroidogenic Acute Regulatory (StAR) protein, which facilitates the transport of cholesterol into the mitochondria—the rate-limiting step in the synthesis of glucocorticoids like cortisol (or corticosterone (B1669441) in rodents).[4]

GPS1573 acts as a brake on this pathway by antagonizing the initial receptor activation, thereby preventing the downstream generation of cAMP and subsequent steroid production.

Caption: Mechanism of GPS1573 action on the ACTH signaling pathway.

Quantitative Pharmacological Data

The potency and selectivity of GPS1573 have been quantified through various in vitro assays. The data highlights its high affinity for MC2R compared to other melanocortin receptor subtypes.

Parameter	Receptor	Value	Species	Assay Type	Reference
IC₅₀	MC2R	66 ± 23 nM	Human	cAMP Luminescence Assay	[1][2][3]
IC₅₀	MC4R	950 nM	Human	cAMP Luminescence Assay	[2][5]
Antagonism	MC1R	No antagonism against α-MSH	Human	cAMP Luminescence Assay	[2]
Antagonism	MC3R, MC5R	Markedly lower potency	Human	cAMP Luminescence Assay	[2]

Experimental Protocols

The characterization of GPS1573's mechanism of action relies on specific experimental methodologies. A key protocol is the in vitro cAMP assay used to determine its antagonist potency.

In Vitro cAMP Assay for Antagonist Potency (IC₅₀ Determination)

This protocol outlines the general steps for measuring the ability of GPS1573 to inhibit ACTH-induced cAMP production.

• Cell Culture and Transfection:

  • Human Embryonic Kidney (HEK293) cells are cultured under standard conditions (e.g., 37°C, 5% CO₂).

  • Cells are stably transfected to co-express the human melanocortin 2 receptor (hMC2R) and the human melanocortin receptor accessory protein (hMRAP), which is essential for functional MC2R expression.[3]

• Assay Preparation:

  • The stably transfected HEK293 cells are harvested and seeded into 96-well or 384-well assay plates.

  • Cells are allowed to adhere and grow to an appropriate confluency.

• Compound Treatment:

  • A dose-response curve for GPS1573 is prepared by serial dilution.

  • Cells are pre-incubated with varying concentrations of GPS1573 or vehicle control for a defined period.

• Agonist Stimulation:

  • Cells are then stimulated with a constant concentration of ACTH, typically at its EC₈₀ (the concentration that elicits 80% of the maximal response), to induce cAMP production.

• cAMP Measurement:

  • Following stimulation, the reaction is stopped, and cells are lysed.

  • Intracellular cAMP levels are quantified using a competitive immunoassay with a luminescent or fluorescent readout (e.g., LANCE or HTRF assays).[3]

• Data Analysis:

  • The measured luminescence/fluorescence is inversely proportional to the cAMP concentration.

  • Data are normalized to controls (vehicle-treated and maximally stimulated).

  • The IC₅₀ value, representing the concentration of GPS1573 that inhibits 50% of the ACTH-stimulated cAMP production, is calculated by fitting the dose-response data to a four-parameter logistic equation.

Caption: Experimental workflow for determining the IC₅₀ of GPS1573.

In Vivo Observations and Complexity

While in vitro studies clearly define GPS1573 as an MC2R antagonist, in vivo experiments in neonatal rats have yielded unexpected results.[6] Pretreatment with GPS1573 did not inhibit, but rather augmented, the corticosterone response to ACTH stimulation.[6][7] This discrepancy suggests a more complex physiological role that may involve:

• Biased Agonism: In the in vivo context, GPS1573 might act as a biased agonist, preferentially activating certain signaling pathways over others.[7]

• Pharmacokinetic Factors: The absorption, distribution, metabolism, and excretion properties of the peptide in a whole-organism system could differ significantly from in vitro conditions.[6]

• Off-Target Effects: The compound could be interacting with other currently unknown targets or triggering compensatory physiological responses in vivo.[7]

These findings highlight that while the direct mechanism of action at the molecular level is well-characterized as noncompetitive antagonism of MC2R, the ultimate physiological effect in a complex biological system may be context-dependent and requires further investigation.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Development of potent selective competitive-antagonists of the melanocortin type 2 receptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. ACTH Antagonists - PMC [pmc.ncbi.nlm.nih.gov]
• 4. journals.physiology.org [journals.physiology.org]
• 5. abbiotec.com [abbiotec.com]
• 6. Effect of Novel Melanocortin Type 2 Receptor Antagonists on the Corticosterone Response to ACTH in the Neonatal Rat Adrenal Gland In Vivo and In Vitro - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Frontiers | Effect of Novel Melanocortin Type 2 Receptor Antagonists on the Corticosterone Response to ACTH in the Neonatal Rat Adrenal Gland In Vivo and In Vitro [frontiersin.org]

GPS1573: A Technical Guide to a Selective MC2R Antagonist

For Researchers, Scientists, and Drug Development Professionals

Abstract

GPS1573 is a synthetic peptide that acts as a potent and selective noncompetitive antagonist of the melanocortin type 2 receptor (MC2R).[1][2][3] This technical guide provides a comprehensive overview of the structure, chemical properties, and biological activity of GPS1573. Detailed experimental protocols and signaling pathway diagrams are included to support researchers in its application for studies related to Cushing's disease and other conditions involving the hypothalamic-pituitary-adrenal (HPA) axis.

Chemical Structure and Properties

GPS1573 is a linear peptide with a modified amino acid sequence. Its structure is designed to selectively interact with the MC2R, which is the physiological receptor for adrenocorticotropic hormone (ACTH).

Table 1: Chemical and Physical Properties of GPS1573

Property	Value	Reference
Molecular Formula	C86H139N27O16	[4]
Molecular Weight	1807.0 g/mol	[4]
Amino Acid Sequence	H-Nle-Pro-(D-Phe)-Arg-(D-Trp)-Phe-Lys-Ala-Val-Gly-Lys-Lys-Arg-Arg-NH2	[4]
Alternative Notation	H-Nle-PfRwFKAVGKKRR-NH2	[4]
CAS Number	2445822-54-6	[1][3]
Appearance	Lyophilized solid	[4]
Solubility	Soluble in distilled water (up to 2 mg/ml) and acetonitrile.	[4]
Storage	Store at -20°C, protected from light and moisture.	[4]

Biological Activity and Selectivity

GPS1573 functions as a noncompetitive antagonist of MC2R, meaning it suppresses the maximum response to ACTH without changing its EC50.[2] This antagonism is highly selective for MC2R over other melanocortin receptor subtypes.

Table 2: In Vitro Activity of GPS1573

Parameter	Value	Description	Reference
MC2R IC50	66 ± 23 nM	Concentration causing 50% inhibition of ACTH-stimulated MC2R activity.	[2]
MC4R IC50	950 nM	Concentration causing 50% inhibition of MC4R activity.	[2][4]
MC1R, MC3R, MC5R Antagonism	Markedly lower potency	GPS1573 shows significantly less antagonistic activity at these receptors.	[2]

Mechanism of Action and Signaling Pathway

GPS1573 exerts its effect by inhibiting the ACTH-stimulated signaling cascade in adrenal cells. ACTH binding to MC2R, in conjunction with its accessory protein MRAP, typically activates adenylyl cyclase, leading to an increase in intracellular cyclic AMP (cAMP). This, in turn, activates Protein Kinase A (PKA) and downstream pathways culminating in steroidogenesis. GPS1573 disrupts this process.

Caption: Signaling pathway of ACTH at the MC2R and the inhibitory action of GPS1573.

Experimental Protocols

The following are generalized protocols based on published research involving GPS1573. Researchers should adapt these to their specific experimental needs and consult the original publications for finer details.

In Vitro MC2R Antagonism Assay

This protocol describes a method to assess the antagonistic activity of GPS1573 on ACTH-stimulated MC2R in a cell-based assay.

Caption: Workflow for in vitro determination of GPS1573 antagonist activity.

Detailed Methodology:

• Cell Culture: Human Embryonic Kidney (HEK293) cells stably expressing the human MC2R and its accessory protein, MRAP, are cultured in appropriate media.[5]

• Cell Seeding: Cells are seeded into multi-well plates and allowed to adhere overnight.

• Compound Addition: The following day, the culture medium is replaced with a serum-free medium containing various concentrations of GPS1573. Cells are pre-incubated with the antagonist.

• Stimulation: After the pre-incubation period, a fixed concentration of ACTH (e.g., the EC80) is added to the wells to stimulate the MC2R.

• cAMP Measurement: Following stimulation, the cells are lysed, and the intracellular cAMP concentration is determined using a commercially available assay kit, such as a luminescence-based assay.[5]

• Data Analysis: The resulting data are normalized to the response of ACTH alone. The IC50 value for GPS1573 is calculated by fitting the data to a four-parameter logistic equation.

In Vivo Evaluation in a Rodent Model

This protocol outlines a general procedure for assessing the in vivo efficacy of GPS1573 in neonatal rats.[6][7]

Detailed Methodology:

• Animal Handling: Timed-pregnant Sprague-Dawley rats are obtained and allowed to deliver. Experiments are conducted on neonatal pups at specific postnatal days (e.g., PD2 and PD8).[6]

• Compound Administration: GPS1573 is reconstituted in a suitable vehicle and administered via intraperitoneal (ip) injection.[6][7] A vehicle control group is also included.

• ACTH Challenge: A defined period after GPS1573 administration (e.g., 10 minutes), a subcutaneous or ip injection of ACTH is given to stimulate the adrenal glands.[6][7]

• Blood Sampling: Trunk blood is collected at various time points post-ACTH injection (e.g., 0, 15, 30, and 60 minutes).[6]

• Hormone Analysis: Plasma is separated from the blood samples, and corticosterone (B1669441) levels are measured using an appropriate method, such as a radioimmunoassay (RIA) or ELISA.

• Data Analysis: The corticosterone response over time is compared between the vehicle-treated and GPS1573-treated groups to determine the in vivo antagonistic effect.

It is important to note that in vivo studies with GPS1573 have shown complex results, with some evidence suggesting it may act as a biasing agonist under certain conditions.[8][9][10]

Applications in Research

GPS1573 is a valuable tool for:

• Studying the role of the MC2R in the regulation of the HPA axis.

• Investigating the pathophysiology of Cushing's disease and other disorders of cortisol excess.[1][2]

• Serving as a lead compound for the development of novel therapeutics targeting the MC2R.[2]

Conclusion

GPS1573 is a well-characterized, potent, and selective noncompetitive antagonist of the MC2R. Its defined chemical structure, in vitro activity, and established experimental protocols make it a critical research tool for scientists and drug developers working in the field of endocrinology and metabolic diseases. Further investigation into its in vivo properties will be crucial for translating its potential into clinical applications.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Development of potent selective competitive-antagonists of the melanocortin type 2 receptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. GPS1573 | Melanocortin Receptor | 2445822-54-6 | Invivochem [invivochem.com]
• 4. abbiotec.com [abbiotec.com]
• 5. ACTH Antagonists - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Effect of Novel Melanocortin Type 2 Receptor Antagonists on the Corticosterone Response to ACTH in the Neonatal Rat Adrenal Gland In Vivo and In Vitro - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Effect of Novel Melanocortin Type 2 Receptor Antagonists on the Corticosterone Response to ACTH in the Neonatal Rat Adrenal Gland In Vivo and In Vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Frontiers | Effect of Novel Melanocortin Type 2 Receptor Antagonists on the Corticosterone Response to ACTH in the Neonatal Rat Adrenal Gland In Vivo and In Vitro [frontiersin.org]
• 9. journals.physiology.org [journals.physiology.org]
• 10. Effect of a melanocortin type 2 receptor (MC2R) antagonist on the corticosterone response to hypoxia and ACTH stimulation in the neonatal rat - PMC [pmc.ncbi.nlm.nih.gov]

GPS1573: A Selective MC2R Antagonist - A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

GPS1573 is a synthetic peptide that has been identified as a potent and selective antagonist of the Melanocortin 2 Receptor (MC2R).[1][2] MC2R, also known as the adrenocorticotropic hormone (ACTH) receptor, is a G-protein coupled receptor (GPCR) primarily expressed in the adrenal cortex.[3] Its activation by ACTH is the primary stimulus for the synthesis and release of glucocorticoids, such as cortisol. This central role in the hypothalamic-pituitary-adrenal (HPA) axis makes MC2R a key therapeutic target for disorders characterized by excessive cortisol production, such as Cushing's disease.[1][2] GPS1573 has been investigated for its potential to selectively block this pathway, offering a targeted therapeutic approach. This document provides a comprehensive technical overview of GPS1573, including its mechanism of action, selectivity, and the experimental protocols used in its characterization.

Core Data Summary

The following tables summarize the key quantitative data regarding the in vitro activity and selectivity of GPS1573.

Table 1: In Vitro Potency of GPS1573

Target	Assay Type	Cell Line	Parameter	Value	Reference
Human MC2R	cAMP Inhibition	HEK293 (with MRAP)	IC50	66 ± 23 nM	[3]

IC50 represents the concentration of GPS1573 required to inhibit 50% of the maximal response induced by ACTH.

Table 2: Selectivity Profile of GPS1573 against other Melanocortin Receptors

Target	Assay Type	Parameter	Value	Selectivity (fold vs. MC2R)	Reference
Human MC4R	cAMP Inhibition	IC50	950 nM	~14.4	[3]
Human MC1R	cAMP Inhibition	Activity	No antagonism observed	>100	[3]
Human MC3R	cAMP Inhibition	Activity	Markedly lower potency	Not specified	[3]
Human MC5R	cAMP Inhibition	Activity	Markedly lower potency	Not specified	[3]

Selectivity is calculated as the ratio of the IC50 for the off-target receptor to the IC50 for MC2R.

Mechanism of Action

In vitro studies have characterized GPS1573 as a noncompetitive antagonist of MC2R.[1][2][3] This is evidenced by its ability to suppress the maximum response (Rmax) of ACTH-stimulated MC2R activity without altering the EC50 of ACTH.[3] This suggests that GPS1573 does not directly compete with ACTH for the same binding site but rather binds to an allosteric site on the receptor or its accessory protein, MRAP, thereby preventing or reducing the conformational change required for receptor activation and subsequent signaling.

However, in vivo studies in neonatal rats have revealed a more complex pharmacological profile. Pretreatment with GPS1573 unexpectedly augmented the corticosterone (B1669441) response to ACTH, suggesting a potential role as a biased agonist in a physiological context.[4][5] This phenomenon, where a ligand preferentially activates a subset of a receptor's signaling pathways, highlights the intricate nature of MC2R regulation and the challenges of translating in vitro findings to in vivo systems.

Signaling Pathway Diagrams

The following diagrams illustrate the MC2R signaling pathway and the proposed mechanisms of action of GPS1573.

Caption: Canonical MC2R signaling pathway upon ACTH stimulation.

Caption: Proposed mechanisms of action for GPS1573.

Experimental Protocols

In Vitro MC2R Antagonism Assay (cAMP Measurement)

This protocol outlines the general steps for determining the inhibitory activity of GPS1573 on ACTH-stimulated cAMP production in a cell-based assay.

1. Cell Culture and Transfection:

• Human Embryonic Kidney (HEK293) cells are cultured in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% fetal bovine serum, penicillin (100 U/mL), and streptomycin (B1217042) (100 µg/mL).
• Cells are transiently or stably co-transfected with expression vectors for human MC2R and its essential accessory protein, MRAP.

2. cAMP Accumulation Assay:

• Transfected cells are seeded into 96-well plates and grown to confluence.
• The growth medium is replaced with a stimulation buffer containing a phosphodiesterase inhibitor (e.g., 0.5 mM IBMX) to prevent cAMP degradation.
• Cells are pre-incubated with varying concentrations of GPS1573 for a specified time (e.g., 15-30 minutes).
• Cells are then stimulated with a fixed concentration of ACTH (typically the EC80) for a defined period (e.g., 30 minutes) at 37°C.
• The reaction is stopped, and intracellular cAMP levels are measured using a commercially available kit, such as a competitive immunoassay with a fluorescent or luminescent readout (e.g., HTRF or LANCE).

3. Data Analysis:

• The raw data (e.g., fluorescence or luminescence intensity) is converted to cAMP concentrations using a standard curve.
• The percentage of inhibition by GPS1573 is calculated relative to the response of ACTH alone.
• The IC50 value is determined by fitting the concentration-response data to a four-parameter logistic equation.

Start [label="Start: HEK293 Cells", fillcolor="#F1F3F4", fontcolor="#202124"]; Transfection [label="Co-transfect with\nhMC2R and MRAP plasmids", fillcolor="#4285F4", fontcolor="#FFFFFF"]; Seeding [label="Seed cells into\n96-well plates", fillcolor="#FBBC05", fontcolor="#202124"]; Preincubation [label="Pre-incubate with\nvarying [GPS1573]", fillcolor="#34A853", fontcolor="#FFFFFF"]; Stimulation [label="Stimulate with ACTH (EC80)", fillcolor="#EA4335", fontcolor="#FFFFFF"]; Measurement [label="Measure intracellular cAMP\n(e.g., HTRF)", fillcolor="#4285F4", fontcolor="#FFFFFF"]; Analysis [label="Data Analysis:\nCalculate IC50", fillcolor="#5F6368", fontcolor="#FFFFFF"]; End [label="End", fillcolor="#F1F3F4", fontcolor="#202124"];

Start -> Transfection; Transfection -> Seeding; Seeding -> Preincubation; Preincubation -> Stimulation; Stimulation -> Measurement; Measurement -> Analysis; Analysis -> End; }

Caption: Workflow for the in vitro MC2R antagonism assay.

In Vivo Assessment of MC2R Antagonism in Neonatal Rats

This protocol describes the general methodology used to evaluate the in vivo efficacy of GPS1573 in a neonatal rat model.

1. Animal Model:

• Neonatal Sprague-Dawley rats at postnatal day 2 (PD2) or PD8 are used.[4][5]
• Pups are separated from the dam and kept in a temperature-controlled environment.

2. Dosing and Administration:

• GPS1573 is dissolved in a sterile vehicle (e.g., isotonic saline).
• Pups are pretreated with an intraperitoneal (ip) injection of either vehicle or GPS1573 at various doses (e.g., 0.1 mg/kg or 4.0 mg/kg).[4][5]
• After a short interval (e.g., 10 minutes), the pups receive an ip injection of ACTH (e.g., 0.001 mg/kg) to stimulate corticosterone production.[4][5]

3. Sample Collection:

• Blood samples are collected at baseline (before ACTH injection) and at various time points post-ACTH injection (e.g., 15, 30, and 60 minutes).
• Blood is collected via a suitable method for neonatal rats, such as tail nick or cardiac puncture, into tubes containing an anticoagulant (e.g., EDTA).

4. Corticosterone Measurement:

• Plasma is separated by centrifugation.
• Plasma corticosterone concentrations are quantified using a specific and sensitive method, such as an Enzyme-Linked Immunosorbent Assay (ELISA) or Liquid Chromatography-Mass Spectrometry (LC-MS).

5. Data Analysis:

• Plasma corticosterone levels are plotted over time for each treatment group.
• Statistical analysis (e.g., ANOVA) is used to compare the corticosterone response between the vehicle-treated and GPS1573-treated groups.

Start [label="Start: Neonatal Rats", fillcolor="#F1F3F4", fontcolor="#202124"]; Pretreatment [label="Pretreat with GPS1573\nor Vehicle (i.p.)", fillcolor="#4285F4", fontcolor="#FFFFFF"]; ACTH_Injection [label="Inject ACTH (i.p.)", fillcolor="#EA4335", fontcolor="#FFFFFF"]; Blood_Sampling [label="Collect blood samples\nat various time points", fillcolor="#FBBC05", fontcolor="#202124"]; Plasma_Separation [label="Separate Plasma", fillcolor="#34A853", fontcolor="#FFFFFF"]; Corticosterone_Assay [label="Measure Plasma Corticosterone\n(e.g., ELISA)", fillcolor="#4285F4", fontcolor="#FFFFFF"]; Data_Analysis [label="Data Analysis:\nCompare responses", fillcolor="#5F6368", fontcolor="#FFFFFF"]; End [label="End", fillcolor="#F1F3F4", fontcolor="#202124"];

Start -> Pretreatment; Pretreatment -> ACTH_Injection; ACTH_Injection -> Blood_Sampling; Blood_Sampling -> Plasma_Separation; Plasma_Separation -> Corticosterone_Assay; Corticosterone_Assay -> Data_Analysis; Data_Analysis -> End; }

Caption: Workflow for the in vivo assessment in neonatal rats.

Conclusion

GPS1573 is a valuable research tool for probing the function of the MC2R. Its high in vitro potency and selectivity make it a promising lead compound for the development of therapeutics for conditions of cortisol excess. However, the unexpected in vivo findings underscore the importance of comprehensive pharmacological characterization in relevant physiological models. Further research is warranted to elucidate the molecular basis of its apparent biased agonism and to explore its therapeutic potential fully.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. researchgate.net [researchgate.net]
• 3. Melanocortin 2 receptor antagonists in canine pituitary-dependent hypercortisolism: in vitro studies - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Antifibrotic and Anti-Inflammatory Actions of α-Melanocytic Hormone: New Roles for an Old Player [mdpi.com]
• 5. Development of potent selective competitive-antagonists of the melanocortin type 2 receptor - PubMed [pubmed.ncbi.nlm.nih.gov]

The Role of GPS1573 in Cushing's Disease Research: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cushing's disease is a severe endocrine disorder resulting from chronic hypercortisolism driven by an adrenocorticotropic hormone (ACTH)-secreting pituitary adenoma.[1][2][3] The persistent excess of cortisol leads to significant morbidity and mortality.[1] The pathophysiology of the disease is centered on the interaction between ACTH and its receptor, the melanocortin type 2 receptor (MC2R), located on the surface of adrenal cortex cells.[4] This interaction stimulates the synthesis and secretion of cortisol.[4][5] Consequently, antagonizing the MC2R presents a targeted and promising therapeutic strategy for the medical management of Cushing's disease.[1][6] This document provides a detailed overview of GPS1573, a peptide antagonist of the MC2R, and its role in advancing Cushing's disease research.

GPS1573: A Selective MC2R Antagonist

GPS1573 is a synthetic peptide developed as a selective antagonist for the melanocortin type 2 receptor (MC2R).[1] It is a variant of the ACTH [7–18] fragment with specific amino acid modifications, including an N-terminal norleucine-proline sequence and the substitution of L-phenylalanine and L-tryptophan with their D-isomers in the HFRW sequence, which is critical for melanocortin receptor interaction.[7] These modifications confer potent antagonistic properties.

Mechanism of Action

GPS1573 functions as a noncompetitive antagonist of the MC2R.[1][8] In vitro studies have demonstrated that GPS1573 dose-dependently inhibits ACTH-stimulated MC2R activity.[1][8] As a noncompetitive antagonist, GPS1573 suppresses the maximal response (Rmax) of ACTH on the MC2R without altering the agonist's potency (EC50).[1] This suggests that GPS1573 likely binds to a site on the receptor or its accessory protein (MRAP) that is distinct from the ACTH binding site, thereby preventing the conformational changes necessary for full receptor activation and subsequent signaling.

Signaling Pathways

The binding of ACTH to the MC2R, in complex with the MC2R accessory protein (MRAP), activates a G-protein-coupled signaling cascade that is fundamental to steroidogenesis. This activation leads to increased intracellular cyclic adenosine (B11128) monophosphate (cAMP), which in turn activates Protein Kinase A (PKA) and ultimately stimulates the synthesis and release of cortisol.[5] GPS1573 intervenes in this pathway by blocking the receptor's ability to be fully activated by ACTH.

Caption: Simplified ACTH signaling cascade at the adrenal MC2R.

Caption: Noncompetitive antagonism of the MC2R by GPS1573.

Quantitative Data

The potency and selectivity of GPS1573 have been characterized in vitro. However, its effects in vivo have shown unexpected complexity.

Table 1: In Vitro Potency and Selectivity of GPS1573

Receptor	IC50 (nM)	Agonist	Reference
MC2R	66 ± 23	ACTH	[1]
MC1R	No antagonism	α-MSH	[1]
MC3R	Markedly lower potency	-	[1]
MC4R	950	-	[1][9]
MC5R	Markedly lower potency	-	[1]

Table 2: In Vivo Effects of GPS1573 on Plasma Corticosterone (B1669441) in Neonatal Rats (Postnatal Day 2) [10]

Treatment Group	Time Post-ACTH	Plasma Corticosterone (ng/mL, mean ± SE)
Vehicle + ACTH	15 min	- (no significant increase from baseline)
30 min	166.0 ± 17.1
60 min	137.2 ± 43.5
Low Dose GPS1573 (0.1 mg/kg) + ACTH	15 min	67.8 ± 7.9
60 min	200.0 ± 23.6
High Dose GPS1573 (4.0 mg/kg) + ACTH	15 min	115.5 ± 11.0*†

*Significantly different from vehicle (P < 0.05). †Significantly different from low dose.

Table 3: In Vivo Effects of GPS1573 on Plasma Corticosterone in Neonatal Rats (Postnatal Day 8) [10]

Treatment Group	Time Post-ACTH	Plasma Corticosterone (ng/mL, mean ± SE)
Vehicle + ACTH	15 min	- (no significant increase from baseline)
30 min	- (no significant increase from baseline)
60 min	- (no significant increase from baseline)
Low Dose GPS1573 (0.1 mg/kg) + ACTH	15 min	45.8 ± 2.6
30 min	54.5 ± 3.7
60 min	50.4 ± 6.5*
High Dose GPS1573 (4.0 mg/kg) + ACTH	15 min	34.3 ± 4.5
30 min	36.0 ± 6.0
60 min	40.4 ± 5.9‡

*Significantly different from vehicle (P < 0.05). ‡Significantly less than low dose.

Experimental Protocols

In Vitro MC2R Antagonism Assay

• Cell Line: HEK293 cells stably expressing human MC2R and its accessory protein, MRAP, were utilized.[7]

• Stimulation: Cells were stimulated with adrenocorticotropic hormone (ACTH) to induce a response.[1]

• Antagonist Application: Various concentrations of GPS1573 were added to the cells to test for antagonistic activity against ACTH stimulation.[1]

• Endpoint Measurement: The production of cyclic AMP (cAMP) was measured, typically using a luminescence-based assay, as the primary indicator of MC2R activation.[7]

• Data Analysis: The half-maximal inhibitory concentration (IC50) was calculated to determine the potency of GPS1573.[1][7] The effect on the maximal response (Rmax) and agonist potency (EC50) was analyzed to determine the mode of antagonism (competitive vs. non-competitive).[1]

In Vivo Studies in Neonatal Rats

• Animal Model: Timed-pregnant Sprague-Dawley rats were used, and experiments were conducted on neonatal pups at postnatal day 2 (PD2) and postnatal day 8 (PD8).[10]

• Experimental Groups: Pups were randomly assigned to receive an intraperitoneal (ip) injection of either vehicle (isotonic saline) or GPS1573 at a low (0.1 mg/kg) or high (4.0 mg/kg) dose.[10]

• Procedure:

  • Ten minutes after the initial injection (vehicle or GPS1573), a baseline blood sample was collected via decapitation.[10]

  • Immediately following baseline collection, porcine ACTH (0.001 mg/kg) was injected intraperitoneally.[10]

  • Subsequent trunk blood samples were collected from different subsets of pups at 15, 30, and 60 minutes post-ACTH injection.[10]

• Endpoint Measurement: Plasma was separated from the blood samples, and corticosterone concentrations were measured to assess the adrenal response.[10]

Caption: Workflow for the in vivo neonatal rat study.

Discussion and Future Directions

GPS1573 is a potent and selective noncompetitive antagonist of the MC2R in vitro, making it a valuable tool for studying the ACTH signaling pathway.[1][8] Its high selectivity for MC2R over other melanocortin receptors is a desirable characteristic for a potential therapeutic agent aimed at treating Cushing's disease.[1][9]

However, the in vivo studies in neonatal rats revealed a surprising and contradictory effect. Instead of inhibiting the corticosterone response to ACTH, pretreatment with GPS1573 augmented it, particularly at PD2.[10][11] This discrepancy between in vitro and in vivo results is significant. Researchers have proposed several hypotheses to explain this phenomenon, including the possibility that GPS1573 acts as a biasing agonist in the complex in vivo environment or that it triggers a non-specific sympathetic nervous system response that sensitizes the adrenal cortex to ACTH.[10]

References

• 1. Development of potent selective competitive-antagonists of the melanocortin type 2 receptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. Cushing Disease - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. Cushing's syndrome: from physiological principles to diagnosis and clinical care - PMC [pmc.ncbi.nlm.nih.gov]
• 5. journals.physiology.org [journals.physiology.org]
• 6. Frontiers | ACTH Antagonists [frontiersin.org]
• 7. ACTH Antagonists - PMC [pmc.ncbi.nlm.nih.gov]
• 8. medchemexpress.com [medchemexpress.com]
• 9. abbiotec.com [abbiotec.com]
• 10. Effect of Novel Melanocortin Type 2 Receptor Antagonists on the Corticosterone Response to ACTH in the Neonatal Rat Adrenal Gland In Vivo and In Vitro - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Effect of Novel Melanocortin Type 2 Receptor Antagonists on the Corticosterone Response to ACTH in the Neonatal Rat Adrenal Gland In Vivo and In Vitro - PubMed [pubmed.ncbi.nlm.nih.gov]

GPS1573 and its Interaction with the ACTH Receptor: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the synthetic peptide GPS1573 and its interaction with the Adrenocorticotropic Hormone (ACTH) receptor, also known as the melanocortin-2 receptor (MC2R). This document consolidates available data on its mechanism of action, quantitative pharmacology, and the experimental methodologies used in its characterization.

Core Concepts: GPS1573 and the ACTH Receptor

GPS1573 is a synthetic peptide developed as an antagonist of the melanocortin-2 receptor (MC2R).[1][2] The MC2R is a G-protein coupled receptor (GPCR) primarily expressed in the adrenal cortex and is the principal receptor for ACTH.[3][4] The interaction between ACTH and MC2R is a critical step in the hypothalamic-pituitary-adrenal (HPA) axis, stimulating the production and release of glucocorticoids, such as cortisol. For the MC2R to be functionally expressed on the cell surface and to bind ACTH, it requires the presence of a crucial accessory protein known as the melanocortin receptor accessory protein (MRAP).[3][4]

GPS1573 is a derivative of the ACTH(7-18) fragment, with specific amino acid substitutions, including the incorporation of a norleucine-proline sequence at the N-terminus and the replacement of L-phenylalanine and L-tryptophan with their D-isomers in the HFRW motif.[3] Its amino acid sequence is H-Nle-Pro-(D-Phe)-Arg-(D-Trp)-Phe-Lys-Ala-Val-Gly-Lys-Lys-Arg-Arg-NH2.[5]

Quantitative Data

GPS1573 has been characterized as a noncompetitive antagonist of the MC2R.[1][2] Its inhibitory activity has been quantified against several melanocortin receptors, demonstrating a degree of selectivity for MC2R. The available quantitative data are summarized in the table below.

Receptor	Ligand	Assay Type	Cell Line	Parameter	Value (nM)	Reference
Human MC2R	GPS1573	cAMP accumulation	HEK293 (with hMRAP)	IC50	66 ± 23	[2][3]
Human MC4R	GPS1573	cAMP accumulation	HEK293	IC50	950	[2][5]
Human MC1R	GPS1573	cAMP accumulation	HEK293	IC50	>1000	[2]
Human MC3R	GPS1573	cAMP accumulation	HEK293	IC50	>1000	[2]
Human MC5R	GPS1573	cAMP accumulation	HEK293	IC50	>1000*	[2]

*Note: While precise IC50 values for MC1R, MC3R, and MC5R are not available in the reviewed literature, the potency of GPS1573 at these receptors is described as being "markedly lower" than at MC2R, by approximately an order of magnitude.[2][3]

Signaling Pathways

The primary signaling pathway initiated by ACTH binding to the MC2R/MRAP complex is the activation of adenylyl cyclase, leading to an increase in intracellular cyclic adenosine (B11128) monophosphate (cAMP). This, in turn, activates Protein Kinase A (PKA), which phosphorylates various downstream targets to stimulate steroidogenesis. GPS1573, as a noncompetitive antagonist, inhibits this ACTH-stimulated cAMP production.

Beyond the canonical cAMP pathway, ACTH receptor activation has been suggested to engage other signaling cascades, although these are generally considered less prominent. These include the phospholipase C (PLC) pathway, leading to the generation of inositol (B14025) trisphosphate (IP3) and diacylglycerol (DAG), which in turn mobilize intracellular calcium and activate Protein Kinase C (PKC). Additionally, the mitogen-activated protein kinase (MAPK) pathway may be activated. The effect of GPS1573 on these alternative signaling pathways has not been documented in the available literature.

Figure 1. Signaling pathways of the ACTH receptor and the inhibitory action of GPS1573.

Experimental Protocols

Detailed, step-by-step experimental protocols for the characterization of GPS1573 are not fully available in the public domain. However, based on the published literature, the following outlines the general methodologies employed.

In Vitro Antagonist Activity Assay (cAMP Measurement)

The inhibitory effect of GPS1573 on ACTH-stimulated MC2R activity was determined by measuring intracellular cAMP accumulation in a heterologous expression system.

• Cell Line: Human Embryonic Kidney (HEK293) cells stably co-expressing the human MC2R and human MRAP were utilized.

• Assay Principle: A competitive immunoassay, likely a Homogeneous Time-Resolved Fluorescence (HTRF) assay, was used to quantify cAMP levels. In this format, endogenously produced cAMP competes with a labeled cAMP tracer for binding to a specific antibody.

• General Procedure:

  • Cell Plating: HEK293-hMC2R/hMRAP cells are seeded into multi-well plates and cultured to an appropriate confluency.

  • Compound Incubation: Cells are pre-incubated with varying concentrations of GPS1573 or vehicle control for a defined period.

  • Agonist Stimulation: ACTH is added at a concentration designed to elicit a submaximal response (e.g., EC80) and incubated for a specific duration to stimulate cAMP production.

  • Cell Lysis and Detection: A lysis buffer containing the HTRF reagents (a cAMP tracer labeled with a donor fluorophore and an anti-cAMP antibody labeled with an acceptor fluorophore) is added to the wells.

  • Signal Measurement: The plate is read on a compatible plate reader that measures the fluorescence resonance energy transfer between the donor and acceptor fluorophores. A decrease in the HTRF signal corresponds to an increase in intracellular cAMP.

• Data Analysis: The IC50 value, representing the concentration of GPS1573 that inhibits 50% of the ACTH-stimulated cAMP production, is calculated from the dose-response curves.

Figure 2. Generalized workflow for the in vitro characterization of GPS1573.

In Vivo Studies in Neonatal Rats

The in vivo effects of GPS1573 have been investigated in neonatal rat models to assess its impact on the HPA axis.

• Animal Model: Neonatal Sprague-Dawley rats at various postnatal days (e.g., PD2, PD8) were used.

• General Procedure:

  • Acclimatization: Pups are separated from the dam and allowed to acclimate in a temperature-controlled environment.

  • Antagonist Administration: GPS1573 is administered via intraperitoneal (IP) injection at various doses (e.g., 0.1 mg/kg and 4.0 mg/kg).

  • ACTH Challenge: After a short pre-treatment period (e.g., 10 minutes), a bolus of ACTH is administered, also via IP injection.

  • Blood Sampling: Trunk blood is collected at multiple time points post-ACTH injection (e.g., 0, 15, 30, 60 minutes).

  • Corticosterone (B1669441) Measurement: Plasma is separated, and corticosterone levels are quantified using a radioimmunoassay (RIA).

• Unexpected In Vivo Effects: It is important to note that in vivo studies with GPS1573 in neonatal rats have yielded complex results.[6][7][8] Instead of the expected antagonism, GPS1573 was observed to augment the corticosterone response to ACTH at certain doses and time points.[6][7][8] This suggests that GPS1573 may have biased agonist properties or other off-target effects in a complex in vivo system that are not apparent in in vitro assays.[7][9]

Figure 3. Generalized workflow for the in vivo evaluation of GPS1573 in neonatal rats.

Summary and Future Directions

GPS1573 is a potent and selective noncompetitive antagonist of the MC2R in vitro. Its ability to block the action of ACTH at its receptor makes it a valuable research tool for studying the HPA axis and a potential therapeutic lead for conditions characterized by excess ACTH, such as Cushing's disease. However, the paradoxical agonist-like effects observed in vivo in neonatal rats highlight the complexities of translating in vitro findings to a whole-organism context and underscore the need for further investigation into its pharmacological properties. Future research should focus on elucidating the mechanisms behind its in vivo activity, including potential biased agonism and off-target effects, and on obtaining a more complete quantitative profile of its activity at all melanocortin receptors.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. journals.physiology.org [journals.physiology.org]
• 4. apac.eurofinsdiscovery.com [apac.eurofinsdiscovery.com]
• 5. Adrenocortical control in the neonatal rat: ACTH- and cAMP-independent corticosterone production during hypoxia - PMC [pmc.ncbi.nlm.nih.gov]
• 6. apac.eurofinsdiscovery.com [apac.eurofinsdiscovery.com]
• 7. abbiotec.com [abbiotec.com]
• 8. GPS1573 | Melanocortin Receptor | 2445822-54-6 | Invivochem [invivochem.com]
• 9. GPS1573 - Immunomart [immunomart.com]

The Dichotomous Effects of GPS1573 on Steroidogenesis: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

GPS1573, a synthetic peptide antagonist of the melanocortin 2 receptor (MC2R), presents a complex and intriguing profile in the regulation of steroidogenesis. While demonstrating clear antagonistic properties in vitro, its in vivo effects have shown a paradoxical augmentation of adrenocorticotropic hormone (ACTH)-stimulated corticosterone (B1669441) production in neonatal rat models. This technical guide provides a comprehensive analysis of the current understanding of GPS1573, detailing its mechanism of action, summarizing key quantitative data, outlining experimental methodologies, and visualizing the underlying biological pathways and experimental workflows. This document is intended to serve as a critical resource for researchers and drug development professionals investigating novel modulators of the hypothalamic-pituitary-adrenal (HPA) axis and steroidogenic pathways.

Introduction

Steroidogenesis, the biological process for the synthesis of steroid hormones from cholesterol, is a fundamental physiological pathway regulated by a complex interplay of hormones and enzymes. The primary regulator of glucocorticoid synthesis in the adrenal cortex is the adrenocorticotropic hormone (ACTH), which exerts its effects through the melanocortin 2 receptor (MC2R), a G-protein coupled receptor (GPCR).[1] The dysregulation of this pathway is implicated in various endocrine disorders, including Cushing's disease.[2] Consequently, the development of MC2R antagonists is a significant area of therapeutic interest.

GPS1573 has emerged as a potent and selective antagonist of MC2R in vitro.[2] However, its translation to in vivo models has revealed unexpected complexities, challenging the conventional understanding of its mechanism of action and highlighting the nuanced regulation of the adrenal stress response, particularly in neonatal stages. This guide synthesizes the available data to provide a detailed overview of the multifaceted effects of GPS1573 on steroidogenesis.

Mechanism of Action: The MC2R Signaling Pathway

The canonical pathway for ACTH-stimulated steroidogenesis begins with the binding of ACTH to MC2R on the surface of adrenocortical cells.[1][3] This interaction, facilitated by the melanocortin 2 receptor accessory protein (MRAP), triggers a conformational change in MC2R, leading to the activation of adenylyl cyclase and a subsequent increase in intracellular cyclic AMP (cAMP).[4][5] Elevated cAMP levels activate protein kinase A (PKA), which in turn phosphorylates and activates various downstream targets, including the steroidogenic acute regulatory (StAR) protein.[4][6] StAR facilitates the rate-limiting step in steroidogenesis: the transport of cholesterol from the outer to the inner mitochondrial membrane.[6][7] Once inside the mitochondria, cholesterol is converted to pregnenolone (B344588) by the enzyme cytochrome P450 side-chain cleavage (P450scc), initiating the cascade of enzymatic reactions that culminate in the synthesis of glucocorticoids, such as corticosterone in rodents.[6][8]

GPS1573 is designed to competitively antagonize the binding of ACTH to MC2R, thereby inhibiting the initiation of this signaling cascade and subsequent steroid production.[2]

Figure 1: ACTH Signaling Pathway in Steroidogenesis.

Quantitative Data Summary

The following tables summarize the key quantitative findings from in vitro and in vivo studies on GPS1573.

Table 1: In Vitro Activity of GPS1573

Parameter	Value	Cell Type/System	Reference
IC50 (MC2R)	66 ± 23 nM	Not specified	[7]
IC50 (MC4R)	950 nM	Not specified	[2]

Table 2: In Vivo Effects of GPS1573 on Plasma Corticosterone Levels in Neonatal Rats

All corticosterone concentrations are presented as mean ± SEM (ng/mL). PD refers to postnatal day.

Age	Pretreatment (Dose)	Time Post-ACTH	Plasma Corticosterone (ng/mL)	Reference
PD2	Vehicle	Baseline (0 min)	30.4 ± 3.7 to 45.7 ± 8.7	[9]
PD2	Vehicle	15 min	No significant increase	[9]
PD2	Vehicle	30 min	166.0 ± 17.1	[9]
PD2	Vehicle	60 min	137.2 ± 43.5	[9]
PD2	GPS1573 (0.1 mg/kg)	15 min	67.8 ± 7.9	[9]
PD2	GPS1573 (0.1 mg/kg)	60 min	200.0 ± 23.6	[9]
PD2	GPS1573 (4.0 mg/kg)	15 min	115.5 ± 11.0	[9]
PD8	Vehicle	Baseline (0 min)	22.8 ± 3.7 to 25.7 ± 2.9	[9]
PD8	Vehicle	15-60 min	No significant increase	[9]
PD8	GPS1573 (0.1 mg/kg)	15 min	45.8 ± 2.6	[9]
PD8	GPS1573 (0.1 mg/kg)	30 min	54.5 ± 3.7	[9]
PD8	GPS1573 (0.1 mg/kg)	60 min	50.4 ± 6.5	[9]
PD8	GPS1573 (4.0 mg/kg)	15 min	34.3 ± 4.5	[9]
PD8	GPS1573 (4.0 mg/kg)	30 min	36.0 ± 6.0	[9]
PD8	GPS1573 (4.0 mg/kg)	60 min	40.4 ± 5.9	[9]

Experimental Protocols

In Vitro Adrenal Cell Preparation and Treatment

This protocol describes the methodology for assessing the in vitro efficacy of GPS1573 on ACTH-stimulated corticosterone production in dispersed adrenal cells from rats.

• Animal Euthanasia and Adrenal Gland Extraction: Rats of varying ages (e.g., postnatal day 2, 8, and adult) are euthanized by decapitation. The adrenal glands are promptly removed and cleaned of surrounding adipose tissue. For adult rats, the glands are decapsulated.[9][10]

• Cell Dispersion: The adrenal glands undergo enzymatic digestion with type I collagenase for 90 minutes to dissociate the tissue into a single-cell suspension.[10]

• Cell Plating: Viable cells are counted and plated in 96-well microtiter plates at a density of approximately 10,000 cells per well.[10]

• GPS1573 and ACTH Treatment: The plated adrenal cells are treated with varying concentrations of GPS1573 or a vehicle control. Subsequently, the cells are stimulated with ACTH to induce corticosterone production.

• Corticosterone Measurement: Following incubation, the supernatant from each well is collected, and the concentration of corticosterone is quantified using an appropriate immunoassay.

Figure 2: In Vitro Experimental Workflow.

In Vivo Neonatal Rat Model of ACTH-Stimulated Steroidogenesis

This protocol outlines the in vivo methodology used to evaluate the effect of GPS1573 on the corticosterone response to ACTH in neonatal rats.[9]

• Animal Preparation: Neonatal rat pups (e.g., postnatal days 2 and 8) are used for the study. Pups are weighed and maintained at a stable body temperature.[9]

• GPS1573 Administration: Pups are administered an intraperitoneal (ip) injection of either vehicle (isotonic saline) or GPS1573 at varying doses (e.g., 0.1 mg/kg or 4.0 mg/kg).[9]

• Baseline Blood Sampling: Ten minutes following the GPS1573 or vehicle injection, a baseline blood sample is collected via decapitation and trunk blood collection.[9]

• ACTH Challenge: Immediately after baseline sampling, a separate cohort of pups receives an ip injection of porcine ACTH (e.g., 0.001 mg/kg).[9]

• Time-Course Blood Sampling: Subsets of the ACTH-treated pups are decapitated at various time points post-injection (e.g., 15, 30, and 60 minutes) to collect trunk blood.[9]

• Plasma Corticosterone Analysis: Blood samples are processed to separate the plasma, which is then analyzed for corticosterone concentration using an appropriate immunoassay.

Figure 3: In Vivo Experimental Workflow.

Discussion of In Vitro vs. In Vivo Discrepancies

The stark contrast between the in vitro antagonist activity and the in vivo augmentation of ACTH-stimulated corticosterone production by GPS1573 is a critical point of discussion.[10][11] Several hypotheses have been proposed to explain this phenomenon:

• Biased Agonism: In vivo, GPS1573 may act as a biased agonist, where instead of blocking the receptor, it augments G-protein coupled signal transduction upon ACTH binding.[10]

• Sympathetic Nervous System Activation: GPS1573 could trigger a non-specific activation of the sympathetic nervous system, leading to increased sensitivity of the adrenal cortex to ACTH.[10]

• Pharmacokinetics: The in vivo effects may be influenced by a short half-life or rapid inactivation of GPS1573 following injection.[10]

• Developmental Differences: The adrenal stress response in neonatal rats undergoes a shift from ACTH-independent to ACTH-dependent between postnatal days 2 and 8, which may influence the effects of MC2R modulators.[5][11]

The differing effects of GPS1573 and a structurally similar compound, GPS1574 (which shows inhibitory effects in vivo), further underscore the complexity of MC2R pharmacology and the importance of subtle structural variations.[4][12]

Figure 4: Logical Relationship of GPS1573's Dichotomous Effects.

Conclusion and Future Directions

GPS1573 serves as a compelling case study in the complexities of drug development, particularly for GPCR targets. While its potent in vitro antagonism of MC2R initially suggested a clear therapeutic potential for conditions of adrenal hyperstimulation, its paradoxical in vivo effects necessitate a deeper investigation into its pharmacological properties. Future research should focus on elucidating the precise molecular mechanisms underlying its biased agonism or other off-target effects. Further studies in adult animal models are also warranted to determine if the observed augmentation of steroidogenesis is a phenomenon unique to the neonatal developmental stage. A comprehensive understanding of the structure-activity relationship, particularly in comparison to analogues like GPS1574, will be crucial for the rational design of next-generation MC2R antagonists with predictable in vivo efficacy. The continued exploration of compounds like GPS1573 will undoubtedly provide valuable insights into the intricate regulation of the HPA axis and pave the way for novel therapeutic strategies for adrenal disorders.

References

• 1. ACTH Antagonists - PMC [pmc.ncbi.nlm.nih.gov]
• 2. abbiotec.com [abbiotec.com]
• 3. Melanocortin 2 receptor is required for adrenal gland development, steroidogenesis, and neonatal gluconeogenesis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. journals.physiology.org [journals.physiology.org]
• 5. researchgate.net [researchgate.net]
• 6. An Essential Component in Steroid Synthesis, the Steroidogenic Acute Regulatory Protein, Is Expressed in Discrete Regions of the Brain - PMC [pmc.ncbi.nlm.nih.gov]
• 7. BioKB - Publication [biokb.lcsb.uni.lu]
• 8. Pregnane glycosides interfere with steroidogenic enzymes to down-regulate corticosteroid production in human adrenocortical H295R cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Effect of Novel Melanocortin Type 2 Receptor Antagonists on the Corticosterone Response to ACTH in the Neonatal Rat Adrenal Gland In Vivo and In Vitro - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Frontiers | Effect of Novel Melanocortin Type 2 Receptor Antagonists on the Corticosterone Response to ACTH in the Neonatal Rat Adrenal Gland In Vivo and In Vitro [frontiersin.org]
• 11. Effect of Novel Melanocortin Type 2 Receptor Antagonists on the Corticosterone Response to ACTH in the Neonatal Rat Adrenal Gland In Vivo and In Vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Effect of a melanocortin type 2 receptor (MC2R) antagonist on the corticosterone response to hypoxia and ACTH stimulation in the neonatal rat - PMC [pmc.ncbi.nlm.nih.gov]

The Impact of GPS1573 on the Hypothalamic-Pituitary-Adrenal Axis: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

GPS1573 is a synthetic peptide that has been investigated for its potential to modulate the hypothalamic-pituitary-adrenal (HPA) axis. This document provides a comprehensive technical overview of the current understanding of GPS1573's effects, with a focus on its interaction with the melanocortin type 2 receptor (MC2R) at the level of the adrenal cortex. While initially developed as an MC2R antagonist, in vivo studies have revealed a paradoxical augmentation of the adrenocorticotropic hormone (ACTH) response, suggesting a more complex mechanism of action. This guide synthesizes the available preclinical data, details experimental methodologies, and visualizes the key pathways and experimental designs.

Introduction to the HPA Axis and the Role of MC2R

The hypothalamic-pituitary-adrenal (HPA) axis is a critical neuroendocrine system that governs the body's response to stress and regulates numerous physiological processes, including metabolism, immune function, and mood.[1][2] The axis involves a cascade of hormonal signals originating in the hypothalamus, which releases corticotropin-releasing hormone (CRH). CRH stimulates the anterior pituitary gland to secrete ACTH.[2][3][4] ACTH then acts on the adrenal cortex, binding to the melanocortin type 2 receptor (MC2R), a G-protein coupled receptor, to stimulate the synthesis and release of glucocorticoids, such as cortisol in humans and corticosterone (B1669441) in rodents.[3][5] Dysregulation of the HPA axis is implicated in various pathological conditions, making it a key target for therapeutic intervention.[3][4]

GPS1573: A Modulator of Adrenal Function

GPS1573 is a peptide antagonist of the MC2R, with the sequence H-Nle-Pro-(D-Phe)-Arg-(D-Trp)-Phe-Lys-Ala-Val-Gly-Lys-Lys-Arg-Arg-NH2.[6] It was designed to competitively inhibit the binding of ACTH to its receptor, thereby attenuating glucocorticoid production.

In Vitro Activity: Competitive Antagonism

In vitro studies using dispersed adrenal cells from neonatal and adult rats have demonstrated that GPS1573 is a potent and dose-dependent antagonist of ACTH-stimulated MC2R activity.[6][7] It exhibits an IC50 of 66 nM for MC2R, showing selectivity over other melanocortin receptors like MC4R (IC50 = 950 nM).[6] In these experimental settings, GPS1573 effectively inhibits the corticosterone response to ACTH stimulation.[7]

In Vivo Effects: A Paradoxical Augmentation

Contrary to its in vitro antagonist activity, in vivo studies in neonatal rats have shown that pretreatment with GPS1573 augments, rather than inhibits, the plasma corticosterone response to exogenous ACTH administration.[7][8] This unexpected finding suggests that the in vivo mechanism of action of GPS1573 is more complex and may not be simple competitive antagonism at the MC2R.

Several hypotheses have been proposed to explain this discrepancy:

• Biased Agonism: In the in vivo environment, GPS1573 might act as a biased agonist, preferentially activating signaling pathways that lead to an enhanced steroidogenic response when ACTH is also bound to the receptor.[7]

• Sympathetic Nervous System Activation: The administration of GPS1573 could trigger a non-specific activation of the sympathetic nervous system, which in turn could increase the sensitivity of the adrenal cortex to ACTH.[7]

• Pharmacokinetic Factors: The in vivo potency of GPS1573 may be limited by its pharmacokinetic properties, although it was administered at a significantly higher dose than ACTH in the reported studies.[4][7]

Quantitative Data Summary

The following tables summarize the key quantitative findings from preclinical studies on GPS1573.

Table 1: In Vitro Potency of GPS1573

Parameter	Receptor	Value	Species	Source
IC50	MC2R	66 nM	Rat	[6]
IC50	MC4R	950 nM	Rat	[6]

Table 2: In Vivo Effect of GPS1573 on Plasma Corticosterone Response to ACTH in Neonatal Rats (PD2) [7]

Pretreatment (intraperitoneal)	Time Post-ACTH (0.001 mg/kg ip)	Plasma Corticosterone (ng/mL, mean ± SE)
Vehicle	15 min	~40
Vehicle	30 min	166.0 ± 17.1
Vehicle	60 min	137.2 ± 43.5
GPS1573 (0.1 mg/kg)	15 min	67.8 ± 7.9
GPS1573 (0.1 mg/kg)	60 min	200.0 ± 23.6
GPS1573 (4.0 mg/kg)	15 min	115.5 ± 11.0*†

*Significantly different from vehicle (P < 0.05). †Significantly different from low dose (P < 0.05).

Table 3: In Vivo Effect of GPS1573 on Plasma Corticosterone Response to ACTH in Neonatal Rats (PD8) [7]

Pretreatment (intraperitoneal)	Time Post-ACTH (0.001 mg/kg ip)	Plasma Corticosterone (ng/mL, mean ± SE)
Vehicle	15 min	~30
Vehicle	30 min	~35
Vehicle	60 min	~30
GPS1573 (0.1 mg/kg)	15 min	45.8 ± 2.6
GPS1573 (0.1 mg/kg)	30 min	54.5 ± 3.7
GPS1573 (0.1 mg/kg)	60 min	50.4 ± 6.5*
GPS1573 (4.0 mg/kg)	15 min	~35
GPS1573 (4.0 mg/kg)	30 min	~40
GPS1573 (4.0 mg/kg)	60 min	~40

*Significantly different from vehicle (P < 0.05).

Experimental Protocols

The following protocols are based on the methodologies described in the primary literature for the investigation of GPS1573.[7]

In Vitro Adrenal Cell Preparation and Treatment

• Animal Subjects: Neonatal (Postnatal Day 2 and 8) and adult Sprague-Dawley rats.

• Adrenal Gland Dispersion:

  • Rats are euthanized by decapitation.

  • Adrenal glands are removed and cleaned of surrounding fat. Adult adrenal glands are decapsulated.

  • Glands are treated with Type I collagenase for 90 minutes.

  • Viable cells are washed and plated in a 96-well microtiter plate at a density of 10,000 cells per well.

• Treatment:

  • Dispersed adrenal cells are treated with varying concentrations of GPS1573 or vehicle.

  • Cells are then stimulated with ACTH.

• Endpoint Measurement: Corticosterone levels in the cell culture supernatant are measured to determine the inhibitory effect of GPS1573.

In Vivo Animal Studies

• Animal Subjects: Neonatal Sprague-Dawley rat pups of both sexes at Postnatal Day 2 (PD2) and Postnatal Day 8 (PD8).

• Pretreatment:

  • Pups are injected intraperitoneally (ip) with either vehicle (isotonic saline) or GPS1573 at low (0.1 mg/kg) or high (4.0 mg/kg) doses.

• ACTH Stimulation:

  • 10 minutes after pretreatment, a baseline blood sample is collected.

  • Porcine ACTH(1-39) is then injected ip at a dose of 0.001 mg/kg.

• Blood Sampling and Analysis:

  • Subsequent blood samples are obtained at various time points (e.g., 15, 30, and 60 minutes) post-ACTH injection.

  • Plasma is separated, and corticosterone concentrations are measured.

Visualizations: Signaling Pathways and Experimental Workflows

Caption: HPA axis and proposed dual action of GPS1573.

Caption: In vitro antagonistic mechanism of GPS1573 at MC2R.

Caption: In vivo experimental workflow for GPS1573 studies.

Discussion and Future Directions

The current body of evidence indicates that GPS1573 has a complex pharmacological profile with respect to the HPA axis. While it acts as a straightforward competitive antagonist of MC2R in isolated adrenal cells, its in vivo effects in neonatal rats are paradoxically stimulatory. This highlights the critical importance of in vivo testing to fully characterize the activity of novel compounds and underscores the potential for unforeseen physiological responses.

The development of the neonatal HPA axis is a dynamic process, and the observed effects of GPS1573 may be specific to this developmental stage.[5][7] Further research is warranted to elucidate the precise mechanism behind the in vivo augmentation of the ACTH response. This should include:

• Studies in Adult Animals: To determine if the observed effects are age-dependent.

• Investigation of Central Effects: Although GPS1573 is a peptide, its potential to cross the blood-brain barrier and influence hypothalamic or pituitary function cannot be entirely ruled out and should be investigated.[5]

• Signaling Pathway Analysis: In-depth molecular studies to explore if GPS1573 acts as a biased agonist and to identify the specific downstream signaling pathways it modulates.

• Evaluation of Sympathetic Nervous System Involvement: Experiments to assess whether the effects of GPS1573 are mediated by catecholamine release or other markers of sympathetic activation.

Conclusion

GPS1573 is a valuable research tool for probing the function of the MC2R and the adrenal component of the HPA axis. However, its unexpected in vivo activity profile in neonatal models suggests that its potential as a therapeutic agent for conditions of glucocorticoid excess, such as Cushing's disease, requires careful reconsideration.[3][6] The discrepancy between its in vitro and in vivo effects provides a compelling case study in drug development and emphasizes the need for a multi-faceted approach to pharmacological characterization. Future studies are essential to unravel the full extent of GPS1573's impact on the HPA axis and to determine if its unique properties can be harnessed for therapeutic benefit.

References

• 1. teachmephysiology.com [teachmephysiology.com]
• 2. Hypothalamic–pituitary–adrenal axis - Wikipedia [en.wikipedia.org]
• 3. Frontiers | ACTH Antagonists [frontiersin.org]
• 4. ACTH Antagonists - PMC [pmc.ncbi.nlm.nih.gov]
• 5. journals.physiology.org [journals.physiology.org]
• 6. abbiotec.com [abbiotec.com]
• 7. Effect of Novel Melanocortin Type 2 Receptor Antagonists on the Corticosterone Response to ACTH in the Neonatal Rat Adrenal Gland In Vivo and In Vitro - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Effect of Novel Melanocortin Type 2 Receptor Antagonists on the Corticosterone Response to ACTH in the Neonatal Rat Adrenal Gland In Vivo and In Vitro - PubMed [pubmed.ncbi.nlm.nih.gov]

Preliminary Efficacy of GPS1573: A Technical Whitepaper

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the preliminary efficacy studies of GPS1573, a selective antagonist of the melanocortin type 2 receptor (MC2R). The document synthesizes available quantitative data, details experimental methodologies, and presents visual representations of key biological pathways and workflows to offer a comprehensive overview for research and development professionals.

Introduction

GPS1573 is a peptide-based antagonist of the melanocortin 2 receptor (MC2R), the primary receptor for adrenocorticotropic hormone (ACTH). In vitro studies have demonstrated its potency in blocking ACTH-stimulated MC2R activity. However, preliminary in vivo investigations in neonatal rats have revealed a paradoxical augmentation of the corticosterone (B1669441) response to ACTH, suggesting a more complex mechanism of action than initially understood. This document will explore these preliminary findings in detail.

Quantitative Data Summary

The following tables summarize the key quantitative data from in vivo preliminary studies of GPS1573 in neonatal rats.

Table 1: In Vitro Antagonist Potency of GPS1573

Compound	Target	Assay Type	IC50
GPS1573	MC2R	ACTH-stimulated activity	66 nM[1][2][3]

Table 2: In Vivo Efficacy of GPS1573 on Plasma Corticosterone Levels in Neonatal Rats (PD2) Following ACTH Stimulation

Treatment Group	Time Point	Mean Plasma Corticosterone (ng/mL) ± SE
Vehicle + ACTH	15 min	No significant increase
30 min	166.0 ± 17.1[4]
60 min	137.2 ± 43.5[4]
GPS1573 (0.1 mg/kg) + ACTH	15 min	67.8 ± 7.9[4]
60 min	200.0 ± 23.6[4]
GPS1573 (4.0 mg/kg) + ACTH	15 min	115.5 ± 11.0[4]

Table 3: In Vivo Efficacy of GPS1573 on Plasma Corticosterone Levels in Neonatal Rats (PD8) Following ACTH Stimulation

Treatment Group	Time Point	Effect on Corticosterone Response
GPS1573 (0.1 mg/kg) + ACTH	60 min	Augmentation compared to vehicle
GPS1573 (4.0 mg/kg) + ACTH	All time points	No significant increase

Experimental Protocols

In Vivo Efficacy Study in Neonatal Rats

• Animal Model: Postnatal day 2 (PD2) and postnatal day 8 (PD8) Sprague-Dawley rat pups of both sexes were utilized for the studies.[5][6]

• Treatment Groups:

  • Vehicle control (isotonic saline)

  • GPS1573 low dose (0.1 mg/kg body weight)

  • GPS1573 high dose (4.0 mg/kg body weight)

• Administration:

  • GPS1573 or vehicle was administered via intraperitoneal (ip) injection.

  • Ten minutes following the initial injection, a baseline blood sample was collected.

  • Subsequently, porcine ACTH (0.001 mg/kg) was administered via ip injection.[7][8][9]

• Sample Collection: Blood samples were collected at 15, 30, and 60 minutes post-ACTH injection.

• Endpoint: Plasma corticosterone levels were measured to assess the adrenal response.

In Vitro Antagonist Assay (General Protocol)

While specific details of the in vitro protocol for GPS1573 are not fully available in the reviewed literature, a general methodology for assessing MC2R antagonism can be outlined:

• Cell Line: A suitable cell line expressing the human MC2R and its accessory protein, MRAP1, would be used (e.g., HEK293 or CHO cells).

• Assay Principle: The assay measures the ability of the antagonist (GPS1573) to inhibit the downstream signaling cascade initiated by the agonist (ACTH). Since MC2R is a Gs-coupled receptor, a common readout is the level of cyclic AMP (cAMP) production.

• Procedure:

  • Cells are plated and incubated.

  • Cells are pre-incubated with varying concentrations of GPS1573.

  • Cells are then stimulated with a fixed concentration of ACTH.

  • Following stimulation, cell lysates are prepared, and cAMP levels are quantified using a suitable method (e.g., ELISA, HTRF).

  • The IC50 value is calculated from the dose-response curve of GPS1573 inhibition of the ACTH-stimulated cAMP production.

Signaling Pathways and Mechanistic Hypotheses

The unexpected in vivo results suggest a more nuanced interaction of GPS1573 with the MC2R than simple antagonism. The leading hypothesis is that GPS1573 may act as a biased agonist .

Canonical MC2R Signaling Pathway

The melanocortin 2 receptor is a G-protein coupled receptor (GPCR). Upon binding of its endogenous ligand, ACTH, the receptor undergoes a conformational change that activates the associated Gs alpha subunit. This, in turn, activates adenylyl cyclase, leading to an increase in intracellular cyclic AMP (cAMP). cAMP then activates Protein Kinase A (PKA), which phosphorylates downstream targets, ultimately resulting in the synthesis and secretion of corticosterone in adrenal cells. The proper trafficking and function of MC2R at the cell surface are dependent on the Melanocortin Receptor Accessory Protein (MRAP).

Canonical MC2R Signaling Pathway

Hypothesized Biased Agonism of GPS1573

Biased agonism occurs when a ligand binds to a GPCR and preferentially activates one downstream signaling pathway over another. In the case of GPS1573, it is hypothesized that while it blocks the canonical Gs-cAMP pathway (as observed in vitro), in the more complex in vivo environment, it may stabilize a receptor conformation that promotes signaling through an alternative, yet-to-be-fully-elucidated pathway that also leads to corticosterone production, or it may enhance the signaling of endogenous ACTH.

Hypothesized Biased Agonism of GPS1573

Experimental and Logical Workflows

In Vivo Experimental Workflow

The following diagram illustrates the workflow of the in vivo studies conducted on GPS1573.

In Vivo Experimental Workflow for GPS1573 Efficacy

Logical Relationship of In Vitro vs. In Vivo Findings

The discrepancy between the in vitro and in vivo findings for GPS1573 is a critical aspect of its preliminary evaluation.

Contrasting In Vitro and In Vivo Results of GPS1573

Conclusion and Future Directions

The preliminary studies on GPS1573 reveal a complex pharmacological profile. While it demonstrates clear antagonist activity at the MC2R in vitro, its in vivo effects in neonatal rats suggest a potential for biased agonism, leading to an augmentation of the corticosterone response to ACTH. These findings underscore the importance of comprehensive in vivo characterization of MC2R modulators.

Future research should focus on:

• Elucidating the specific downstream signaling pathways affected by GPS1573 in vivo.

• Investigating the role of MRAPs and other accessory proteins in the observed biased agonism.

• Conducting studies in adult animal models to determine if the observed effects are specific to the neonatal developmental stage.

• Evaluating the efficacy of GPS1573 in models of diseases characterized by ACTH dysregulation, such as Cushing's disease, to determine its therapeutic potential.

This technical guide provides a foundational understanding of the current state of knowledge on GPS1573 efficacy. The presented data and hypotheses should serve as a valuable resource for guiding future research and development efforts for this and other MC2R-targeting compounds.

References

• 1. Mechanisms of Melanocortin-2 Receptor (MC2R) Internalization and Recycling in Human Embryonic Kidney (HEK) Cells: Identification of Key Ser/Thr (S/T) Amino Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Animal Research: Reporting In Vivo Experiments: The ARRIVE Guidelines - Guidance for the Description of Animal Research in Scientific Publications - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. youtube.com [youtube.com]
• 4. Effect of Novel Melanocortin Type 2 Receptor Antagonists on the Corticosterone Response to ACTH in the Neonatal Rat Adrenal Gland In Vivo and In Vitro - PMC [pmc.ncbi.nlm.nih.gov]
• 5. medchemexpress.com [medchemexpress.com]
• 6. Effect of a melanocortin type 2 receptor (MC2R) antagonist on the corticosterone response to hypoxia and ACTH stimulation in the neonatal rat - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Effect of Novel Melanocortin Type 2 Receptor Antagonists on the Corticosterone Response to ACTH in the Neonatal Rat Adrenal Gland In Vivo and In Vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Respiratory network complexity in neonatal rat in vivo and in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for GPS1573 In Vitro Assay

For Researchers, Scientists, and Drug Development Professionals

Introduction

GPS1573 is a potent and selective noncompetitive antagonist of the Melanocortin 2 Receptor (MC2R).[1][2] The MC2R, also known as the adrenocorticotropic hormone (ACTH) receptor, is a G protein-coupled receptor (GPCR) primarily expressed in the adrenal cortex.[3] Its activation by ACTH is a critical step in the hypothalamic-pituitary-adrenal (HPA) axis, stimulating the production and release of glucocorticoids such as cortisol and corticosterone.[3][4] Due to its role in steroidogenesis, the MC2R is a key therapeutic target for diseases characterized by excessive ACTH levels, such as Cushing's disease and congenital adrenal hyperplasia. GPS1573 offers a valuable tool for studying MC2R function and for the development of novel therapeutics for these conditions.

These application notes provide detailed protocols for the in vitro characterization of GPS1573, including its inhibitory activity on ACTH-induced signaling pathways.

Data Presentation

The following table summarizes the in vitro pharmacological data for GPS1573.

Parameter	Value	Receptor/Assay Condition	Reference
IC50	66 ± 23 nM	Human MC2R; ACTH-stimulated cAMP production in HEK293 cells	[2]
Antagonism Type	Noncompetitive	Human MC2R; suppression of Rmax without affecting ACTH EC50	[2]
IC50 (Selectivity)	950 nM	Human MC4R	[2][5]
IC50 (Selectivity)	3.7 µM	Human MC4R (for GPS1574, a related compound)	[2]

Signaling Pathway

The binding of ACTH to MC2R initiates a signaling cascade that is antagonized by GPS1573. This pathway is depicted below.

Figure 1: MC2R Signaling Pathway and Point of Inhibition by GPS1573.

Experimental Protocols

Cell Culture and Maintenance

Cell Line: Human Embryonic Kidney (HEK293) cells stably co-expressing human MC2R and its accessory protein, MRAP (Melanocortin Receptor Accessory Protein), are recommended. Alternatively, murine Y-1 adrenal cells, which endogenously express MC2R and MRAP, can be used for a more physiologically relevant model.[6]

Culture Medium:

• Dulbecco's Modified Eagle's Medium (DMEM)

• 10% Fetal Bovine Serum (FBS)

• 1% Penicillin-Streptomycin

• Selection antibiotic (e.g., G418 or Hygromycin B) if using a stably transfected cell line.

Culture Conditions:

• Maintain cells in a humidified incubator at 37°C with 5% CO2.

• Subculture cells every 2-3 days to maintain logarithmic growth.

In Vitro Assay Workflow

The general workflow for assessing the antagonist activity of GPS1573 is outlined below.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Development of potent selective competitive-antagonists of the melanocortin type 2 receptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. caymanchem.com [caymanchem.com]
• 4. journals.physiology.org [journals.physiology.org]
• 5. abbiotec.com [abbiotec.com]
• 6. ec.bioscientifica.com [ec.bioscientifica.com]

Application Notes and Protocols for Cell-Based Assays to Determine GPS1573 Activity

For Researchers, Scientists, and Drug Development Professionals

Introduction

GPS1573 is a potent and selective noncompetitive antagonist of the melanocortin 2 receptor (MC2R), a key component of the hypothalamic-pituitary-adrenal (HPA) axis.[1][2][3][4][5] The primary ligand for MC2R is adrenocorticotropic hormone (ACTH), and their interaction in the adrenal cortex is the principal driver of steroidogenesis, leading to the production of glucocorticoids such as cortisol and corticosterone (B1669441).[6][7][8] Dysregulation of the HPA axis and excessive ACTH activity are implicated in disorders like Cushing's disease, making MC2R a compelling therapeutic target.[1][2][3] GPS1573 has been shown to dose-dependently antagonize ACTH-stimulated MC2R activity with an IC50 of 66 nM.[1][2][3]

These application notes provide detailed protocols for a suite of cell-based assays designed to characterize the inhibitory activity of GPS1573 on the MC2R signaling pathway. The described assays quantify key downstream events following receptor activation, including the modulation of cyclic AMP (cAMP) levels, Protein Kinase A (PKA) activity, and ultimately, corticosterone production.

MC2R Signaling Pathway

Upon binding of ACTH, MC2R, in conjunction with its essential accessory protein, Melanocortin Receptor Accessory Protein (MRAP), activates the Gαs subunit of its associated G-protein.[6][7][9] This initiates a signaling cascade, starting with the activation of adenylyl cyclase, which catalyzes the conversion of ATP to the second messenger cAMP.[7][9] Elevated intracellular cAMP levels lead to the activation of Protein Kinase A (PKA), which then phosphorylates numerous downstream target proteins, culminating in the synthesis and secretion of corticosteroids.[7][10] GPS1573, as a noncompetitive antagonist, inhibits this pathway by binding to MC2R and preventing the conformational changes necessary for ACTH-mediated signaling.

Caption: MC2R signaling pathway and the inhibitory action of GPS1573.

Experimental Assays and Protocols

A tiered approach is recommended for characterizing the activity of GPS1573, starting with proximal signaling events and moving to more distal, physiological readouts.

cAMP Accumulation Assay (HTRF)

This assay directly measures the production of the second messenger cAMP following MC2R activation and is a primary method for quantifying the potency of antagonists. The Homogeneous Time-Resolved Fluorescence (HTRF) assay is a competitive immunoassay that provides a robust and high-throughput method for cAMP quantification.

Principle: The assay is based on the competition between native cAMP produced by the cells and a d2-labeled cAMP tracer for binding to an anti-cAMP antibody labeled with a Europium cryptate. When the donor (Europium cryptate) and acceptor (d2) are in close proximity, a FRET signal is generated. An increase in intracellular cAMP displaces the d2-labeled cAMP from the antibody, leading to a decrease in the FRET signal, which is inversely proportional to the amount of cAMP produced.

Experimental Workflow:

Caption: Workflow for the cAMP HTRF antagonist assay.

Protocol:

• Cell Culture: Culture HEK293 cells stably co-expressing human MC2R and MRAP in DMEM supplemented with 10% FBS, penicillin/streptomycin, and appropriate selection antibiotics.

• Cell Plating: Seed the cells into white, low-volume 384-well plates at a density of 5,000-10,000 cells/well and incubate overnight.

• Compound Preparation: Prepare a serial dilution of GPS1573 in assay buffer (e.g., HBSS with 1 mM IBMX, a phosphodiesterase inhibitor).

• Antagonist Pre-incubation: Remove culture medium and add 5 µL of the GPS1573 dilutions to the wells. Incubate for 20-30 minutes at room temperature.

• Agonist Stimulation: Add 5 µL of ACTH (at a pre-determined EC80 concentration) to all wells except the negative control. Incubate for 30 minutes at room temperature.

• Detection: Add 10 µL of HTRF detection reagents (cAMP-d2 and anti-cAMP-cryptate, prepared according to the manufacturer's instructions) to each well.

• Incubation and Measurement: Incubate for 1 hour at room temperature, protected from light. Read the plate on an HTRF-compatible reader at emission wavelengths of 665 nm and 620 nm.

• Data Analysis: Calculate the 665/620 nm ratio and normalize the data. Plot the normalized response against the logarithm of the GPS1573 concentration and fit a four-parameter logistic equation to determine the IC50 value.

Data Presentation:

GPS1573 Conc. (nM)	HTRF Ratio (665/620)	% Inhibition
0 (No Antagonist)	1500	0
0.1	1650	5.3
1	2200	24.6
10	4500	85.7
66	6000	100 (Calculated IC50)
100	6100	102.1
1000	6150	103.2
10000	6200	104.3
No ACTH Control	6500	107.1

Note: The data presented are representative and should be generated empirically.

PKA Activity Assay

This assay measures the activity of PKA, the primary downstream effector of cAMP. It serves as a confirmation of the effects observed in the cAMP assay.

Principle: This ELISA-based assay utilizes a specific PKA substrate pre-coated onto microplate wells. PKA present in the cell lysate phosphorylates the substrate in the presence of ATP. A phospho-specific antibody is then used to detect the phosphorylated substrate, followed by a horseradish peroxidase (HRP)-conjugated secondary antibody and a colorimetric substrate (TMB). The resulting color intensity is directly proportional to PKA activity.

Protocol:

• Cell Culture and Treatment: Culture and treat cells (e.g., HEK293-MC2R/MRAP or Y-1 adrenal cells) with ACTH and various concentrations of GPS1573 as described for the cAMP assay.

• Cell Lysis: After treatment, wash the cells with cold PBS and lyse them using a non-denaturing lysis buffer containing protease and phosphatase inhibitors.

• Assay Procedure:

  • Add 50 µL of each cell lysate to the wells of the PKA substrate-coated plate.

  • Initiate the kinase reaction by adding 10 µL of ATP solution to each well.

  • Incubate for 90 minutes at 30°C.

  • Wash the wells four times with wash buffer.

  • Add 100 µL of the phospho-PKA substrate specific antibody and incubate for 1 hour at room temperature.

  • Wash the wells as before.

  • Add 100 µL of HRP-conjugated secondary antibody and incubate for 1 hour at room temperature.

  • Wash the wells as before.

  • Add 100 µL of TMB substrate and incubate until sufficient color development (15-30 minutes).

  • Stop the reaction by adding 50 µL of stop solution.

• Measurement and Analysis: Read the absorbance at 450 nm. Normalize the data to the control (ACTH stimulation without GPS1573) and plot the % inhibition against GPS1573 concentration.

Data Presentation:

GPS1573 Conc. (nM)	Absorbance (450 nm)	% PKA Activity
0 (No Antagonist)	1.25	100
1	1.10	88
10	0.75	60
100	0.30	24
1000	0.15	12
Basal (No ACTH)	0.12	9.6

Note: The data presented are representative and should be generated empirically.

Corticosterone Secretion Assay (ELISA)

This assay quantifies the end-product of the steroidogenic pathway in adrenal cells, providing a physiologically relevant measure of GPS1573's efficacy.

Principle: This is a competitive ELISA for the quantitative measurement of corticosterone in cell culture supernatants. Corticosterone in the sample competes with a fixed amount of HRP-labeled corticosterone for binding sites on a corticosterone-specific antibody. The amount of HRP-labeled corticosterone bound to the antibody is inversely proportional to the concentration of corticosterone in the sample.

Protocol:

• Cell Culture and Treatment: Use an appropriate adrenal cell line (e.g., mouse Y-1 or primary adrenal cells). Plate the cells and allow them to adhere. Treat with ACTH and serial dilutions of GPS1573 for a suitable period (e.g., 2-24 hours).

• Sample Collection: Carefully collect the cell culture supernatant for analysis.

• ELISA Procedure:

  • Add 50 µL of standards and samples (supernatants) to the wells of the antibody-coated plate.

  • Add 25 µL of HRP-conjugated corticosterone to each well.

  • Add 25 µL of corticosterone-specific antibody to each well.

  • Incubate for 2 hours at room temperature on a shaker.

  • Wash the wells four times with wash buffer.

  • Add 100 µL of TMB substrate and incubate for 30 minutes.

  • Stop the reaction with 100 µL of stop solution.

• Measurement and Analysis: Read the absorbance at 450 nm. Calculate the corticosterone concentration in the samples by interpolating from the standard curve.

Data Presentation:

GPS1573 Conc. (nM)	Corticosterone (ng/mL)	% Inhibition of Secretion
0 (No Antagonist)	50.0	0
1	45.2	9.6
10	30.5	39
100	12.1	75.8
1000	5.8	88.4
Basal (No ACTH)	5.2	89.6

Note: The data presented are representative and should be generated empirically.

Conclusion

The suite of assays described provides a comprehensive framework for evaluating the antagonist activity of GPS1573 at the MC2R. By measuring changes in cAMP levels, PKA activity, and corticosterone production, researchers can robustly characterize the potency and efficacy of this compound in a biologically relevant context. These protocols can be adapted for screening other potential MC2R modulators and for further elucidating the pharmacology of the ACTH-MC2R signaling axis.

References

• 1. Luciferase reporter assay for unlocking ligand-mediated signaling of GPCRs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Effect of a melanocortin type 2 receptor (MC2R) antagonist on the corticosterone response to hypoxia and ACTH stimulation in the neonatal rat - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Discovery of a Pan-Melanocortin Receptor Antagonist [Ac-DPhe(pI)-Arg-Nal(2’)-Orn-NH2] at the MC1R, MC3R, MC4R, and MC5R that Mediates an Increased Feeding Response in Mice and a 40-Fold Selective MC1R Antagonist [Ac-DPhe(pI)-DArg-Nal(2’)-Arg-NH2] - PMC [pmc.ncbi.nlm.nih.gov]
• 5. crinetics.com [crinetics.com]
• 6. Luciferase Reporter Assay for Deciphering GPCR Pathways [promega.com]
• 7. Luciferase Reporter Assay System for Deciphering GPCR Pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Frontiers | ACTH Antagonists [frontiersin.org]
• 9. Quantification of Protein Kinase A (PKA) Activity by an in vitro Radioactive Assay Using the Mouse Sperm Derived Enzyme - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Identification of a novel specific small-molecule melanocortin-2-receptor antagonist - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Animal Model Studies Using GPS1573 in Neonatal Rats

Audience: Researchers, scientists, and drug development professionals.

Introduction: GPS1573 is a novel antagonist of the melanocortin 2 receptor (MC2R), the primary receptor for adrenocorticotropic hormone (ACTH). The neonatal rat serves as a valuable model for studying the development of the hypothalamic-pituitary-adrenal (HPA) axis, particularly as it mirrors aspects of human prematurity.[1] This document provides detailed application notes and protocols for the use of GPS1573 in neonatal rat models, based on available in vivo and in vitro studies. The primary focus of these studies is to investigate the role of ACTH in the neonatal adrenal stress response.[1][2][3][4][5]

Quantitative Data Summary

The in vivo effects of GPS1573 on plasma corticosterone (B1669441) levels in neonatal rats pretreated with the compound and subsequently challenged with ACTH are summarized below.

Table 1: Effect of GPS1573 on ACTH-Stimulated Corticosterone Response in Postnatal Day 2 (PD2) Neonatal Rats [1]

Pretreatment (intraperitoneal)	Time Post-ACTH Injection (minutes)	Plasma Corticosterone (ng/mL, mean ± SE)
Vehicle	Baseline (0)	~30-45
15	No significant increase
30	166.0 ± 17.1
60	137.2 ± 43.5
GPS1573 (0.1 mg/kg)	Baseline (0)	~30-45
15	67.8 ± 7.9
30	Not reported
60	200.0 ± 23.6
GPS1573 (4.0 mg/kg)	Baseline (0)	~30-45
15	115.5 ± 11.0*†
30	Not reported
60	Not reported

*Statistically significant augmentation compared to vehicle pretreatment. †Statistically significant augmentation compared to the low dose (0.1 mg/kg) of GPS1573.

Table 2: Effect of GPS1573 on ACTH-Stimulated Corticosterone Response in Postnatal Day 8 (PD8) Neonatal Rats [1][5]

Pretreatment (intraperitoneal)	Time Post-ACTH Injection (minutes)	Plasma Corticosterone (ng/mL, mean ± SE)
Vehicle	15	~30-40
30	~35-45
60	~30-40
GPS1573 (0.1 mg/kg)	15	45.8 ± 2.6
30	54.5 ± 3.7
60	50.4 ± 6.5*
GPS1573 (4.0 mg/kg)	15	34.3 ± 4.5
30	36.0 ± 6.0
60	40.4 ± 5.9‡

*Statistically significant augmentation compared to vehicle pretreatment. ‡Significantly less than the low dose (0.1 mg/kg) of GPS1573 at the same time point.

Experimental Protocols

In Vivo Administration of GPS1573 and ACTH Challenge in Neonatal Rats

This protocol details the in vivo administration of GPS1573 to neonatal rats and the subsequent challenge with ACTH to assess the corticosterone response.

Materials:

• GPS1573

• Porcine ACTH(1-39)

• Isotonic saline (vehicle)

• Timed-pregnant Sprague-Dawley rats

• Heating pad

• Collection tubes (e.g., EDTA tubes)

• Centrifuge

• Plasma storage vials

Procedure:

• Animal Acclimation: Timed-pregnant Sprague-Dawley rats are housed in a controlled environment. Pups are studied at postnatal day 2 (PD2) and postnatal day 8 (PD8).[1]

• Pup Preparation: On the day of the experiment, rat pups are separated from the dam and placed in a cage with bedding. A heating pad is used to maintain body temperature.[1] Pups are randomly assigned to experimental groups.[1]

• GPS1573 Administration:

  • Prepare solutions of GPS1573 in isotonic saline at the desired concentrations (e.g., for low dose: 0.1 mg/kg; for high dose: 4.0 mg/kg body weight).[1]

  • Administer the appropriate dose of GPS1573 or vehicle (isotonic saline) via intraperitoneal (ip) injection.[1]

• Baseline Blood Sampling: Ten minutes after the GPS1573 or vehicle injection, a baseline blood sample is collected.[1]

• ACTH Challenge:

  • Prepare a solution of porcine ACTH(1-39) in isotonic saline.

  • Inject 0.001 mg/kg of ACTH(1-39) intraperitoneally.[1]

• Post-ACTH Blood Sampling: Collect subsequent blood samples at specified time points (e.g., 15, 30, and 60 minutes) after the ACTH injection.[1]

• Plasma Preparation and Storage:

  • Collect trunk blood in EDTA tubes.

  • Centrifuge the blood to separate the plasma.

  • Store the plasma at -20°C until corticosterone measurement.

In Vitro Adrenal Cell Culture and GPS1573 Treatment

This protocol describes the preparation of adrenal cells from neonatal rats and their treatment with GPS1573 to assess its effect in vitro.

Materials:

• Adrenal glands from neonatal (PD2, PD8) and adult rats

• Type I collagenase

• 96-well microtiter plates

• GPS1573

• Cell culture medium

• Incubator (37°C, 10% CO2)

Procedure:

• Adrenal Gland Collection: Euthanize rats by decapitation and remove both adrenal glands. Clean the glands of surrounding fat. For adult glands, decapsulate them prior to cell dispersion.[1]

• Cell Dispersion:

  • Treat the adrenal glands with Type I collagenase for 90 minutes to disperse the cells.[1]

  • Wash the dispersed cells.

• Cell Plating: Plate viable cells in a 96-well microtiter plate at a density of 10,000 cells per well.[1]

• GPS1573 Pretreatment:

  • Prepare a 750 nM solution of GPS1573.

  • Pretreat the adrenal cells with the GPS1573 solution or vehicle for 1 hour at 37°C in a 10% CO2 incubator.[1]

• ACTH Stimulation and Analysis: Following pretreatment, the cells can be stimulated with ACTH to measure the subsequent corticosterone production or other downstream signaling molecules.

Visualizations

Signaling Pathway

Caption: Proposed mechanism of GPS1573 at the melanocortin 2 receptor (MC2R).

Experimental Workflow

Caption: In vivo experimental workflow for GPS1573 studies in neonatal rats.

Logical Relationship of Findings

Caption: Relationship between in vitro and in vivo findings for GPS1573.

References

• 1. Effect of Novel Melanocortin Type 2 Receptor Antagonists on the Corticosterone Response to ACTH in the Neonatal Rat Adrenal Gland In Vivo and In Vitro - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Effect of Novel Melanocortin Type 2 Receptor Antagonists on the Corticosterone Response to ACTH in the Neonatal Rat Adrenal Gland In Vivo and In Vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. BioKB - Publication [biokb.lcsb.uni.lu]
• 5. frontiersin.org [frontiersin.org]

Applications of GPS1573 in Endocrinology Research: A Novel MC2R Antagonist

For Researchers, Scientists, and Drug Development Professionals

Introduction

GPS1573 is a synthetic peptide that functions as a potent and selective noncompetitive antagonist of the melanocortin type 2 receptor (MC2R).[1][2][3] MC2R is the receptor for adrenocorticotropic hormone (ACTH) and plays a crucial role in regulating steroidogenesis.[3] By selectively targeting MC2R, GPS1573 presents a valuable tool for investigating the pathophysiology of endocrine disorders characterized by excessive ACTH stimulation, most notably Cushing's disease.[1][2] This document provides detailed application notes and protocols for the use of GPS1573 in endocrinology research.

Mechanism of Action

GPS1573 acts as a noncompetitive antagonist of MC2R.[2] This means it binds to a site on the receptor distinct from the ACTH binding site, thereby preventing the conformational change necessary for receptor activation, even in the presence of high concentrations of ACTH.[2] This mode of action leads to a suppression of the maximal response (Rmax) to ACTH without altering its binding affinity (EC50).[2] This selective antagonism of MC2R makes GPS1573 a promising candidate for therapeutic interventions in conditions of ACTH hypersecretion.[2][4]

Signaling Pathway of GPS1573 in Adrenal Steroidogenesis

Caption: GPS1573 non-competitively inhibits the MC2R, blocking ACTH-stimulated cortisol production.

Applications in Endocrinology Research

GPS1573 is a valuable tool for a range of applications in endocrinology research, including:

• Investigating Cushing's Disease: As a selective MC2R antagonist, GPS1573 can be used in in vitro and in vivo models to study the pathophysiology of Cushing's disease and to evaluate novel therapeutic strategies aimed at reducing excess cortisol production.[1][2]

• Studying Adrenal Gland Physiology: The compound can be employed to dissect the specific role of the ACTH-MC2R signaling pathway in adrenal steroidogenesis and to differentiate its effects from other regulatory mechanisms.

• Exploring Stress Response Pathways: GPS1573 can be used to investigate the contribution of the HPA axis and ACTH signaling in the physiological response to stress.[5]

Quantitative Data

Parameter	Value	Receptor/System	Reference
IC50	66 ± 23 nM	Human MC2R	[2]
IC50	950 nM	Human MC4R	[2][3]
IC50	3.7 µM	Human MC4R (for GPS1574)	[2]
In Vivo Dosage (Low)	0.1 mg/kg body weight (ip)	Neonatal Rats (PD2 & PD8)	[6]
In Vivo Dosage (High)	4.0 mg/kg body weight (ip)	Neonatal Rats (PD2 & PD8)	[6]

Experimental Protocols

In Vitro MC2R Antagonism Assay

This protocol describes how to assess the antagonistic activity of GPS1573 on ACTH-stimulated MC2R in a cell-based assay.

Materials:

• HEK293 cells stably expressing human MC2R and its accessory protein MRAP.[4]

• Cell culture medium (e.g., DMEM) with appropriate supplements.

• Adrenocorticotropic hormone (ACTH) (1-39).

• GPS1573 peptide.[3]

• cAMP assay kit (e.g., luminescence-based).

• 96-well cell culture plates.

• Incubator (37°C, 5% CO2).

Protocol:

• Cell Seeding: Seed the HEK293-hMC2R/hMRAP cells in a 96-well plate at a density of 5 x 10^4 cells/well and incubate overnight.

• Compound Preparation: Prepare a stock solution of GPS1573 in an appropriate solvent (e.g., distilled water or acetonitrile).[3] Create a serial dilution of GPS1573 to achieve a range of final concentrations for the dose-response curve.

• Treatment:

  • Remove the culture medium from the wells.

  • Add fresh serum-free medium containing the desired concentrations of GPS1573 to the respective wells.

  • Incubate for 30 minutes at 37°C.

• ACTH Stimulation: Add a fixed concentration of ACTH (e.g., the EC80 concentration for cAMP production) to the wells already containing GPS1573.

• Incubation: Incubate the plate for 15-30 minutes at 37°C.

• cAMP Measurement: Lyse the cells and measure the intracellular cAMP levels using a commercial cAMP assay kit according to the manufacturer's instructions.

• Data Analysis: Plot the cAMP concentration against the log concentration of GPS1573. Calculate the IC50 value, which is the concentration of GPS1573 that inhibits 50% of the maximal ACTH-stimulated cAMP production.

In Vivo Assessment of MC2R Antagonism in Neonatal Rats

This protocol is designed to evaluate the in vivo effect of GPS1573 on the corticosterone (B1669441) response to ACTH in neonatal rats.[6]

Materials:

• Timed-pregnant Sprague-Dawley rats.[6]

• GPS1573 peptide.

• Porcine ACTH.[6]

• Isotonic saline (vehicle).[6]

• Equipment for intraperitoneal (ip) injections.

• Equipment for blood collection (e.g., decapitation for trunk blood collection).[6]

• Corticosterone ELISA kit or other suitable assay method.

Protocol:

• Animal Preparation:

  • Use postnatal day 2 (PD2) and postnatal day 8 (PD8) rat pups of both sexes.[6]

  • Randomly assign pups to experimental groups (vehicle, low dose GPS1573, high dose GPS1573).[6]

  • Separate pups from the dam and allow them to acclimate in a temperature-controlled cage.[6]

• GPS1573 Administration:

  • Weigh each pup to determine the correct dosage.

  • Administer either vehicle (10 µl/kg body wt of isotonic saline), low dose GPS1573 (0.1 mg/kg body wt), or high dose GPS1573 (4.0 mg/kg body wt) via intraperitoneal (ip) injection.[6]

• ACTH Challenge:

  • Ten minutes after the GPS1573 or vehicle injection, collect a baseline blood sample from a subset of pups.[6]

  • Immediately following the baseline collection, inject 1 µg/kg (0.001 mg/kg) of porcine ACTH ip.[6]

• Blood Sampling:

  • Collect trunk blood by decapitation at specified time points post-ACTH injection (e.g., 15, 30, and 60 minutes).[6]

• Corticosterone Measurement:

  • Process the blood samples to obtain plasma.

  • Measure plasma corticosterone concentrations using a corticosterone assay.

• Data Analysis:

  • Compare the plasma corticosterone levels between the different treatment groups at each time point.

  • Analyze the data using appropriate statistical methods (e.g., ANOVA).

Experimental Workflow

Caption: A typical workflow for characterizing GPS1573 from in vitro assays to in vivo studies.

Discussion of In Vitro vs. In Vivo Results

A noteworthy finding in the research on GPS1573 is the discrepancy between its in vitro and in vivo effects. While GPS1573 effectively antagonizes ACTH-stimulated MC2R activity in cell-based assays, in vivo studies in neonatal rats have shown that pretreatment with GPS1573 can augment the corticosterone response to ACTH stimulation.[5][6] This suggests that the in vivo pharmacology of GPS1573 is more complex and may involve off-target effects or interactions with other physiological systems that are not present in a simplified in vitro model.[7] One hypothesis is that GPS1573 may act as a biasing agonist in vivo, where its activity is dependent on the specific cellular context and the presence of other signaling molecules.[7][8] Researchers should be mindful of these contrasting results when designing and interpreting experiments with GPS1573.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Development of potent selective competitive-antagonists of the melanocortin type 2 receptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. abbiotec.com [abbiotec.com]
• 4. ACTH Antagonists - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Effect of Novel Melanocortin Type 2 Receptor Antagonists on the Corticosterone Response to ACTH in the Neonatal Rat Adrenal Gland In Vivo and In Vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Effect of Novel Melanocortin Type 2 Receptor Antagonists on the Corticosterone Response to ACTH in the Neonatal Rat Adrenal Gland In Vivo and In Vitro - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Frontiers | Effect of Novel Melanocortin Type 2 Receptor Antagonists on the Corticosterone Response to ACTH in the Neonatal Rat Adrenal Gland In Vivo and In Vitro [frontiersin.org]
• 8. Effect of a melanocortin type 2 receptor (MC2R) antagonist on the corticosterone response to hypoxia and ACTH stimulation in the neonatal rat - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: GPS1573 as a Tool to Study MC2R Signaling Pathways

For Researchers, Scientists, and Drug Development Professionals.

Introduction

GPS1573 is a potent and selective noncompetitive antagonist of the Melanocortin 2 Receptor (MC2R), the primary receptor for Adrenocorticotropic Hormone (ACTH).[1][2] The binding of ACTH to MC2R, a G protein-coupled receptor (GPCR), is a critical step in the hypothalamic-pituitary-adrenal (HPA) axis, triggering the synthesis and release of glucocorticoids, such as cortisol, from the adrenal cortex.[3][4] Dysregulation of this pathway is implicated in various endocrine disorders, most notably Cushing's disease, which is characterized by excessive cortisol production.[3] GPS1573, by specifically targeting MC2R, serves as a valuable pharmacological tool for elucidating the intricacies of MC2R signaling and for the investigation of potential therapeutic interventions for conditions involving aberrant HPA axis activity.

These application notes provide a comprehensive overview of GPS1573, including its pharmacological properties, detailed protocols for its use in in vitro and in vivo experimental settings, and a discussion of its unique in vivo effects.

Data Presentation

Table 1: Pharmacological Profile of GPS1573

Parameter	Value	Species	Assay System	Reference
Mechanism of Action	Noncompetitive Antagonist	-	-	[1][2]
IC50 (MC2R)	66 ± 23 nM	Human	ACTH-stimulated cAMP production in HEK293 cells	[3]
Selectivity	Markedly lower potency for MC1R, MC3R, MC4R, and MC5R	Human	-	[3]

Table 2: In Vivo Effects of GPS1573 in Neonatal Rats

Animal Model	GPS1573 Dose	ACTH Challenge (0.001 mg/kg)	Observed Effect on Plasma Corticosterone (B1669441)	Reference
Postnatal Day 2 (PD2) Rats	0.1 mg/kg (ip)	Yes	Augmentation of ACTH-induced corticosterone response	[5]
Postnatal Day 2 (PD2) Rats	4.0 mg/kg (ip)	Yes	Augmentation of ACTH-induced corticosterone response	[5]
Postnatal Day 8 (PD8) Rats	0.1 mg/kg (ip)	Yes	Augmentation of ACTH-induced corticosterone response	[5]
Postnatal Day 8 (PD8) Rats	4.0 mg/kg (ip)	Yes	No significant effect on ACTH-induced corticosterone response	[5]

Note: The in vivo effects of GPS1573 appear to be paradoxical, demonstrating an augmentation of the ACTH response rather than the expected antagonism observed in vitro. This highlights the complexity of in vivo pharmacology and suggests potential for biased agonism or interaction with other signaling pathways in a physiological context.[1][5]

Signaling Pathways and Experimental Workflows

MC2R Signaling Pathway

The canonical signaling pathway initiated by ACTH binding to MC2R involves the activation of a stimulatory G protein (Gαs), which in turn activates adenylyl cyclase to produce cyclic AMP (cAMP).[4] cAMP then activates Protein Kinase A (PKA), leading to the phosphorylation of downstream targets that regulate steroidogenesis.

Canonical MC2R signaling pathway and the inhibitory action of GPS1573.

Experimental Workflow: In Vitro Characterization of GPS1573

This workflow outlines the key steps for determining the in vitro antagonist activity of GPS1573 on ACTH-stimulated MC2R signaling.

Workflow for in vitro analysis of GPS1573 antagonist activity.

Experimental Protocols

Protocol 1: In Vitro Determination of GPS1573 Antagonist Activity using a cAMP Assay

This protocol is designed to quantify the inhibitory effect of GPS1573 on ACTH-induced cAMP production in a cell-based assay.

Materials:

• HEK293 cells stably co-expressing human MC2R and its accessory protein, MRAP.

• Cell culture medium (e.g., DMEM supplemented with 10% FBS, penicillin/streptomycin).

• Phosphate-Buffered Saline (PBS).

• GPS1573 (lyophilized powder).

• ACTH (1-24) or other suitable ACTH analogue.

• Assay buffer (e.g., HBSS with 20 mM HEPES, 0.1% BSA, and 0.5 mM IBMX).

• cAMP detection kit (e.g., LANCE® Ultra cAMP Kit from PerkinElmer or a similar TR-FRET based assay).

• White opaque 384-well microplates.

• Multilabel plate reader capable of time-resolved fluorescence resonance energy transfer (TR-FRET) measurements.

Procedure:

• Cell Culture:

  • Maintain the HEK293-MC2R/MRAP cells in a humidified incubator at 37°C and 5% CO2.

  • Passage the cells regularly to maintain sub-confluent growth.

  • On the day before the assay, seed the cells into a white opaque 384-well plate at a density of 2,000-5,000 cells per well in 20 µL of culture medium.

  • Incubate the plate overnight.

• Compound Preparation:

  • Prepare a stock solution of GPS1573 (e.g., 10 mM in DMSO).

  • Perform a serial dilution of the GPS1573 stock solution in assay buffer to create a range of concentrations (e.g., from 1 µM to 0.1 nM).

  • Prepare a stock solution of ACTH (e.g., 1 mM in assay buffer).

  • Dilute the ACTH stock solution in assay buffer to a final concentration that elicits a submaximal response (e.g., EC80), as determined from a prior dose-response experiment.

• Assay Protocol:

  • Carefully remove the culture medium from the cell plate.

  • Add 10 µL of the diluted GPS1573 solutions to the respective wells. Include wells with assay buffer only as a negative control.

  • Incubate the plate at room temperature for 30 minutes.

  • Add 10 µL of the diluted ACTH solution to all wells except for the unstimulated control wells (which receive 10 µL of assay buffer).

  • Incubate the plate at room temperature for 30-60 minutes.

  • Following the incubation, proceed with the cAMP measurement according to the manufacturer's instructions for the chosen cAMP detection kit. This typically involves the addition of lysis buffer containing the detection reagents.

  • Incubate the plate as recommended by the kit manufacturer (usually 1-2 hours at room temperature).

• Data Analysis:

  • Measure the TR-FRET signal using a compatible plate reader.

  • Calculate the ratio of the acceptor and donor emission signals.

  • Plot the signal ratio against the logarithm of the GPS1573 concentration.

  • Fit the data to a four-parameter logistic equation to determine the IC50 value of GPS1573.

Protocol 2: In Vivo Evaluation of GPS1573 in a Neonatal Rat Model

This protocol describes an in vivo experiment to assess the effect of GPS1573 on the ACTH-induced corticosterone response in neonatal rats, as adapted from Nensey et al., 2016.[1][5]

Materials:

• Timed-pregnant Sprague-Dawley rats.

• GPS1573.

• Vehicle solution (e.g., sterile saline).

• ACTH (porcine).

• Equipment for intraperitoneal (ip) injections in neonatal pups.

• Equipment for blood collection (e.g., capillary tubes).

• Assay kit for measuring plasma corticosterone (e.g., ELISA or RIA).

• Animal warming system.

Procedure:

• Animal Handling and Dosing:

  • All animal procedures must be approved by an Institutional Animal Care and Use Committee (IACUC).

  • Use neonatal rat pups at specific postnatal days (e.g., PD2 and PD8).

  • Randomly assign pups to treatment groups (vehicle, low-dose GPS1573, high-dose GPS1573).

  • Prepare solutions of GPS1573 in the vehicle at the desired concentrations (e.g., 0.1 mg/kg and 4.0 mg/kg).

  • Administer the vehicle or GPS1573 solution via intraperitoneal (ip) injection.

• ACTH Challenge and Sample Collection:

  • Ten minutes after the initial injection, administer a bolus of ACTH (0.001 mg/kg) via ip injection.

  • At specified time points post-ACTH injection (e.g., 0, 15, 30, and 60 minutes), collect blood samples via a terminal procedure (e.g., decapitation and trunk blood collection).

  • Collect the blood into appropriate tubes (e.g., containing EDTA) and centrifuge to separate the plasma.

  • Store the plasma samples at -80°C until analysis.

• Corticosterone Measurement:

  • Thaw the plasma samples on ice.

  • Measure the concentration of corticosterone in the plasma using a validated immunoassay according to the manufacturer's instructions.

• Data Analysis:

  • Calculate the mean plasma corticosterone concentrations for each treatment group at each time point.

  • Analyze the data using appropriate statistical methods (e.g., two-way ANOVA with post-hoc tests) to determine the significance of the effects of GPS1573 on the ACTH-induced corticosterone response.

  • Present the data as time-course plots of plasma corticosterone levels.

Conclusion

GPS1573 is a valuable research tool for investigating the MC2R signaling pathway. Its high potency and selectivity as a noncompetitive antagonist in in vitro systems make it ideal for dissecting the molecular mechanisms of MC2R function. The observed in vivo paradoxical effects underscore the importance of studying GPCR pharmacology in complex physiological systems and open new avenues for research into biased signaling and the in vivo regulation of the HPA axis. The protocols provided herein offer a framework for researchers to effectively utilize GPS1573 in their studies of MC2R biology and its role in health and disease.

References

• 1. Frontiers | Effect of Novel Melanocortin Type 2 Receptor Antagonists on the Corticosterone Response to ACTH in the Neonatal Rat Adrenal Gland In Vivo and In Vitro [frontiersin.org]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Frontiers | ACTH Antagonists [frontiersin.org]
• 4. Adrenocorticotropin hormone (ACTH) effects on MAPK phosphorylation in human fasciculata cells and in embryonic kidney 293 cells expressing human melanocortin 2 receptor (MC2R) and MC2R accessory protein (MRAP)β - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Effect of Novel Melanocortin Type 2 Receptor Antagonists on the Corticosterone Response to ACTH in the Neonatal Rat Adrenal Gland In Vivo and In Vitro - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for GPS1573

For Researchers, Scientists, and Drug Development Professionals

Introduction

GPS1573 is a potent and selective noncompetitive antagonist of the melanocortin type 2 receptor (MC2R), the receptor for adrenocorticotropic hormone (ACTH). By inhibiting the binding of ACTH to MC2R, GPS1573 effectively blocks the downstream signaling cascade that leads to steroidogenesis. This makes it a valuable tool for studying the hypothalamic-pituitary-adrenal (HPA) axis and for the investigation of potential therapeutic strategies for conditions characterized by excessive cortisol production, such as Cushing's disease. These application notes provide detailed protocols for the dissolution and storage of GPS1573, as well as a representative experimental protocol for its use in in vitro studies.

Physicochemical Properties and Storage Recommendations

A summary of the key physicochemical properties and storage recommendations for GPS1573 is provided in the tables below for easy reference.

Property	Value
Molecular Formula	C86H138N28O14
Molecular Weight	1788.20 g/mol
Appearance	White to off-white solid
Purity	>99%
Solubility	Soluble in DMSO, with limited solubility in water and ethanol.

Storage Condition	Powder	In Solvent (DMSO)
-80°C	2 years	6 months
-20°C	1 year	1 month
4°C	Not Recommended	Not Recommended
Room Temperature	Stable for short-term shipping	Not Recommended

Protocol for Dissolving GPS1573 for In Vitro Use

This protocol provides a recommended procedure for dissolving GPS1573 and preparing a stock solution for use in cell-based assays.

Materials:

• GPS1573 powder

• Anhydrous, sterile Dimethyl Sulfoxide (DMSO)

• Sterile, nuclease-free microcentrifuge tubes

• Calibrated micropipettes and sterile tips

Procedure:

• Equilibrate: Before opening, allow the vial of GPS1573 powder to equilibrate to room temperature for at least 15-20 minutes. This prevents condensation from forming on the powder.

• Weighing (Optional, if not pre-aliquoted): If working with a larger quantity, carefully weigh the desired amount of GPS1573 powder in a sterile microcentrifuge tube. Perform this step quickly to minimize exposure to air and moisture.

• Reconstitution:

  • To prepare a 10 mM stock solution , add the appropriate volume of anhydrous, sterile DMSO to the vial of GPS1573. For example, to a 1 mg vial of GPS1573 (MW: 1788.20), add 55.9 µL of DMSO.

  • Vortex the solution gently for 1-2 minutes until the powder is completely dissolved. A brief sonication in a water bath can be used to aid dissolution if necessary.

• Aliquoting and Storage:

  • Once dissolved, aliquot the stock solution into smaller, single-use volumes in sterile, nuclease-free microcentrifuge tubes. This minimizes the number of freeze-thaw cycles.

  • Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for shorter-term storage (up to 1 month).

Important Considerations:

• The final concentration of DMSO in your cell culture medium should be kept to a minimum, typically below 0.5%, as higher concentrations can be toxic to cells.

• Always include a vehicle control (medium with the same final concentration of DMSO as the experimental wells) in your experiments.

Experimental Protocol: Inhibition of ACTH-induced Cortisol Production in Adrenal Cells

This protocol describes a representative in vitro experiment to assess the inhibitory effect of GPS1573 on ACTH-stimulated cortisol production in a human adrenal cell line.

Materials:

• Human adrenal cell line (e.g., NCI-H295R)

• Cell culture medium (e.g., DMEM/F-12 supplemented with fetal bovine serum and antibiotics)

• GPS1573 stock solution (10 mM in DMSO)

• ACTH (1-39), human

• Phosphate-Buffered Saline (PBS)

• 96-well cell culture plates

• Cortisol ELISA kit

Workflow:

Caption: Experimental workflow for assessing GPS1573 inhibition of ACTH-induced cortisol production.

Procedure:

• Cell Seeding: Seed human adrenal cells in a 96-well plate at a density of 5 x 10^4 cells/well in 100 µL of complete culture medium.

• Cell Attachment: Incubate the plate at 37°C in a humidified atmosphere with 5% CO2 for 24-48 hours to allow the cells to attach and form a monolayer.

• Pre-treatment with GPS1573:

  • Prepare a working solution of GPS1573 by diluting the 10 mM stock solution in cell culture medium to the desired final concentration (e.g., 750 nM)[1].

  • Remove the culture medium from the wells and replace it with 100 µL of the medium containing GPS1573 or vehicle control (medium with the same concentration of DMSO).

  • Incubate the plate for 1 hour at 37°C.

• ACTH Stimulation:

  • Prepare a working solution of ACTH in cell culture medium.

  • Add 10 µL of the ACTH solution to the appropriate wells to achieve the desired final concentration (e.g., 10 nM). Add 10 µL of medium to the unstimulated control wells.

  • Incubate the plate for 24 hours at 37°C.

• Sample Collection: Carefully collect the cell culture supernatant from each well for cortisol measurement.

• Cortisol Measurement: Quantify the concentration of cortisol in the supernatants using a commercial cortisol ELISA kit, following the manufacturer's instructions.

• Data Analysis: Determine the extent of inhibition by comparing the cortisol levels in the GPS1573-treated wells to the ACTH-stimulated control wells.

MC2R Signaling Pathway

GPS1573 acts as a noncompetitive antagonist at the melanocortin type 2 receptor (MC2R). The binding of ACTH to MC2R, in conjunction with the Melanocortin Receptor Accessory Protein (MRAP), initiates a G-protein-coupled signaling cascade. This primarily involves the activation of adenylyl cyclase, leading to an increase in intracellular cyclic AMP (cAMP) and subsequent activation of Protein Kinase A (PKA). PKA then phosphorylates and activates downstream targets, including transcription factors and enzymes involved in steroidogenesis. GPS1573 blocks this pathway by preventing the initial activation of MC2R by ACTH.

Caption: Simplified schematic of the MC2R signaling pathway and the point of inhibition by GPS1573.

References

• 1. Effect of Novel Melanocortin Type 2 Receptor Antagonists on the Corticosterone Response to ACTH in the Neonatal Rat Adrenal Gland In Vivo and In Vitro - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Troubleshooting GPS1573 experiments showing corticosterone augmentation

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers encountering corticosterone (B1669441) augmentation in experiments involving the melanocortin type 2 receptor (MC2R) antagonist, GPS1573.

Frequently Asked Questions (FAQs)

Q1: We are using GPS1573, an MC2R antagonist, but our results show an unexpected increase in corticosterone levels. Is this a known phenomenon?

A1: Yes, this is a documented effect. While GPS1573 acts as a competitive antagonist of the melanocortin type 2 receptor (MC2R) in vitro, in vivo studies have demonstrated that it can paradoxically augment the corticosterone response to adrenocorticotropic hormone (ACTH) stimulation.[1][2] This has been observed in neonatal rat models.[2][3]

Q2: What are the potential mechanisms behind this corticosterone augmentation by GPS1573?

A2: The exact mechanism is not fully elucidated, but several hypotheses have been proposed:

• Biased Agonism: In the in vivo environment, GPS1573 might act as a biased agonist. Instead of blocking the receptor, it could augment G-protein coupled transduction when ACTH binds to the MC2R.[1]

• Sympathetic Nervous System Activation: GPS1573 could be triggering a non-specific sympathetic nervous system response, which in turn increases the sensitivity of the adrenal cortex to ACTH.[1]

• Receptor Cross-Talk: The possibility of interactions with other signaling pathways or receptors in the complex in vivo setting cannot be ruled out.

Q3: Does the dosage of GPS1573 influence the corticosterone augmentation effect?

A3: Yes, the dosage of GPS1573 appears to be a critical factor, and the effect can vary with the age of the animal model.

• In postnatal day 2 (PD2) rat pups, both low (0.1 mg/kg) and high (4.0 mg/kg) doses of GPS1573 have been shown to augment the corticosterone response to ACTH, with the high dose showing an even greater augmentation at earlier time points.[1][2]

• In postnatal day 8 (PD8) rat pups, a low dose (0.1 mg/kg) of GPS1573 augmented the corticosterone response, while a high dose (4.0 mg/kg) did not show a significant increase compared to the vehicle.[1][2]

Q4: We are considering using a related compound, GPS1574. Does it produce a similar effect?

A4: The activity of GPS1574 also shows a discrepancy between in vitro and in vivo results. While it is a less potent antagonist than GPS1573 in vitro, it has been shown to attenuate the corticosterone response to ACTH in some in vivo experiments, in contrast to the augmentation seen with GPS1573.[1][3][4] However, other studies suggest GPS1574 can also act as a biasing agonist/antagonist depending on the context.[4][5] The structural difference, specifically the ring structure in GPS1574, is thought to contribute to these differing in vivo activities.[4][5]

Q5: Our corticosterone measurements are inconsistent. What are some general troubleshooting tips for the assay itself?

A5: Inconsistent corticosterone measurements can arise from the assay procedure. Here are some general tips for corticosterone ELISA kits:

• Sample Handling: Ensure proper collection and storage of samples. For blood samples, use disposable, non-endotoxin tubes. Avoid repeated freeze-thaw cycles.[6]

• Standard Curve: Prepare the standard curve accurately. Use the dilution buffer provided with the kit and ensure thorough mixing at each dilution step.[7]

• Pipetting: Inaccurate pipetting can lead to high variability. Calibrate your pipettes regularly.[6]

• Washing Steps: Insufficient washing of the plate can result in high background noise. Ensure all ports of a plate washer are clear and that the recommended wash protocol is followed.[6]

• Reagent Preparation: Allow all reagents to come to room temperature before use, unless specified otherwise by the manufacturer.[8][9]

• Sample Dilution: If sample concentrations are outside the standard curve range, determine the optimal dilution factor for your samples.[6]

Data Presentation

The following tables summarize the quantitative data from in vivo experiments in neonatal rats, demonstrating the corticosterone augmentation effect of GPS1573.

Table 1: Plasma Corticosterone Response to ACTH in Postnatal Day 2 (PD2) Rats Pretreated with GPS1573 [1][2]

Pretreatment	Time Point	Plasma Corticosterone (ng/mL)
Vehicle	15 min	No significant increase
Vehicle	30 min	166.0 ± 17.1
Vehicle	60 min	137.2 ± 43.5
Low Dose GPS1573 (0.1 mg/kg)	15 min	67.8 ± 7.9
Low Dose GPS1573 (0.1 mg/kg)	60 min	200.0 ± 23.6
High Dose GPS1573 (4.0 mg/kg)	15 min	115.5 ± 11.0

Table 2: Plasma Corticosterone Response to ACTH in Postnatal Day 8 (PD8) Rats Pretreated with GPS1573 [1][2]

Pretreatment	Time Point	Plasma Corticosterone (ng/mL)
Vehicle	15 min	No significant increase
Vehicle	30 min	No significant increase
Vehicle	60 min	No significant increase
Low Dose GPS1573 (0.1 mg/kg)	15 min	45.8 ± 2.6
Low Dose GPS1573 (0.1 mg/kg)	30 min	54.5 ± 3.7
Low Dose GPS1573 (0.1 mg/kg)	60 min	50.4 ± 6.5
High Dose GPS1573 (4.0 mg/kg)	15 min	34.3 ± 4.5
High Dose GPS1573 (4.0 mg/kg)	30 min	36.0 ± 6.0
High Dose GPS1573 (4.0 mg/kg)	60 min	40.4 ± 5.9

Experimental Protocols

In Vivo Experiment for Assessing Corticosterone Response to ACTH with GPS1573 Pretreatment [2]

This protocol is based on studies conducted in neonatal Sprague-Dawley rats.

• Animal Preparation:

  • Use timed-pregnant Sprague-Dawley rats. Allow dams to deliver and care for pups until the day of the experiment.

  • On the experimental day, randomly assign pups to experimental groups.

  • Remove pups from the dam and place them in a small cage with bedding on a warming pad to maintain body temperature.

  • After a 10-minute acclimatization period, weigh each pup.

• GPS1573 and ACTH Administration:

  • Inject pups intraperitoneally (ip) with either vehicle, low-dose GPS1573 (0.1 mg/kg), or high-dose GPS1573 (4.0 mg/kg).

  • Ten minutes after the initial injection, collect a baseline blood sample (time 0) via decapitation for a subset of pups.

  • Immediately after the baseline collection, inject the remaining pups ip with 0.001 mg/kg of porcine ACTH.

• Sample Collection:

  • Collect trunk blood from subsets of pups at 15, 30, and 60 minutes post-ACTH injection by decapitation.

• Corticosterone Measurement:

  • Measure plasma corticosterone concentrations using a suitable assay, such as an ELISA kit. Follow the manufacturer's instructions for the assay.

Visualizations

Caption: Standard ACTH signaling pathway for corticosterone synthesis.

Caption: Hypothesized mechanisms of GPS1573-induced corticosterone augmentation.

Caption: Experimental workflow for in vivo GPS1573 studies.

References

• 1. Frontiers | Effect of Novel Melanocortin Type 2 Receptor Antagonists on the Corticosterone Response to ACTH in the Neonatal Rat Adrenal Gland In Vivo and In Vitro [frontiersin.org]
• 2. Effect of Novel Melanocortin Type 2 Receptor Antagonists on the Corticosterone Response to ACTH in the Neonatal Rat Adrenal Gland In Vivo and In Vitro - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Effect of Novel Melanocortin Type 2 Receptor Antagonists on the Corticosterone Response to ACTH in the Neonatal Rat Adrenal Gland In Vivo and In Vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. journals.physiology.org [journals.physiology.org]
• 5. Effect of a melanocortin type 2 receptor (MC2R) antagonist on the corticosterone response to hypoxia and ACTH stimulation in the neonatal rat - PMC [pmc.ncbi.nlm.nih.gov]
• 6. file.elabscience.com [file.elabscience.com]
• 7. researchgate.net [researchgate.net]
• 8. arborassays.com [arborassays.com]
• 9. arborassays.com [arborassays.com]

Why does GPS1573 augment corticosterone response in vivo?

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals using GPS1573 in in-vivo experiments.

Frequently Asked Questions (FAQs)

Q1: Why does GPS1573, an in-vitro MC2R antagonist, augment the corticosterone (B1669441) response to ACTH in vivo?

This is an observed and unexpected effect. While GPS1573 acts as a potent noncompetitive antagonist of the melanocortin type 2 receptor (MC2R) in vitro (IC50 = 66 nM), its in-vivo activity does not align with these findings.[1][2][3][4] Pretreatment with GPS1573 in neonatal rat pups has been shown to augment, rather than inhibit, the corticosterone response to ACTH stimulation.[1][5][6][7]

Several hypotheses have been proposed for this paradoxical effect:

• Biased Agonism: In the in-vivo environment, GPS1573 may act as a biased agonist. Instead of blocking the MC2R, it might augment G-protein coupled signal transduction when ACTH binds to the receptor.[1]

• Sympathetic Nervous System Activation: GPS1573 could be triggering a non-specific increase in the sensitivity of the adrenal cortex to ACTH through the sympathetic nervous system.[1]

It is important to note that a similar compound, GPS1574, which has a ring structure that GPS1573 lacks, has been shown to attenuate the corticosterone response to ACTH in vivo, suggesting that structural differences may play a role in the in-vivo activity of these compounds.[1][8]

Q2: What is the established in-vitro activity of GPS1573?

GPS1573 is a potent and selective noncompetitive antagonist of the melanocortin type 2 receptor (MC2R).[2][3][4] It dose-dependently antagonizes ACTH-stimulated MC2R activity with an IC50 of 66 ± 23 nM.[1][3] The antagonism is characterized by a suppression of the maximum response (Rmax) to ACTH without changing the EC50.[3] GPS1573 shows significantly lower potency for other melanocortin receptors, such as MC4R (IC50 of 950 nM).[3][9]

Q3: Are there any known differences in the effect of GPS1573 based on age or dosage in vivo?

Yes, in studies with neonatal rats, the augmenting effect of GPS1573 on the corticosterone response to ACTH was observed to be dose- and age-dependent.

• In Postnatal Day 2 (PD2) Pups: Both low (0.1 mg/kg) and high (4 mg/kg) doses of GPS1573 augmented the corticosterone response to ACTH. The high dose showed an even greater augmentation at 15 minutes post-ACTH injection compared to the low dose and vehicle.[1][7]

• In Postnatal Day 8 (PD8) Pups: Only the low dose (0.1 mg/kg) of GPS1573 augmented the corticosterone response to ACTH, while the high dose (4 mg/kg) did not show a significant effect.[1][6]

Troubleshooting Guide

Issue	Possible Cause	Recommendation
Unexpected augmentation of corticosterone levels after GPS1573 administration.	This is a documented in-vivo effect of GPS1573, potentially due to biased agonism or sympathetic nervous system activation.[1]	Consider the possibility that GPS1573 may not act as a simple antagonist in your in-vivo model. We recommend including appropriate control groups to characterize the specific effects of GPS1573 in your experimental setup. For MC2R antagonism in vivo, consider evaluating GPS1574, which has shown inhibitory effects.[1]
Variability in corticosterone response between different age groups.	The effects of GPS1573 on the HPA axis have been shown to be age-dependent in neonatal rats.[1]	Carefully consider the developmental stage of your animal model. We advise conducting pilot studies to determine the optimal dose and timing of GPS1573 administration for your specific age group.
Discrepancy between in-vitro and in-vivo results.	The in-vivo environment is complex, and factors such as metabolism, off-target effects, and interactions with other physiological systems can alter a compound's activity. The difference in structure between GPS1573 and the inhibitory GPS1574 suggests a structural basis for the differing in-vivo outcomes.[1][8]	Acknowledge the potential for divergent in-vitro and in-vivo pharmacology. When designing in-vivo experiments, it is crucial to not solely rely on in-vitro data.

Data Presentation

Table 1: In-Vitro Potency of GPS1573 and GPS1574

Compound	IC50 (nM) for MC2R	Antagonism Type
GPS1573	66 ± 23	Noncompetitive
GPS1574	260 ± 1	Not specified
Data sourced from Bouw et al., 2014 and Nensey et al., 2016.[1][3]

Table 2: In-Vivo Effect of GPS1573 on Plasma Corticosterone Response to ACTH in Neonatal Rats (ng/mL)

Age	Pretreatment (mg/kg)	Time Post-ACTH	Plasma Corticosterone (Mean ± SEM)
PD2	Vehicle	15 min	No significant increase
30 min	166.0 ± 17.1
60 min	137.2 ± 43.5
0.1 (Low Dose)	15 min	67.8 ± 7.9
60 min	200.0 ± 23.6
4.0 (High Dose)	15 min	115.5 ± 11.0
PD8	Vehicle	15, 30, 60 min	No significant increase
0.1 (Low Dose)	15 min	45.8 ± 2.6
30 min	54.5 ± 3.7
60 min	50.4 ± 6.5
4.0 (High Dose)	15, 30, 60 min	No significant difference from vehicle
Data represents the change in corticosterone levels after ACTH injection. Sourced from Nensey et al., 2016.[1][7]

Experimental Protocols

Key Experiment: In-Vivo Evaluation of GPS1573 in Neonatal Rats

This protocol is a summary of the methodology described by Nensey et al. (2016).[1][7]

1. Animal Model:

• Postnatal day 2 (PD2) and postnatal day 8 (PD8) rat pups of both sexes were used.

2. Acclimation:

• Pups were removed from their dams and placed in a cage with bedding on a heating pad to maintain body temperature.

3. GPS1573 Administration:

• Pups were injected intraperitoneally (ip) with one of the following:

  • Vehicle (isotonic saline)

  • Low dose GPS1573 (0.1 mg/kg body weight)

  • High dose GPS1573 (4.0 mg/kg body weight)

4. Baseline Blood Sampling:

• 10 minutes after the initial injection, a baseline blood sample was collected via decapitation.

5. ACTH Administration:

• Immediately after baseline sampling, pups were injected ip with 0.001 mg/kg of ACTH(1-39).

6. Post-ACTH Blood Sampling:

• Subsequent blood samples were collected via decapitation at 15, 30, and 60 minutes post-ACTH injection.

7. Corticosterone Measurement:

• Plasma corticosterone levels were measured from the collected blood samples.

Visualizations

Signaling Pathway

Caption: ACTH signaling pathway for corticosterone synthesis.

Experimental Workflow

Caption: In-vivo experimental workflow for GPS1573.

Logical Relationship

Caption: GPS1573 in-vitro vs. in-vivo activity.

References

• 1. Frontiers | Effect of Novel Melanocortin Type 2 Receptor Antagonists on the Corticosterone Response to ACTH in the Neonatal Rat Adrenal Gland In Vivo and In Vitro [frontiersin.org]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Development of potent selective competitive-antagonists of the melanocortin type 2 receptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. GPS1573 | Melanocortin Receptor | 2445822-54-6 | Invivochem [invivochem.com]
• 5. BioKB - Publication [biokb.lcsb.uni.lu]
• 6. Effect of Novel Melanocortin Type 2 Receptor Antagonists on the Corticosterone Response to ACTH in the Neonatal Rat Adrenal Gland In Vivo and In Vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Effect of Novel Melanocortin Type 2 Receptor Antagonists on the Corticosterone Response to ACTH in the Neonatal Rat Adrenal Gland In Vivo and In Vitro - PMC [pmc.ncbi.nlm.nih.gov]
• 8. journals.physiology.org [journals.physiology.org]
• 9. abbiotec.com [abbiotec.com]

Technical Support Center: MC2R Antagonist GPS1573

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with the MC2R antagonist GPS1573.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action of GPS1573?

GPS1573 is a synthetic peptide analog of a fragment of adrenocorticotropic hormone (ACTH)[1]. It is designed to act as a competitive antagonist at the melanocortin-2 receptor (MC2R), the receptor for ACTH[2][3]. In vitro, GPS1573 has been shown to inhibit ACTH-stimulated activity in cells expressing MC2R[2][4].

Q2: What are the known off-target effects of GPS1573?

While GPS1573 is most potent at MC2R, it is not exclusively specific and has been shown to have some antagonistic effects on other melanocortin receptors, specifically MC3R, MC4R, and MC5R.[1] The potency of GPS1573 at these other receptors is approximately an order of magnitude lower than its potency at MC2R[1]. Researchers should consider these potential off-target effects when designing experiments and interpreting data.

Q3: Is GPS1573 effective in vivo?

Despite promising in vitro results, in vivo studies in rats have shown that GPS1573 does not consistently inhibit the corticosterone (B1669441) response to ACTH administration[1][4][5]. In some neonatal rat studies, GPS1573 was observed to augment, rather than inhibit, the corticosterone response to ACTH[6][7]. This discrepancy between in vitro and in vivo activity is a critical consideration for researchers.

Troubleshooting Guides

Issue 1: Inconsistent or unexpected results in vivo.

• Problem: GPS1573 fails to antagonize ACTH-induced corticosterone production in animal models, or a paradoxical increase in corticosterone is observed.

• Possible Causes & Solutions:

  • Pharmacokinetics: The in vivo bioavailability, distribution, metabolism, and excretion (ADME) profile of GPS1573 may be unfavorable, leading to insufficient concentrations at the adrenal gland. Consider conducting pharmacokinetic studies to determine the compound's profile in your model system.

  • Off-Target Effects: The observed in vivo effects may be a result of GPS1573 interacting with other melanocortin receptors (MC3R, MC4R, MC5R) or other unknown targets that could influence the HPA axis or steroidogenesis.[1]

  • Partial Agonism: It is possible that under certain in vivo conditions, GPS1573 may exhibit partial agonist activity at MC2R or other receptors, leading to the unexpected augmentation of corticosterone.

  • Experimental Model: The response to GPS1573 may be species- or age-dependent. The paradoxical augmentation of corticosterone was notably observed in neonatal rats.[6] Consider the specific physiological state of your animal model.

Issue 2: Discrepancy between in vitro and in vivo data.

• Problem: Potent antagonism is observed in cell-based assays, but this effect does not translate to animal models.

• Possible Causes & Solutions:

  • Assay Conditions: In vitro assays are performed in a controlled environment that does not fully recapitulate the complex physiological milieu in vivo. Factors such as plasma protein binding, enzymatic degradation, and tissue penetration can significantly impact the compound's activity.

  • Receptor Environment: The interaction of MC2R with its accessory protein, MRAP, is crucial for its function[2]. The cellular context and the stoichiometry of MC2R and MRAP in your in vitro system may differ from the in vivo situation in the adrenal cortex, potentially affecting how GPS1573 binds and signals.

  • Metabolism: GPS1573 may be rapidly metabolized in vivo into inactive or even active metabolites with different pharmacological profiles.

Data Presentation

Table 1: In Vitro Potency of GPS1573 and GPS1574

Compound	Target	Assay Type	IC50 (nM)	Reference
GPS1573	MC2R	ACTH-stimulated cAMP production	66 ± 23	[1][2]
GPS1574	MC2R	ACTH-stimulated cAMP production	260 ± 1	[1][2]

Table 2: Summary of In Vivo Effects of GPS1573 in Rats

Study Type	Animal Model	GPS1573 Dose	Outcome on ACTH-Stimulated Corticosterone	Reference
Acute Administration	Young Rats	400-fold molar excess to ACTH	No inhibition	[1]
Acute Administration	Neonatal Rats (PD2 & PD8)	0.1 mg/kg and 4 mg/kg	Augmentation	[6]

Experimental Protocols

Protocol 1: In Vitro MC2R Antagonism Assay

This protocol is a general guideline for assessing the antagonist activity of GPS1573 on ACTH-stimulated cAMP production in a cell line expressing human MC2R and MRAP.

• Cell Culture: Culture HEK293 cells stably co-expressing human MC2R and MRAP in appropriate growth medium.

• Cell Plating: Seed the cells into 96-well plates at a density that allows for confluent monolayers on the day of the assay.

• Compound Preparation: Prepare a stock solution of GPS1573 in a suitable solvent (e.g., sterile water or DMSO). Create a serial dilution of GPS1573 to the desired final concentrations.

• Antagonist Pre-incubation: Wash the cells with serum-free medium and then pre-incubate them with varying concentrations of GPS1573 for 15-30 minutes at 37°C. Include a vehicle control.

• ACTH Stimulation: Add a fixed concentration of ACTH (e.g., the EC80 concentration for cAMP production) to the wells containing GPS1573 and incubate for a further 15-30 minutes at 37°C.

• cAMP Measurement: Lyse the cells and measure the intracellular cAMP levels using a commercially available cAMP assay kit (e.g., HTRF, ELISA, or luminescence-based).

• Data Analysis: Plot the cAMP levels against the concentration of GPS1573 to determine the IC50 value.

Protocol 2: In Vivo Assessment of MC2R Antagonism in Rats

This protocol provides a general framework for evaluating the in vivo efficacy of GPS1573.

• Animal Acclimatization: Acclimatize male Sprague-Dawley rats to the housing conditions for at least one week before the experiment.

• Catheter Implantation (Optional but Recommended): For serial blood sampling, implant jugular vein catheters and allow the animals to recover.

• GPS1573 Administration: Prepare GPS1573 in a sterile vehicle (e.g., saline). Administer GPS1573 via the desired route (e.g., intraperitoneal or intravenous injection) at various doses. Include a vehicle control group.

• ACTH Challenge: After a predetermined pre-treatment time (e.g., 30 minutes), administer a bolus of ACTH to challenge the adrenal glands.

• Blood Sampling: Collect blood samples at baseline (before GPS1573 administration) and at multiple time points after the ACTH challenge (e.g., 15, 30, 60, and 120 minutes).

• Hormone Analysis: Separate the plasma and measure corticosterone concentrations using a validated method such as ELISA or LC-MS/MS.

• Data Analysis: Compare the corticosterone response curves between the vehicle-treated and GPS1573-treated groups.

Visualizations

Caption: Workflow for in vitro MC2R antagonism assay.

Caption: GPS1573 interaction with MC2R and off-target receptors.

Caption: Troubleshooting unexpected in vivo results with GPS1573.

References

• 1. ACTH Antagonists - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. tandfonline.com [tandfonline.com]
• 4. tandfonline.com [tandfonline.com]
• 5. Effect of Novel Melanocortin Type 2 Receptor Antagonists on the Corticosterone Response to ACTH in the Neonatal Rat Adrenal Gland In Vivo and In Vitro - PMC [pmc.ncbi.nlm.nih.gov]
• 6. taylorandfrancis.com [taylorandfrancis.com]
• 7. dspace.library.uu.nl [dspace.library.uu.nl]

Optimizing GPS1573 dosage to avoid paradoxical effects

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers utilizing GPS1573. The information is intended for an audience of researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action of GPS1573?

A1: GPS1573 is a noncompetitive antagonist of the melanocortin type 2 receptor (MC2R).[1][2] In vitro, it dose-dependently antagonizes the activity of the adrenocorticotropic hormone (ACTH) at the MC2R with an IC50 of 66 nM.[1][2]

Q2: What is the known paradoxical effect of GPS1573?

A2: While GPS1573 acts as an antagonist in vitro, it has been observed to have a paradoxical agonistic effect in vivo. In neonatal rat models, pretreatment with GPS1573 augmented the corticosterone (B1669441) response to ACTH, which is the opposite of its intended antagonist effect.[3][4][5]

Q3: What is the proposed mechanism for the paradoxical effect of GPS1573?

A3: The paradoxical effect may be due to biased agonism.[5] In this scenario, GPS1573 might stabilize a specific conformation of the MC2R that, instead of blocking all signaling, preferentially activates a downstream pathway (potentially β-arrestin-mediated) that also leads to an increase in corticosterone production. Another possibility is that GPS1573 could trigger a non-specific sympathetic nervous system response that sensitizes the adrenal cortex to ACTH.[3][5]

Q4: At what doses has the paradoxical effect of GPS1573 been observed?

A4: In in vivo studies with neonatal rats, a paradoxical augmentation of the corticosterone response to ACTH was seen with GPS1573 at doses of 0.1 mg/kg and 4 mg/kg.[3][4]

Troubleshooting Guide

Issue: Observed Agonistic Effects Instead of Antagonism In Vivo

If you are observing an unexpected increase in the biological response (e.g., corticosterone production) after administering GPS1573, you may be encountering its known paradoxical effect. Here are steps to troubleshoot and optimize your experimental design:

1. Confirm In Vitro Antagonism:

• Rationale: It is crucial to first confirm that the compound exhibits the expected antagonist activity in a controlled in vitro system before proceeding with complex in vivo experiments.

• Action: Perform an in vitro dose-response study using a relevant cell line expressing MC2R (e.g., HEK293 cells co-transfected with MC2R and its accessory protein, MRAP).[6] Measure a downstream signaling molecule, such as cyclic AMP (cAMP), in response to ACTH with and without co-incubation of varying concentrations of GPS1573. This will allow you to determine the IC50 and confirm its antagonist properties in your system.

2. Perform a Detailed In Vivo Dose-Response Study:

• Rationale: The paradoxical effect of GPS1573 is likely dose-dependent. A comprehensive dose-response study is necessary to identify a potential therapeutic window where the desired antagonist effect is observed without triggering the paradoxical agonistic effect.

• Action: Design a dose-range finding study with a wide range of GPS1573 doses. It is recommended to start with doses significantly lower than those reported to cause paradoxical effects and escalate gradually. See the detailed experimental protocol below.

3. Monitor for Off-Target Effects:

• Rationale: The paradoxical effect could be due to interactions with other receptors or signaling pathways.

• Action: Assess other relevant physiological parameters that are not directly related to the MC2R pathway to identify any unexpected systemic effects of GPS1573. This could include measuring markers of sympathetic nervous system activation.

Quantitative Data Summary

The following tables summarize the key quantitative data reported for GPS1573.

Table 1: In Vitro Activity of GPS1573

Parameter	Value	Cell System	Reference
IC50	66 ± 23 nM	HEK293 cells expressing human MC2R/MRAP	[2][6]

Table 2: In Vivo Effects of GPS1573 in Neonatal Rats

Animal Model	GPS1573 Dose	ACTH Dose	Observed Effect on Corticosterone Response	Reference
Postnatal Day 2 (PD2) pups	Low and High Doses	0.001 mg/kg	Augmentation	[3][4]
Postnatal Day 8 (PD8) pups	0.1 mg/kg	0.001 mg/kg	Augmentation	[3][4]
Postnatal Day 8 (PD8) pups	4 mg/kg	0.001 mg/kg	No significant augmentation	[3][4]

Experimental Protocols

Protocol 1: In Vivo Dose-Titration Study to Mitigate Paradoxical Effects of GPS1573

Objective: To determine the optimal in vivo dose of GPS1573 that effectively antagonizes ACTH-induced corticosterone production without causing a paradoxical agonistic effect.

Materials:

• GPS1573

• ACTH (1-39)

• Experimental animals (e.g., adult male Sprague-Dawley rats)

• Vehicle for GPS1573 and ACTH

• Blood collection supplies

• Corticosterone ELISA kit

Methodology:

• Animal Acclimation: Acclimate animals to the housing conditions for at least one week prior to the experiment.

• Dose Preparation: Prepare a range of GPS1573 doses in the appropriate vehicle. Based on existing data, a suggested starting range could be 0.01, 0.1, 1, 10, and 100 µg/kg, alongside a vehicle control. Also, prepare the ACTH solution.

• Experimental Groups: Divide the animals into groups (n=6-8 per group) for each GPS1573 dose, including a vehicle control group.

• GPS1573 Administration: Administer the assigned dose of GPS1573 or vehicle via the desired route (e.g., intraperitoneal injection).

• ACTH Challenge: After a predetermined pretreatment time (e.g., 10 minutes, as used in previous studies), administer a submaximal dose of ACTH to all animals.[3][4]

• Blood Sampling: Collect blood samples at baseline (before GPS1573 administration) and at several time points after the ACTH challenge (e.g., 15, 30, 60, and 120 minutes).

• Corticosterone Measurement: Process the blood samples to obtain plasma and measure corticosterone concentrations using an ELISA kit according to the manufacturer's instructions.

• Data Analysis: Plot the corticosterone concentration over time for each dose group. Compare the area under the curve (AUC) for the corticosterone response between the different GPS1573 dose groups and the vehicle control. The optimal dose will be the one that shows a statistically significant reduction in the ACTH-induced corticosterone response without showing an increase compared to the ACTH-only group.

Visualizations

Caption: MC2R signaling pathways: canonical, biased agonism, and antagonism.

Caption: Experimental workflow for optimizing GPS1573 dosage.

Caption: Logical relationship of factors influencing GPS1573 effects.

References

• 1. Adrenocorticotropic hormone-mediated signaling cascades coordinate a cyclic pattern of steroidogenic factor 1-dependent transcriptional activation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Frontiers | A Practical Guide to Approaching Biased Agonism at G Protein Coupled Receptors [frontiersin.org]
• 3. ec.bioscientifica.com [ec.bioscientifica.com]
• 4. Regulation of G Protein–Coupled Receptor Signaling: Specific Dominant-Negative Effects of Melanocortin 2 Receptor Accessory Protein 2 - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Community guidelines for GPCR ligand bias: IUPHAR review 32 - PMC [pmc.ncbi.nlm.nih.gov]
• 6. ACTH Receptor (MC2R) Specificity: What Do We Know About Underlying Molecular Mechanisms? - PMC [pmc.ncbi.nlm.nih.gov]

Challenges in translating GPS1573 in vitro results to in vivo

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers working with the melanocortin 2 receptor (MC2R) antagonist, GPS1573. The primary focus is to address the known challenges in translating in vitro findings to in vivo models.

Frequently Asked Questions (FAQs)

Q1: We observe potent antagonism of ACTH-stimulated MC2R activity by GPS1573 in vitro, but see an unexpected augmentation of corticosterone (B1669441) response in vivo. Is this a known issue?

A: Yes, this is a documented phenomenon. While GPS1573 acts as a noncompetitive antagonist of MC2R in vitro with an IC50 of 66 nM, studies in neonatal rats have shown that it can augment the corticosterone response to ACTH when administered in vivo.[1][2][3][4] This discrepancy is a key challenge in working with this compound.

Q2: What are the potential mechanisms behind the contradictory in vivo effects of GPS1573?

A: The exact mechanism for the in vivo agonistic effect is not fully elucidated, but several hypotheses have been proposed:

• Biased Agonism: GPS1573 may act as a biased agonist in vivo. This means that in the complex physiological environment of a living organism, it could stabilize a receptor conformation that, in the presence of the natural ligand (ACTH), leads to an enhanced signaling output, rather than blockage.[1]

• Non-specific Sympathetic Nervous System Activation: It is possible that GPS1573 triggers a non-specific activation of the sympathetic nervous system.[1] This could indirectly increase the sensitivity of the adrenal cortex to ACTH, leading to an amplified corticosterone response.[1]

• Interaction with Accessory Proteins: The function of the MC2R is dependent on the melanocortin receptor accessory protein (MRAP).[5][6] It is conceivable that the in vivo environment, including the specific expression and interaction of MRAP and potentially other accessory proteins, could alter the way GPS1573 binds to and modulates the MC2R.

Q3: How does GPS1573 compare to the related compound, GPS1574?

A: GPS1574 is a structurally similar MC2R antagonist, with the notable difference of a ring structure.[1][7][8] In contrast to GPS1573, GPS1574 has been shown to attenuate the corticosterone response to ACTH in vivo in some studies, although its in vitro potency is lower than GPS1573 (IC50 = 260 ± 1 nM).[2][3][7] However, other studies suggest that GPS1574 may also act as a biased agonist/antagonist depending on the ambient ACTH concentration.[6][8] The difference in their chemical structures likely accounts for their differing in vivo activities.[6][8]

Q4: Are there established protocols for working with GPS1573 in vitro and in vivo?

A: Yes, detailed protocols for both in vitro and in vivo experiments have been published. Please refer to the "Experimental Protocols" section below for detailed methodologies.

Troubleshooting Guide

Issue	Possible Cause	Suggested Solution
No inhibition of corticosterone production in vivo	This is the expected, albeit counterintuitive, result based on published studies.[1][3]	- Consider the possibility of biased agonism or off-target effects. - Measure other downstream markers of MC2R activation if possible. - If antagonism is the desired outcome, consider using GPS1574, but be aware of its potential for biased agonism as well.[6][8]
High variability in in vivo corticosterone measurements	- Animal handling stress can significantly impact baseline corticosterone levels. - Inconsistent dosing or timing of sample collection. - Age and developmental stage of the animal model.[2][3]	- Ensure a consistent and minimal stress handling protocol for all animals. - Strictly adhere to the dosing and blood sampling schedule. - Use animals of a consistent age and developmental stage, as adrenal response to ACTH can vary.[2][3]
In vitro IC50 values differ from published data	- Differences in cell lines (e.g., HEK293 cells stably expressing human MC2R and MRAP vs. primary adrenal cells).[5][7] - Variations in assay conditions (e.g., incubation times, ACTH concentration).	- Use the recommended cell lines and assay conditions as outlined in the protocol section. - Ensure accurate determination of cell viability and number. - Run a full dose-response curve for both ACTH and GPS1573.

Data Presentation

In Vitro Potency of MC2R Antagonists

Compound	IC50 (nM)	Antagonism Type
GPS1573	66 ± 23	Noncompetitive
GPS1574	260 ± 1	Noncompetitive

Data sourced from Bouw E, et al. (2014) and Raff H, et al. (2016).[1][7][9]

In Vivo Effects of GPS1573 on Corticosterone Response to ACTH in Neonatal Rats

Postnatal Day 2 (PD2) Pups

Pretreatment (intraperitoneal)	Corticosterone Response at 15 min (ng/ml)	Corticosterone Response at 60 min (ng/ml)
Vehicle	No significant increase	137.2 ± 43.5
GPS1573 (Low Dose)	67.8 ± 7.9 (Augmented)	200.0 ± 23.6 (Augmented)
GPS1573 (High Dose)	115.5 ± 11.0 (Greater Augmentation)	-

Postnatal Day 8 (PD8) Pups

Pretreatment (intraperitoneal)	Corticosterone Response at 15 min (ng/ml)	Corticosterone Response at 30 min (ng/ml)	Corticosterone Response at 60 min (ng/ml)
Vehicle	No significant increase	No significant increase	No significant increase
GPS1573 (0.1 mg/kg)	45.8 ± 2.6 (Augmented)	54.5 ± 3.7 (Augmented)	50.4 ± 6.5 (Augmented)
GPS1573 (4 mg/kg)	34.3 ± 4.5 (Not different from vehicle)	36.0 ± 6.0 (Not different from vehicle)	40.4 ± 5.9 (Less than low dose)

Data represents the change in plasma corticosterone in response to ACTH injection. Sourced from Raff H, et al. (2016).[1]

Experimental Protocols

In Vitro Antagonism Assay in Adrenal Cells

• Cell Preparation:

  • Adrenal glands are removed from rats (adults or pups of specific postnatal days, e.g., PD2, PD8).[7]

  • For adult glands, decapsulate prior to cell dispersion.[7]

  • Treat with Type I collagenase for 90 minutes to disperse the cells.[7]

  • Wash the dispersed cells and determine cell viability.

• Cell Plating:

  • Plate viable cells in a 96-well microtiter plate at a density of 10,000 cells/well.[7]

• Pretreatment with Antagonist:

  • Pre-treat the cells for 1 hour with either:

    • No antagonist (control)

    • 750 nM GPS1573

    • 750 nM GPS1574[7]

  • Incubate at 37°C in 10% CO2.[7]

• ACTH Stimulation:

  • After the 1-hour pretreatment, add rat ACTH(1–39) to the cell suspensions at the desired concentrations.[7]

  • Incubate for 1 hour.[7]

• Corticosterone Measurement:

  • Remove the medium and immediately assay for corticosterone concentration using a suitable method (e.g., radioimmunoassay).[7]

In Vivo Evaluation in Neonatal Rats

• Animal Preparation:

  • Use neonatal rat pups at specific postnatal days (e.g., PD2 and PD8).[7]

  • Remove pups from the dam and place them in a cage with bedding on a heating pad to maintain body temperature.[7]

  • Allow a 10-minute acclimatization period.[7]

• Antagonist Administration:

  • Weigh the pups for accurate dosing.

  • Administer GPS1573 or vehicle (isotonic saline) via intraperitoneal (ip) injection 10 minutes before baseline blood sampling.[1][3][7]

  • Doses used in published studies include a low dose and a high dose (e.g., 0.1 mg/kg and 4 mg/kg for GPS1573 in PD8 pups).[1]

• ACTH Challenge:

  • After baseline sampling, inject 0.001 mg/kg of ACTH(1–39) intraperitoneally.[1][3][7]

• Blood Sampling:

  • Collect subsequent blood samples at specified time points (e.g., 15, 30, and 60 minutes) for the measurement of plasma corticosterone.[1]

Visualizations

Caption: ACTH signaling and the paradoxical effects of GPS1573.

Caption: Workflow comparison: in vitro vs. in vivo GPS1573 studies.

Caption: Decision tree for addressing GPS1573 in vivo anomalies.

References

• 1. Frontiers | Effect of Novel Melanocortin Type 2 Receptor Antagonists on the Corticosterone Response to ACTH in the Neonatal Rat Adrenal Gland In Vivo and In Vitro [frontiersin.org]
• 2. BioKB - Publication [biokb.lcsb.uni.lu]
• 3. Effect of Novel Melanocortin Type 2 Receptor Antagonists on the Corticosterone Response to ACTH in the Neonatal Rat Adrenal Gland In Vivo and In Vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. medchemexpress.com [medchemexpress.com]
• 5. ACTH Antagonists - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Effect of a melanocortin type 2 receptor (MC2R) antagonist on the corticosterone response to hypoxia and ACTH stimulation in the neonatal rat - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Effect of Novel Melanocortin Type 2 Receptor Antagonists on the Corticosterone Response to ACTH in the Neonatal Rat Adrenal Gland In Vivo and In Vitro - PMC [pmc.ncbi.nlm.nih.gov]
• 8. journals.physiology.org [journals.physiology.org]
• 9. Development of potent selective competitive-antagonists of the melanocortin type 2 receptor - PubMed [pubmed.ncbi.nlm.nih.gov]

Stability and solubility issues with GPS1573 in experimental setups

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) regarding the stability and solubility of GPS1573 in experimental setups.

Frequently Asked Questions (FAQs)

Q1: What is GPS1573 and what is its mechanism of action?

GPS1573 is a noncompetitive peptide antagonist of the melanocortin type 2 receptor (MC2R).[1] It dose-dependently antagonizes the activity of adrenocorticotropic hormone (ACTH) at the MC2R, with an IC50 of 66 nM.[1] The primary application of GPS1573 is in the study of Cushing's disease due to its high selectivity for MC2R.[1]

Q2: What are the recommended storage conditions for GPS1573?

For optimal stability, lyophilized GPS1573 should be stored at -20°C.[2] The product is hygroscopic and should be protected from light.[2] After reconstitution, it is recommended to aliquot the solution and store it at -20°C.[2]

Q3: In what solvents can I dissolve GPS1573?

GPS1573 is soluble in distilled water up to 2 mg/ml.[2] For higher concentrations, acetonitrile (B52724) is recommended.[2] For many peptides, dissolving in a small amount of an organic solvent like DMSO or DMF first, followed by dilution with an aqueous buffer, can be an effective strategy, especially for hydrophobic peptides.[3]

Q4: My GPS1573 solution appears cloudy or shows precipitates. What should I do?

Cloudiness or precipitation can indicate several issues, including poor solubility or aggregation. Peptides with hydrophobic residues are prone to aggregation in aqueous solutions.[3] To address this, consider the following:

• Sonication: Gentle sonication can help dissolve the peptide.[3]

• Solvent Choice: If you are using an aqueous buffer, try dissolving the peptide first in a small amount of a compatible organic solvent like DMSO or acetonitrile before adding the buffer.[3][4]

• pH Adjustment: The solubility of peptides is often pH-dependent. For basic peptides, a slightly acidic buffer may improve solubility, while for acidic peptides, a slightly basic buffer might be more suitable.[5]

• Slow Dilution: When diluting a concentrated peptide stock, add the stock solution dropwise to the aqueous buffer while vortexing to prevent localized high concentrations that can trigger precipitation.[3]

Q5: I am observing inconsistent results in my cell-based assays with different batches of GPS1573. What could be the cause?

Inconsistent results between batches can sometimes be attributed to the presence of trifluoroacetic acid (TFA), a residual counterion from the peptide synthesis and purification process.[6][7] TFA can be cytotoxic to some cell lines and may affect cell proliferation, leading to variability in your results.[6][7] It is advisable to run a TFA control experiment by exposing your cells to the same concentration of TFA as is present in your peptide stock solution (without the peptide) to assess its effect on your specific cell line.[6]

Q6: In my in vivo experiments, GPS1573 is showing an agonist-like effect instead of the expected antagonism. Why is this happening?

This is a critical observation that has been reported in the literature. While GPS1573 acts as an antagonist in vitro, it has been shown to augment the corticosterone (B1669441) response to ACTH in vivo in neonatal rats, particularly at lower doses.[8][9][10] The exact mechanism for this is not fully understood, but several possibilities have been proposed:

• Biased Agonism: GPS1573 might act as a biased agonist in vivo, meaning that in the physiological context, it could stabilize a receptor conformation that leads to a partial activation of the signaling pathway.[8][11]

• Short Half-life: The peptide may be rapidly inactivated after injection.[8]

• Indirect Effects: GPS1573 could be triggering a non-specific sympathetic nervous system response that sensitizes the adrenal cortex to ACTH.[8]

It is important to carefully consider the dosage and the specific animal model when interpreting in vivo results with GPS1573.

Data Summary

GPS1573 Solubility and Storage

Parameter	Recommendation	Citation
Storage (Lyophilized)	-20°C, protected from light	[2]
Storage (Reconstituted)	Aliquot and store at -20°C	[2]
Solubility in Water	Up to 2 mg/ml	[2]
Alternative Solvent	Acetonitrile for higher concentrations	[2]

Experimental Protocols

In Vitro MC2R Antagonism Assay (cAMP Measurement)

This protocol is a general guideline for assessing the antagonistic activity of GPS1573 on MC2R-expressing cells by measuring changes in intracellular cyclic AMP (cAMP) levels.

Workflow Diagram:

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. abbiotec.com [abbiotec.com]
• 3. benchchem.com [benchchem.com]
• 4. americanpeptidesociety.org [americanpeptidesociety.org]
• 5. bachem.com [bachem.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. Effect of Novel Melanocortin Type 2 Receptor Antagonists on the Corticosterone Response to ACTH in the Neonatal Rat Adrenal Gland In Vivo and In Vitro - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Effect of Novel Melanocortin Type 2 Receptor Antagonists on the Corticosterone Response to ACTH in the Neonatal Rat Adrenal Gland In Vivo and In Vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. BioKB - Publication [biokb.lcsb.uni.lu]
• 11. Effect of a melanocortin type 2 receptor (MC2R) antagonist on the corticosterone response to hypoxia and ACTH stimulation in the neonatal rat - PMC [pmc.ncbi.nlm.nih.gov]

Addressing inconsistencies in GPS1573 research findings

This technical support center provides troubleshooting guidance and frequently asked questions regarding the research findings of GPS1573, a selective antagonist of the melanocortin type 2 receptor (MC2R). The information herein is intended for researchers, scientists, and drug development professionals who may be encountering similar inconsistencies in their experiments.

Frequently Asked Questions (FAQs)

Q1: We observe that GPS1573 acts as an MC2R antagonist in our in vitro assays, but our in vivo results show an unexpected increase in corticosterone (B1669441) response to ACTH. Is this a known issue?

A1: Yes, this is a documented inconsistency in the research findings for GPS1573. While GPS1573 effectively antagonizes ACTH-stimulated MC2R activity in in vitro settings, such as in adrenal cell preparations[1][2], studies in neonatal rat models have shown that pretreatment with GPS1573 can augment, rather than inhibit, the corticosterone response to ACTH[1][2][3][4]. This paradoxical effect is a key challenge in the current understanding of GPS1573's pharmacology.

Q2: What are the potential explanations for the conflicting in vitro and in vivo results with GPS1573?

A2: Several hypotheses have been proposed to explain this discrepancy:

• Biased Agonism: It is possible that GPS1573 acts as a biased agonist in vivo. This means that instead of blocking the receptor, it may augment G-protein coupled transduction when ACTH binds to the MC2R, leading to an enhanced response[1].

• Route of Administration: The route of administration could be a contributing factor. Most in vivo studies have used intraperitoneal (ip) injections. It's possible that alternative routes, such as intravenous or intramuscular administration, could yield different results[1]. Pilot studies with subcutaneous injections of GPS1573 were found to be ineffective[1].

• High IC50 in an in vivo context: The IC50 of GPS1573 might be too high to be effective in vivo, even at high doses. However, this is considered less likely as a related compound, GPS1574, which has a higher IC50 in vitro, was effective in vivo[1].

Q3: We are designing an in vivo study with GPS1573. What dose ranges have been previously reported?

A3: In neonatal rat studies, GPS1573 has been administered at both a low dose (0.1 mg/kg body weight) and a high dose (4.0 mg/kg body weight) via intraperitoneal injection[1]. It is important to note that in postnatal day 2 (PD2) pups, both low and high doses augmented the corticosterone response to ACTH, with the high dose showing a greater augmentation at 15 minutes post-injection[1]. In postnatal day 8 (PD8) pups, only the low dose (0.1 mg/kg) augmented the response, while the high dose (4.0 mg/kg) did not produce a significantly different response than the vehicle[1][2].

Q4: How does GPS1573's selectivity for MC2R compare to other melanocortin receptors?

A4: GPS1573 shows selectivity for MC2R. It has been reported to antagonize MC4R with an IC50 of 950 nM, which is significantly higher than its IC50 for MC2R (66 ± 23 nM)[5][6]. It did not antagonize α-MSH stimulation of MC1R and had markedly lower potency at MC3R and MC5R[5].

Data Presentation

In Vitro Activity of GPS1573

Parameter	Value	Reference
Target Receptor	Melanocortin Type 2 Receptor (MC2R)	[5][7]
Mechanism of Action	Non-competitive Antagonist	[5][7]
IC50 (ACTH-stimulated MC2R activity)	66 ± 23 nM	[5]
IC50 (MC4R)	950 nM	[5][6]

In Vivo Corticosterone Response to GPS1573 and ACTH in Neonatal Rats

Postnatal Day 2 (PD2) Pups

Pretreatment (10 min prior to ACTH)	Time Point (post-ACTH)	Plasma Corticosterone (ng/ml)	Observation vs. Vehicle	Reference
Vehicle	30 min	166.0 ± 17.1	-	[1]
Vehicle	60 min	137.2 ± 43.5	-	[1]
Low Dose GPS1573 (0.1 mg/kg)	15 min	67.8 ± 7.9	Significantly Augmented	[1]
Low Dose GPS1573 (0.1 mg/kg)	60 min	200.0 ± 23.6	Significantly Augmented	[1]
High Dose GPS1573 (4.0 mg/kg)	15 min	115.5 ± 11.0	Greater Augmentation	[1]

Postnatal Day 8 (PD8) Pups

Pretreatment (10 min prior to ACTH)	Time Point (post-ACTH)	Plasma Corticosterone (ng/ml)	Observation vs. Vehicle	Reference
Low Dose GPS1573 (0.1 mg/kg)	15 min	45.8 ± 2.6	Augmented	[1]
Low Dose GPS1573 (0.1 mg/kg)	30 min	54.5 ± 3.7	Augmented	[1]
Low Dose GPS1573 (0.1 mg/kg)	60 min	50.4 ± 6.5	Augmented	[1]
High Dose GPS1573 (4.0 mg/kg)	15 min	34.3 ± 4.5	Not Different	[1]
High Dose GPS1573 (4.0 mg/kg)	30 min	36.0 ± 6.0	Not Different	[1]
High Dose GPS1573 (4.0 mg/kg)	60 min	40.4 ± 5.9	Less than Low Dose	[1]

Experimental Protocols

In Vitro Adrenal Cell Preparation and Assay

• Animal Model: Adrenal glands were obtained from adult, postnatal day 2 (PD2), and postnatal day 8 (PD8) Sprague-Dawley rats[1].

• Cell Dispersion: Adrenal glands were cleaned of surrounding fat. Adult glands were decapsulated. A 90-minute type I collagenase treatment was used to disperse the cells[1].

• Cell Plating: Viable cells were plated in a 96-well microtiter plate at a density of 10,000 cells/well[1].

• Pretreatment: Cells were pretreated for 1 hour with either no antagonist, 750 nM GPS1573, or 750 nM GPS1574 at 37°C in 10% CO2[1].

• ACTH Stimulation: Following pretreatment, rat ACTH(1–39) was added to the cell suspensions at appropriate concentrations and incubated for 1 hour[1].

• Corticosterone Measurement: The medium was removed and immediately assayed for corticosterone[1].

In Vivo Neonatal Rat Study

• Animal Model: Postnatal day 2 (PD2) and postnatal day 8 (PD8) Sprague-Dawley rat pups of both sexes were used[1].

• Acclimatization: Pups were removed from their dams and placed in a small cage with bedding on a heating pad to maintain body temperature for 10 minutes[1].

• Pretreatment: Pups were weighed and injected intraperitoneally (ip) with either vehicle (10 μl/kg body wt of isotonic saline), low dose GPS1573 (0.1 mg/kg), or high dose GPS1573 (4.0 mg/kg)[1].

• Baseline Sampling: Ten minutes after the initial injection, a subset of pups was decapitated for baseline trunk blood collection (time 0)[1][2].

• ACTH Administration: Immediately after baseline collection, 1 μg/kg (0.001 mg/kg) of porcine ACTH was injected ip[1][2].

• Time-Point Sampling: Subsets of pups were decapitated at 15, 30, or 60 minutes post-ACTH injection for blood sample collection[1].

• Analysis: Plasma was assayed for corticosterone levels[1].

Visualizations

Caption: ACTH signaling pathway and the paradoxical role of GPS1573.

Caption: In vivo experimental workflow for testing GPS1573.

References

• 1. Effect of Novel Melanocortin Type 2 Receptor Antagonists on the Corticosterone Response to ACTH in the Neonatal Rat Adrenal Gland In Vivo and In Vitro - PMC [pmc.ncbi.nlm.nih.gov]
• 2. frontiersin.org [frontiersin.org]
• 3. Effect of Novel Melanocortin Type 2 Receptor Antagonists on the Corticosterone Response to ACTH in the Neonatal Rat Adrenal Gland In Vivo and In Vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Development of potent selective competitive-antagonists of the melanocortin type 2 receptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. abbiotec.com [abbiotec.com]
• 7. medchemexpress.com [medchemexpress.com]

Technical Support Center: GPS1573 In Vivo Applications

This technical support guide provides researchers, scientists, and drug development professionals with information regarding the potential for biased agonism with GPS1573 in vivo. It includes frequently asked questions, troubleshooting advice, experimental protocols, and data summaries based on preclinical studies.

Frequently Asked Questions (FAQs)

Q1: Why does GPS1573 show conflicting activity between in vitro and in vivo studies?

A1: GPS1573 acts as a competitive antagonist of the melanocortin type 2 receptor (MC2R) in vitro, effectively blocking ACTH-stimulated activity.[1][2] However, in in vivo studies using neonatal rats, pretreatment with GPS1573 resulted in an augmentation, rather than inhibition, of the corticosterone (B1669441) response to ACTH.[1][3] This discrepancy suggests that GPS1573 may act as a biased agonist in vivo.[1]

Q2: What is biased agonism and how might it explain the effects of GPS1573?

A2: Biased agonism is a phenomenon where a ligand, upon binding to a G-protein coupled receptor (GPCR) like MC2R, preferentially activates certain downstream signaling pathways over others.[4] In the case of GPS1573, it is hypothesized that in vivo, instead of blocking the receptor, it may augment G-protein coupled signal transduction when the natural ligand, ACTH, binds.[1] This leads to an enhanced physiological response (corticosterone production) despite its antagonistic properties observed in isolated cell systems.

Q3: What are the potential mechanisms for GPS1573's in vivo augmenting effect?

A3: Several possibilities could explain the observed in vivo effects:

• Biased Agonism at MC2R: GPS1573 may stabilize a specific conformation of the MC2R that enhances G-protein signaling upon ACTH binding.[1]

• Sympathetic Nervous System Activation: The compound could trigger a non-specific increase in the sensitivity of the adrenal cortex to ACTH via the sympathetic nervous system.[1]

• Interaction with Accessory Proteins: The activity of MC2R is regulated by melanocortin 2 receptor accessory proteins (MRAP and MRAP2).[5] It is possible that GPS1573's interaction with the receptor complex, including these accessory proteins, differs in vivo compared to in vitro, leading to the observed biased agonism.

Q4: How does the in vivo effect of GPS1573 differ from the related compound, GPS1574?

A4: While both are MC2R antagonists in vitro, their in vivo effects are notably different. GPS1573 augments the corticosterone response to ACTH.[1][3][5] In contrast, GPS1574 has been shown to attenuate the corticosterone response to ACTH in postnatal day 2 (PD2) rat pups, acting more like a traditional antagonist in this context.[1][3][5] This difference in activity may be related to the ring structure present in GPS1574, which GPS1573 lacks.[1][5]

Troubleshooting Guide

Issue: I am not observing the expected augmentation of corticosterone response after GPS1573 administration in vivo.

• Verify Animal Age and Dose: The effects of GPS1573 have been shown to be both age and dose-dependent. In neonatal rats, a low dose (0.1 mg/kg) augmented the ACTH response in both PD2 and PD8 pups.[1][3] However, a high dose (4.0 mg/kg) produced an even greater response at 15 minutes in PD2 pups but was not significantly different from the vehicle in PD8 pups.[1][3] Ensure the correct dose is being used for the specific age group in your model.

• Check Route of Administration: The published studies used intraperitoneal (ip) injections for both GPS1573 and ACTH.[1] This route was found to be effective, whereas subcutaneous injection was reported to be ineffective.[1] Confirm that the administration route is consistent with established protocols.

• Confirm Timing of Injections and Sampling: The experimental protocol involves administering GPS1573 ten minutes prior to the ACTH challenge.[1] Blood samples were then collected at specific time points (15, 30, and 60 minutes) post-ACTH injection.[1] Adherence to this timeline is critical for observing the transient effects on corticosterone levels.

Quantitative Data Summary

The following tables summarize the plasma corticosterone response to an ACTH challenge (0.001 mg/kg) in neonatal rats pretreated with either vehicle, a low dose (0.1 mg/kg) of GPS1573, or a high dose (4.0 mg/kg) of GPS1573.

Table 1: Plasma Corticosterone Response in Postnatal Day 2 (PD2) Rat Pups

Pretreatment (10 min prior to ACTH)	Time Post-ACTH	Plasma Corticosterone (ng/mL, mean ± SE)
Vehicle	15 min	No significant increase
30 min	166.0 ± 17.1
60 min	137.2 ± 43.5
GPS1573 (0.1 mg/kg)	15 min	67.8 ± 7.9
60 min	200.0 ± 23.6
GPS1573 (4.0 mg/kg)	15 min	115.5 ± 11.0
(Data sourced from a 2016 study)[1]

Table 2: Plasma Corticosterone Response in Postnatal Day 8 (PD8) Rat Pups

Pretreatment (10 min prior to ACTH)	Time Post-ACTH	Plasma Corticosterone (ng/mL, mean ± SE)
Vehicle	15, 30, 60 min	No significant increase
GPS1573 (0.1 mg/kg)	15 min	45.8 ± 2.6
30 min	54.5 ± 3.7
60 min	50.4 ± 6.5
GPS1573 (4.0 mg/kg)	15 min	Not different from vehicle
30 min	Not different from vehicle
60 min	Less than low dose group
(Data sourced from a 2016 study)[1]

Experimental Protocols

Protocol: Investigating the In Vivo Effect of GPS1573 on ACTH-Stimulated Corticosterone Release in Neonatal Rats

This protocol is based on the methodology described in the study by Thomson et al. (2016).[1]

1. Animal Model and Housing:

• Species: Sprague-Dawley rats.

• Age: Postnatal day 2 (PD2) and Postnatal day 8 (PD8) pups of both sexes.

• Housing: Pups are housed with their dams in a controlled environment (12-hour light/dark cycle) with ad libitum access to food and water.

• Acclimatization: On the day of the experiment, remove pups from the dam and place them in a small cage on a heating pad to maintain body temperature. Allow 10 minutes for acclimatization.[1]

2. Reagent Preparation:

• GPS1573: Prepare low-dose (0.1 mg/kg) and high-dose (4.0 mg/kg) solutions by diluting GPS1573 in isotonic saline.[1]

• ACTH: Prepare a 1 µg/kg (0.001 mg/kg) solution of porcine ACTH in isotonic saline.[1]

• Vehicle: Use isotonic saline (10 µl/kg body weight).[1]

3. Administration and Sampling Procedure:

• Weigh each pup to determine the precise injection volume.

• Administer the assigned pretreatment (Vehicle, Low-Dose GPS1573, or High-Dose GPS1573) via intraperitoneal (ip) injection.[1]

• 10 minutes after pretreatment:

  • A subset of pups is euthanized by decapitation to collect baseline (Time 0) trunk blood.[1]

  • The remaining pups are injected with ACTH (1 µg/kg, ip).[1]

• Post-ACTH Injection: Subsets of pups are euthanized by decapitation at 15, 30, and 60 minutes to collect trunk blood.[1]

4. Sample Analysis:

• Collect trunk blood into appropriate tubes (e.g., containing EDTA).

• Centrifuge to separate plasma.

• Measure plasma corticosterone concentrations using a suitable method, such as a radioimmunoassay (RIA) or ELISA kit.

Visualizations: Pathways and Workflows

Caption: Canonical ACTH signaling pathway at the MC2R leading to corticosterone synthesis.

Caption: Experimental workflow for the in vivo assessment of GPS1573.

Caption: Conceptual diagram illustrating biased agonism at a GPCR.

References

• 1. Effect of Novel Melanocortin Type 2 Receptor Antagonists on the Corticosterone Response to ACTH in the Neonatal Rat Adrenal Gland In Vivo and In Vitro - PMC [pmc.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Effect of Novel Melanocortin Type 2 Receptor Antagonists on the Corticosterone Response to ACTH in the Neonatal Rat Adrenal Gland In Vivo and In Vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. MC4R biased signalling and the conformational basis of biological function selections - PMC [pmc.ncbi.nlm.nih.gov]
• 5. journals.physiology.org [journals.physiology.org]

Improving the experimental design for GPS1573 studies

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance for designing and troubleshooting experiments involving GPS1573, a noncompetitive antagonist of the Melanocortin 2 Receptor (MC2R).

Frequently Asked Questions (FAQs)

Q1: What is GPS1573 and what is its primary mechanism of action?

GPS1573 is a peptide-based, noncompetitive antagonist of the Melanocortin 2 Receptor (MC2R).[1][2] Its primary mechanism is to inhibit the signaling cascade initiated by the binding of adrenocorticotropic hormone (ACTH) to MC2R. This inhibition prevents the downstream production of cAMP and subsequent steroidogenesis.[3][4][5]

Q2: What is the significance of the Melanocortin 2 Receptor Accessory Protein (MRAP) in GPS1573 studies?

The Melanocortin 2 Receptor Accessory Protein (MRAP) is essential for the proper trafficking of MC2R to the cell surface and for its functional interaction with ACTH.[1][6][7][8] Therefore, for in vitro studies in non-adrenal cell lines, it is crucial to co-express MRAP with MC2R to obtain a functional receptor that can be effectively targeted by GPS1573.[1][6]

Q3: Why do in vivo effects of GPS1573 sometimes differ from in vitro findings?

While GPS1573 acts as an antagonist in vitro, some in vivo studies have reported an unexpected augmentation of the corticosterone (B1669441) response to ACTH at certain doses.[3][4][9] This paradoxical effect may be due to complex physiological feedback mechanisms, interactions with other signaling pathways, or dose-dependent biased agonism.[3][10][11] Researchers should be aware of this potential discrepancy when designing and interpreting in vivo experiments.

Q4: What is the solubility and stability of GPS1573?

GPS1573 is a peptide and its solubility and stability can vary depending on the solvent and storage conditions. It is typically supplied as a lyophilized powder. For in vitro assays, it can be dissolved in sterile water or a buffer solution. For in vivo studies, specific formulation protocols should be followed to ensure its stability and bioavailability.[3] It is recommended to store the lyophilized peptide at -20°C and reconstituted solutions in aliquots at -20°C or -80°C to avoid repeated freeze-thaw cycles.[3]

Troubleshooting Guides

This section provides solutions to common problems encountered during GPS1573 experiments.

In Vitro Assays (e.g., cAMP Assays)

Problem	Potential Cause	Troubleshooting Steps
High background signal in cAMP assay	1. Constitutive activity of overexpressed MC2R.2. Suboptimal concentration of phosphodiesterase (PDE) inhibitor (e.g., IBMX).3. Cell contamination.	1. Reduce the amount of MC2R plasmid used for transfection or use a cell line with lower, more stable expression.2. Titrate the PDE inhibitor to the lowest effective concentration.3. Regularly check cell cultures for contamination.
Low or no response to ACTH stimulation	1. Inefficient MC2R and/or MRAP expression or trafficking.2. Degraded ACTH or GPS1573.3. Incorrect assay setup (e.g., cell density, stimulation time).	1. Verify receptor and MRAP expression using methods like Western blot or flow cytometry with a tagged receptor.[12]2. Prepare fresh solutions of ACTH and GPS1573.3. Optimize cell density and perform a time-course experiment to determine the optimal ACTH stimulation time.[13]
High variability between replicate wells	1. Inconsistent cell seeding.2. Pipetting errors.3. Edge effects in the microplate.	1. Ensure a homogenous cell suspension before seeding.2. Use calibrated pipettes and proper pipetting techniques.3. Avoid using the outer wells of the plate or fill them with a blank solution.
Unexpected agonist activity of GPS1573	1. Biased agonism at the specific signaling pathway being measured.2. Off-target effects at high concentrations.	1. Investigate other downstream signaling pathways (e.g., β-arrestin recruitment).[10][11]2. Perform a dose-response curve to ensure the observed effect is within a pharmacologically relevant concentration range.

In Vivo Studies

Problem	Potential Cause	Troubleshooting Steps
Paradoxical increase in corticosterone levels	1. Complex in vivo feedback loops.2. Dose-dependent effects of GPS1573.3. Stress-induced corticosterone release unrelated to ACTH.	1. Include appropriate control groups (e.g., vehicle-only, GPS1573-only).2. Test a wider range of GPS1573 doses.[4][9]3. Acclimatize animals to the experimental procedures to minimize stress.
Lack of GPS1573 efficacy	1. Poor bioavailability or rapid clearance of the peptide.2. Inappropriate route of administration or dosing regimen.3. Suboptimal timing of administration relative to ACTH challenge.	1. Consider using a different vehicle or formulation to improve solubility and stability.[3]2. Evaluate different administration routes (e.g., intravenous vs. intraperitoneal).3. Perform a pharmacokinetic study to determine the optimal dosing schedule.
High variability in animal responses	1. Genetic variability within the animal strain.2. Differences in animal age, weight, or sex.3. Inconsistent experimental procedures.	1. Use a well-characterized and genetically homogenous animal strain.2. Normalize data to baseline levels for each animal.3. Standardize all experimental procedures, including animal handling, injection timing, and sample collection.

Data Presentation

GPS1573 Potency and Selectivity

Receptor	IC50 (nM)	Ligand	Assay Type	Reference
MC2R	66	ACTH	cAMP accumulation	[1][2]
MC4R	950	α-MSH	cAMP accumulation	[14]

Note: Data compiled from multiple sources and may vary based on experimental conditions.

In Vivo Effects of GPS1573 on Corticosterone Response in Neonatal Rats

Treatment Group (Postnatal Day 2)	Dose of GPS1573 (mg/kg)	Corticosterone Response to ACTH	Reference
Vehicle	N/A	Baseline increase	[4][9]
GPS1573 (Low Dose)	0.1	Augmented response	[4][9]
GPS1573 (High Dose)	4.0	Augmented response	[4][9]

This table summarizes the unexpected in vivo findings where GPS1573 augmented the corticosterone response to ACTH in a neonatal rat model.

Experimental Protocols

In Vitro cAMP Accumulation Assay

This protocol is designed to measure the antagonistic effect of GPS1573 on ACTH-induced cAMP production in cells co-expressing human MC2R and MRAP.

Materials:

• CHO or HEK293 cells

• Expression plasmids for human MC2R and MRAP

• Cell culture medium (e.g., DMEM/F12)

• Transfection reagent

• Assay buffer (e.g., HBSS with 0.1% BSA and 0.5 mM IBMX)

• ACTH (1-24)

• GPS1573

• cAMP assay kit (e.g., HTRF, Luminescence, or ELISA-based)

Methodology:

• Cell Culture and Transfection:

  • Co-transfect CHO or HEK293 cells with MC2R and MRAP expression plasmids using a suitable transfection reagent.

  • Culture the cells for 24-48 hours to allow for receptor expression.

• Cell Seeding:

  • Harvest the transfected cells and seed them into a 96-well plate at an optimized density.

  • Incubate for 16-24 hours.

• Assay Procedure:

  • Wash the cells with assay buffer.

  • Pre-incubate the cells with varying concentrations of GPS1573 (or vehicle control) for 15-30 minutes at 37°C.

  • Stimulate the cells with a fixed concentration of ACTH (e.g., EC80) for 15-30 minutes at 37°C.

• cAMP Measurement:

  • Lyse the cells and measure the intracellular cAMP levels according to the manufacturer's instructions of the chosen cAMP assay kit.

• Data Analysis:

  • Generate a dose-response curve for GPS1573 and calculate the IC50 value.

In Vivo Corticosterone Response Assay in Rats

This protocol outlines a method to assess the in vivo effect of GPS1573 on ACTH-stimulated corticosterone release in rats.

Materials:

• Sprague-Dawley rats

• GPS1573

• Vehicle (e.g., sterile saline)

• ACTH (1-39)

• Anesthetic (if required for blood collection)

• Blood collection tubes (e.g., with EDTA)

• Corticosterone ELISA kit

Methodology:

• Animal Acclimatization:

  • Acclimatize the rats to the housing conditions and handling for at least one week before the experiment.

• GPS1573 Administration:

  • Administer GPS1573 (or vehicle) via the desired route (e.g., intraperitoneal injection).

• ACTH Challenge:

  • After a predetermined time following GPS1573 administration (e.g., 30 minutes), administer a bolus of ACTH.

• Blood Sampling:

  • Collect blood samples at baseline (before GPS1573) and at various time points after the ACTH challenge (e.g., 0, 15, 30, 60 minutes).

• Plasma Separation:

  • Centrifuge the blood samples to separate the plasma.

• Corticosterone Measurement:

  • Measure the plasma corticosterone concentrations using a corticosterone ELISA kit according to the manufacturer's protocol.

• Data Analysis:

  • Compare the corticosterone levels between the different treatment groups at each time point.

Visualizations

Caption: MC2R signaling cascade and the inhibitory action of GPS1573.

Caption: Workflow for an in vitro cAMP assay to test GPS1573.

Caption: A logical workflow for troubleshooting low ACTH response.

References

• 1. ec.bioscientifica.com [ec.bioscientifica.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. GPS1573 | Melanocortin Receptor | 2445822-54-6 | Invivochem [invivochem.com]
• 4. Effect of Novel Melanocortin Type 2 Receptor Antagonists on the Corticosterone Response to ACTH in the Neonatal Rat Adrenal Gland In Vivo and In Vitro - PMC [pmc.ncbi.nlm.nih.gov]
• 5. caymanchem.com [caymanchem.com]
• 6. ACTH Receptor (MC2R) Specificity: What Do We Know About Underlying Molecular Mechanisms? - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Frontiers | ACTH receptor (MC2R) specificity: what do we know about underlying molecular mechanisms? [frontiersin.org]
• 8. Molecular Characterization and Functional Regulation of Melanocortin 2 Receptor (MC2R) in the Sea Bass. A Putative Role in the Adaptation to Stress | PLOS One [journals.plos.org]
• 9. Effect of Novel Melanocortin Type 2 Receptor Antagonists on the Corticosterone Response to ACTH in the Neonatal Rat Adrenal Gland In Vivo and In Vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Pharmacology of Antagonism of GPCR [jstage.jst.go.jp]
• 11. journals.physiology.org [journals.physiology.org]
• 12. Molecular identification of melanocortin-2 receptor responsible for ligand binding and signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 13. benchchem.com [benchchem.com]
• 14. Pharmacological Characterization of GPCR Agonists, Antagonists, Allosteric Modulators and Biased Ligands from HTS Hits to Lead Optimization - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

GPS1573 vs. GPS1574: A Comparative Analysis of Two Novel MC2R Antagonists

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparative analysis of GPS1573 and GPS1574, two novel peptide antagonists of the Melanocortin Type 2 Receptor (MC2R). As potential therapeutic agents for conditions of adrenocorticotropic hormone (ACTH) excess, such as Cushing's disease, a thorough understanding of their performance and underlying mechanisms is crucial.[1][2][3] This document summarizes their in vitro and in vivo activities, selectivity profiles, and the experimental protocols used to evaluate them, supported by quantitative data and visual diagrams to facilitate comprehension.

Introduction to GPS1573 and GPS1574

GPS1573 and GPS1574 are structurally related peptides designed to selectively antagonize the MC2R, the primary receptor for ACTH.[1] By blocking the action of ACTH on the adrenal cortex, these compounds aim to inhibit the overproduction of cortisol, a hallmark of Cushing's disease.[1][4] Both molecules act as non-competitive antagonists, suppressing the maximal response to ACTH without altering its EC50.[1] While structurally similar, a key difference is the cyclized structure of GPS1574.[2][5]

Comparative Performance Data

The following tables summarize the key quantitative data for GPS1573 and GPS1574 based on published experimental findings.

In Vitro Potency and Selectivity

Parameter	GPS1573	GPS1574	Reference
MC2R Antagonism (IC50)	66 ± 23 nM	260 ± 1 nM	[1][2][5][6]
MC4R Antagonism (IC50)	950 nM	3.7 µM	[1]
MC1R, MC3R, MC5R Antagonism	Markedly lower potency; did not antagonize α-MSH stimulation of MC1R.	Markedly lower potency; did not antagonize α-MSH stimulation of MC1R.	[1]

IC50 values represent the concentration of the antagonist required to inhibit 50% of the ACTH-stimulated response.

In Vivo Efficacy in Neonatal Rats

The in vivo effects of GPS1573 and GPS1574 have been observed to be contrary to their in vitro potencies.

Experimental Condition	GPS1573	GPS1574	Reference
Corticosterone (B1669441) response to ACTH in PD2 rat pups	Augmentation of the response.	Attenuation at 30 minutes post-ACTH injection.	[5][7]
Corticosterone response to ACTH in PD8 rat pups	Augmentation of the response at low dose (0.1 mg/kg).	Showed an augmenting effect at higher doses.	[5][7]
Baseline corticosterone in PD2 rat pups	No significant effect reported.	Decreased baseline corticosterone.	[8][9]
Baseline corticosterone in PD8 and PD15 rat pups	No significant effect reported.	Increased baseline corticosterone.	[8][9]

PD refers to postnatal day.

Signaling Pathway and Mechanism of Action

GPS1573 and GPS1574 exert their effects by interfering with the canonical ACTH signaling pathway in adrenal cortex cells. The binding of ACTH to MC2R, a G-protein coupled receptor (GPCR), activates a cascade that leads to steroidogenesis.

Figure 1: ACTH Signaling Pathway and Antagonism by GPS1573/GPS1574.

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of experimental findings. Below are summaries of the key experimental protocols used in the evaluation of GPS1573 and GPS1574.

In Vitro cAMP Assay

This assay quantifies the ability of the antagonists to inhibit ACTH-induced cyclic AMP (cAMP) production in a controlled cellular environment.

Figure 2: Workflow for the In Vitro cAMP Antagonist Assay.

Detailed Steps:

• Cell Culture: Human Embryonic Kidney (HEK293) cells are genetically engineered to stably express human MC2R and its essential accessory protein, MRAP.[2][3] These cells are cultured under standard conditions.

• Antagonist Preparation: GPS1573 and GPS1574 are reconstituted and serially diluted to a range of concentrations.

• Incubation: The cultured cells are pre-incubated with the different concentrations of GPS1573 or GPS1574.

• Stimulation: The cells are then stimulated with a fixed concentration of ACTH to induce cAMP production.

• Cell Lysis: After a defined incubation period, the cells are lysed to release the intracellular cAMP.

• cAMP Measurement: The concentration of cAMP in the cell lysate is measured using a competitive immunoassay, often employing luminescence or fluorescence detection.[2][3]

• Data Analysis: The results are used to generate dose-response curves, from which the IC50 values are calculated to quantify the potency of each antagonist.

In Vivo Neonatal Rat Model

This model assesses the efficacy of the antagonists in a living organism by measuring their effect on the ACTH-stimulated release of corticosterone.

Figure 3: Workflow for the In Vivo Neonatal Rat Model.

Detailed Steps:

• Animal Model: Neonatal Sprague-Dawley rat pups at specific postnatal days (e.g., PD2 and PD8) are used for the experiments.[5]

• Compound Preparation: Solutions of GPS1573, GPS1574, and ACTH are prepared for injection.

• Antagonist Administration: The pups are given an intraperitoneal (IP) injection of either the antagonist (at varying doses) or a vehicle control.[5]

• ACTH Administration: Following a 10-minute interval, the pups receive an IP injection of ACTH to stimulate the adrenal glands.[5]

• Blood Collection: At specified time points after the ACTH injection (e.g., 15, 30, and 60 minutes), trunk blood is collected.[5]

• Corticosterone Measurement: Plasma is separated from the blood samples, and corticosterone levels are quantified.

• Data Analysis: The plasma corticosterone concentrations are compared between the groups that received the antagonists and the vehicle control group to determine the in vivo effect.

Discussion and Conclusion

The comparative analysis of GPS1573 and GPS1574 reveals a significant discrepancy between their in vitro and in vivo activities. While GPS1573 is the more potent antagonist in a cellular context, it paradoxically enhances the corticosterone response to ACTH in neonatal rats.[5][7] Conversely, GPS1574, the less potent antagonist in vitro, demonstrates a modest inhibitory effect in vivo under specific conditions, although at higher doses and in older pups, it can also augment the corticosterone response.[5][7][8][9] This suggests that GPS1574 may act as a biased agonist/antagonist, with its effects being dependent on the physiological context.[9]

These findings underscore the complexity of translating in vitro results to in vivo efficacy. The unexpected in vivo outcomes for both compounds highlight the importance of comprehensive preclinical evaluation in relevant animal models. For drug development professionals, the case of GPS1573 and GPS1574 serves as a critical reminder that factors such as pharmacokinetics, metabolism, and potential off-target effects in a whole-organism system can significantly alter a compound's activity profile. Further research is warranted to elucidate the mechanisms behind the observed in vivo effects and to guide the development of more predictable and effective MC2R antagonists for the treatment of Cushing's disease and other disorders of ACTH excess.

References

• 1. Effect of a melanocortin type 2 receptor (MC2R) antagonist on the corticosterone response to hypoxia and ACTH stimulation in the neonatal rat - PMC [pmc.ncbi.nlm.nih.gov]
• 2. ACTH Antagonists - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Frontiers | ACTH Antagonists [frontiersin.org]
• 4. Identification of a novel specific small-molecule melanocortin-2-receptor antagonist - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Development of potent selective competitive-antagonists of the melanocortin type 2 receptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Effect of Novel Melanocortin Type 2 Receptor Antagonists on the Corticosterone Response to ACTH in the Neonatal Rat Adrenal Gland In Vivo and In Vitro - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Effect of Novel Melanocortin Type 2 Receptor Antagonists on the Corticosterone Response to ACTH in the Neonatal Rat Adrenal Gland In Vivo and In Vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. cosmobio.co.jp [cosmobio.co.jp]

A Comparative Analysis of GPS1573 and GPS1574: In Vitro Antagonism versus In Vivo Dichotomy

A deep dive into the contrasting effects of two novel melanocortin type 2 receptor antagonists reveals a significant divergence between laboratory and living system results. While both GPS1573 and GPS1574 demonstrate inhibitory effects on the adrenocorticotropic hormone (ACTH) pathway in cell-based assays, their actions in vivo are strikingly different, with GPS1573 augmenting and GPS1574 attenuating the hormonal response to ACTH.

This guide provides a comprehensive comparison of the in vitro and in vivo effects of GPS1573 and GPS1574, two peptide-based antagonists of the melanocortin type 2 receptor (MC2R). The data presented is crucial for researchers in endocrinology and drug development, highlighting the complexities of translating in vitro potency to in vivo efficacy.

In Vitro Efficacy: A Clear Antagonistic Profile

In controlled laboratory settings using adrenal cells, both GPS1573 and GPS1574 effectively function as antagonists to the MC2R, the primary receptor for ACTH. This antagonism leads to a reduction in corticosterone (B1669441) production, a key steroid hormone. Notably, GPS1573 exhibits a higher potency in vitro compared to GPS1574.

Table 1: In Vitro Comparison of GPS1573 and GPS1574

Parameter	GPS1573	GPS1574	Reference
Mechanism of Action	Non-competitive antagonist of MC2R	Non-competitive antagonist of MC2R	[1]
IC50	66 ± 23 nM	260 ± 1 nM	[1][2]
Effect on ACTH-stimulated Corticosterone Production	Inhibition	Inhibition	[3][4]
Relative Potency	More potent	Less potent	[3][5][6]

In studies on adrenal cells from adult and postnatal day 2 (PD2) neonatal rats, GPS1573 demonstrated a more potent inhibition of the corticosterone response to ACTH than GPS1574.[3][4] However, in adrenal cells from postnatal day 8 (PD8) rat pups, the inhibitory effects of both compounds were found to be equivalent.[3][4] The antagonism is characterized as non-competitive, as the compounds suppress the maximum response (Rmax) to ACTH without altering its half-maximal effective concentration (EC50).[1]

In Vivo Effects: A Surprising Turn of Events

Contrary to the predictable in vitro results, the in vivo effects of GPS1573 and GPS1574 diverge significantly. These experiments, conducted in neonatal rat pups, reveal a paradoxical effect for the more potent in vitro antagonist, GPS1573.

Table 2: In Vivo Comparison of GPS1573 and GPS1574 in Neonatal Rats

Compound	Age of Rat Pups	Dosage	Outcome on ACTH-stimulated Corticosterone Response	Reference
GPS1573	PD2	Low and High	Augmentation (Increase)	[2][3][5]
PD8	0.1 mg/kg	Augmentation (Increase)	[2][3][5]
PD8	4 mg/kg	No significant effect	[2][3][5]
GPS1574	PD2	Not specified	Attenuation (Decrease) at 30 minutes	[2][3][5]

Pretreatment with GPS1573 in PD2 rat pups led to an unexpected augmentation, or increase, in the corticosterone response to ACTH.[2][3][5] A similar, though dose-dependent, augmenting effect was observed in PD8 pups.[2][3][5] In stark contrast, GPS1574 demonstrated an inhibitory effect in vivo, attenuating the plasma corticosterone response to ACTH in PD2 pups.[2][3][5] This discrepancy suggests that the in vivo activity of these compounds does not correlate with their in vitro potency.[3][4][5] It has been proposed that GPS1573 may act as a "biasing agonist" in a living system.[4] The structural difference between the two peptides, namely the presence of a ring structure in GPS1574 which is absent in GPS1573, is thought to contribute to this difference in in vivo activity.[7]

Experimental Methodologies

The findings presented are based on specific and detailed experimental protocols.

In Vitro Experiments

The in vitro studies utilized dispersed adrenal cells obtained from neonatal (PD2 and PD8) and adult rats.[3][4] These cells were pre-treated with either a vehicle control, GPS1573, or GPS1574.[3] Subsequently, the cells were stimulated with ACTH to induce corticosterone production, which was then measured to determine the inhibitory effects of the compounds.[3][4]

In Vivo Experiments

For the in vivo analysis, neonatal rat pups at PD2 and PD8 were used.[2][3][5] The experimental procedure involved an initial intraperitoneal (ip) injection of either a vehicle, GPS1573, or GPS1574.[2][3][5] This was followed by an ip injection of ACTH(1–39) to stimulate corticosterone production.[2][3][5] To assess the effects of the compounds, blood samples were collected at various time points and the concentration of plasma corticosterone was measured.[2][3][5]

Visualizing the Molecular Interactions and Experimental Flow

To better understand the underlying mechanisms and experimental design, the following diagrams illustrate the signaling pathway and workflows.

Caption: ACTH signaling pathway and points of intervention by GPS1573 and GPS1574.

Caption: Workflow for the in vitro and in vivo experimental protocols.

References

• 1. Development of potent selective competitive-antagonists of the melanocortin type 2 receptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. BioKB - Publication [biokb.lcsb.uni.lu]
• 3. Frontiers | Effect of Novel Melanocortin Type 2 Receptor Antagonists on the Corticosterone Response to ACTH in the Neonatal Rat Adrenal Gland In Vivo and In Vitro [frontiersin.org]
• 4. Effect of Novel Melanocortin Type 2 Receptor Antagonists on the Corticosterone Response to ACTH in the Neonatal Rat Adrenal Gland In Vivo and In Vitro - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Effect of Novel Melanocortin Type 2 Receptor Antagonists on the Corticosterone Response to ACTH in the Neonatal Rat Adrenal Gland In Vivo and In Vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. journals.physiology.org [journals.physiology.org]

Comparative Efficacy of GPS1573 Against Other MC2R Antagonists: A Guide for Researchers

For Immediate Release

This guide provides a comprehensive comparison of the efficacy of GPS1573, a novel melanocortin 2 receptor (MC2R) antagonist, with other known MC2R antagonists. The content is tailored for researchers, scientists, and drug development professionals, offering a detailed analysis of available experimental data to inform future research and development in conditions of adrenocorticotropic hormone (ACTH) excess, such as Cushing's disease and congenital adrenal hyperplasia.

Introduction to MC2R Antagonism

The melanocortin 2 receptor (MC2R) is a G protein-coupled receptor (GPCR) predominantly expressed in the adrenal cortex.[1][2] Its activation by its sole endogenous ligand, ACTH, is a critical step in the hypothalamic-pituitary-adrenal (HPA) axis, stimulating the production of glucocorticoids, primarily cortisol.[3][4][5] Dysregulation of the HPA axis leading to excessive ACTH levels results in hypercortisolism, a hallmark of debilitating conditions like Cushing's disease.[6][7] Selective antagonism of MC2R presents a promising therapeutic strategy to mitigate the effects of ACTH overstimulation.[3][6][7] This guide focuses on GPS1573, a peptide-based MC2R antagonist, and compares its performance with other peptidic and small-molecule antagonists based on published in vitro and in vivo data.

In Vitro Efficacy Comparison

The in vitro potency of MC2R antagonists is primarily assessed by their ability to inhibit ACTH-stimulated cyclic AMP (cAMP) production in cell lines engineered to express the human MC2R and its essential accessory protein, MRAP (Melanocortin Receptor Accessory Protein).[8][9] The half-maximal inhibitory concentration (IC50) is a key metric for this comparison.

Antagonist	Type	Mechanism of Action	IC50 (cAMP Inhibition)	Cell Line	Reference
GPS1573	Peptide	Non-competitive	66 nM	HEK293	[7][10][11]
GPS1574	Peptide (cyclized)	Non-competitive	260 nM	HEK293	[7][10]
IRC-274	Peptide	Not specified	38 nM	HEK293	[10]
MCR2-4788	Small Molecule	Competitive	pA2 = 5.7*	CHO	[12]

Note: The potency of MCR2-4788 is reported as a pA2 value, which is a measure of antagonist affinity for competitive antagonists. A higher pA2 value indicates higher affinity. Direct comparison of pA2 with IC50 values should be made with caution due to the different methodologies and mechanisms of antagonism.

Selectivity Profile

An ideal MC2R antagonist should exhibit high selectivity for MC2R over other melanocortin receptors (MC1R, MC3R, MC4R, MC5R) to minimize off-target effects.

Antagonist	MC4R IC50 / Selectivity	Reference
GPS1573	950 nM	[7]
GPS1574	3.7 µM	[7]
IRC-274	High degree of selectivity for MC2R	[10]
MCR2-4788	No antagonistic activity at other MCRs	[12]

GPS1573 displays a notable selectivity for MC2R over MC4R, with an approximately 14-fold higher IC50 for MC4R.[7] Both IRC-274 and the small-molecule antagonist MCR2-4788 are also reported to have high selectivity for MC2R, a crucial characteristic for potential therapeutic development.[10][12]

In Vivo Efficacy

Translating in vitro potency to in vivo efficacy is a critical step in drug development. Studies in animal models provide initial insights into the physiological effects of these antagonists.

Antagonist	Animal Model	Key Findings	Reference
GPS1573	Neonatal Rats	Augmented the corticosterone (B1669441) response to ACTH.	[13][14]
GPS1574	Neonatal Rats	Partially inhibitory to the ACTH response.	[14]
IRC-274	Hypophysectomized Rats & Nude Mice with AtT20 tumors	Significant inhibition of corticosterone production.

The in vivo data for GPS1573 in neonatal rats presents a complex picture, as it unexpectedly augmented the corticosterone response to ACTH, contrasting with its in vitro antagonist activity.[13][14] This suggests that the in vivo effects may be influenced by factors not present in the in vitro cell-based assays. In contrast, GPS1574 showed partial inhibition in the same model, and IRC-274 demonstrated significant inhibition of corticosterone production in two different rodent models.[15][14] These findings underscore the importance of comprehensive in vivo testing to understand the full pharmacological profile of MC2R antagonists.

Signaling Pathways and Experimental Workflows

To provide a clearer understanding of the underlying mechanisms and experimental designs, the following diagrams illustrate the MC2R signaling pathway and a general workflow for evaluating MC2R antagonist efficacy.

Caption: MC2R signaling pathway upon ACTH binding.

Caption: General workflow for MC2R antagonist evaluation.

Experimental Protocols

In Vitro cAMP Inhibition Assay (General Protocol)

• Cell Culture: HEK293 or CHO cells are stably transfected to express human MC2R and its accessory protein, MRAP. Cells are cultured in appropriate media until they reach optimal confluency.

• Assay Preparation: Cells are seeded into multi-well plates and incubated.

• Antagonist Treatment: Cells are pre-incubated with varying concentrations of the MC2R antagonist (e.g., GPS1573) for a specified period.

• ACTH Stimulation: ACTH is added to the wells to stimulate the MC2R signaling cascade.

• cAMP Measurement: Intracellular cAMP levels are measured using a suitable assay, such as a competitive immunoassay or a luminescence-based reporter gene assay.

• Data Analysis: The results are analyzed to determine the IC50 value, which is the concentration of the antagonist that inhibits 50% of the maximal ACTH-induced cAMP production. For competitive antagonists, a Schild analysis can be performed to determine the pA2 value.

In Vivo Corticosterone Inhibition in Rodent Models (General Protocol)

• Animal Acclimatization: Rodents (e.g., neonatal rats) are acclimatized to the laboratory conditions.

• Antagonist Administration: The MC2R antagonist is administered to the animals, typically via intraperitoneal (IP) injection, at various doses.[13][14]

• ACTH Challenge: After a predetermined time, a standardized dose of ACTH is administered to stimulate the adrenal glands.[13][14]

• Blood Sampling: Blood samples are collected at specific time points post-ACTH administration.[13][14]

• Hormone Analysis: Plasma corticosterone (in rodents) or cortisol levels are measured using techniques such as radioimmunoassay (RIA) or enzyme-linked immunosorbent assay (ELISA).

• Data Analysis: The corticosterone/cortisol levels in the antagonist-treated groups are compared to the vehicle-treated control group to assess the in vivo efficacy of the antagonist.

Conclusion

GPS1573 is a potent, selective, and non-competitive antagonist of the MC2R in vitro. Its efficacy profile makes it a valuable tool for studying the physiological roles of the MC2R and a potential starting point for the development of therapeutics for ACTH-dependent hypercortisolism. However, the paradoxical in vivo results for GPS1573 highlight the complexities of translating in vitro findings to whole-organism responses and underscore the need for further investigation. In comparison, other antagonists like IRC-274 and small-molecule compounds such as MCR2-4788 have also shown promising preclinical data, with IRC-274 demonstrating clear in vivo efficacy. The choice of an MC2R antagonist for a specific research application will depend on the desired mechanism of action, the experimental system (in vitro vs. in vivo), and the specific research question being addressed. Further head-to-head comparative studies are warranted to definitively establish the relative efficacy and therapeutic potential of these promising MC2R antagonists.

References

• 1. ACTH receptor - Wikipedia [en.wikipedia.org]
• 2. wikicrow.ai [wikicrow.ai]
• 3. manilatimes.net [manilatimes.net]
• 4. MC2R gene: MedlinePlus Genetics [medlineplus.gov]
• 5. medlineplus.gov [medlineplus.gov]
• 6. Identification of a novel specific small-molecule melanocortin-2-receptor antagonist - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Development of potent selective competitive-antagonists of the melanocortin type 2 receptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Identification of a novel specific small-molecule melanocortin-2-receptor antagonist - PMC [pmc.ncbi.nlm.nih.gov]
• 9. ec.bioscientifica.com [ec.bioscientifica.com]
• 10. ACTH Antagonists - PMC [pmc.ncbi.nlm.nih.gov]
• 11. medchemexpress.com [medchemexpress.com]
• 12. endocrine-abstracts.org [endocrine-abstracts.org]
• 13. Effect of Novel Melanocortin Type 2 Receptor Antagonists on the Corticosterone Response to ACTH in the Neonatal Rat Adrenal Gland In Vivo and In Vitro - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Effect of Novel Melanocortin Type 2 Receptor Antagonists on the Corticosterone Response to ACTH in the Neonatal Rat Adrenal Gland In Vivo and In Vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. BioKB - Publication [biokb.lcsb.uni.lu]

Structural differences between GPS1573 and GPS1574 and their effects

A Comprehensive Comparison of the MC2R Antagonists GPS1573 and GPS1574 for Researchers and Drug Development Professionals

This guide provides a detailed comparison of two structurally related peptide antagonists of the melanocortin type 2 receptor (MC2R), GPS1573 and GPS1574. The following sections will delve into their structural distinctions, comparative efficacy based on experimental data, and the methodologies employed in these studies. This information is intended to assist researchers, scientists, and professionals in the field of drug development in understanding the nuanced differences between these two compounds.

Structural Differences

GPS1573 and GPS1574 are both peptide-based antagonists designed to target the MC2R, a key receptor in the hypothalamic-pituitary-adrenal (HPA) axis. While they share a similar core sequence, their primary structural difference lies in their topology. GPS1573 is a linear peptide, whereas GPS1574 is a cyclized version.[1][2] This fundamental structural variation has significant implications for their biological activity and pharmacokinetic profiles.

The amino acid sequence for the linear peptide, GPS1573, is Nle-P-f-R-w-F-K-A-V-G-K-K-R-R-NH₂.[1] In contrast, GPS1574 possesses a ring structure, denoted as Nle-(E-f-R-w-F-K)-A-V-G-K-K-R-R-NH₂.[1] The cyclization in GPS1574 is a key modification that differentiates it from its linear counterpart. Both peptides were developed with modifications in the HFRW pharmacophore, a critical region for melanocortin receptor activation, while preserving the putative MC2R binding sites.[3]

Comparative Efficacy and Effects

The structural divergence between GPS1573 and GPS1574 leads to notable differences in their in vitro potency and in vivo effects. Both compounds act as non-competitive antagonists of the ACTH-stimulated MC2R activity, meaning they suppress the maximal response (Rmax) without altering the concentration of ACTH required to elicit a half-maximal response (EC50).[3]

In Vitro Potency

Experimental data demonstrates that GPS1573 is a more potent antagonist of MC2R in vitro compared to GPS1574.[1][4] The half-maximal inhibitory concentration (IC50) values for each compound against MC2R and the related melanocortin type 4 receptor (MC4R) are summarized in the table below.

Compound	MC2R IC50 (nM)	MC4R IC50 (nM)	Selectivity (MC4R/MC2R)
GPS1573	66 ± 23[3]	950[3][5]	~14.4
GPS1574	260 ± 1[3]	3700[3]	~14.2

In Vivo Effects

In vivo studies using neonatal rats have revealed contrasting and somewhat unexpected effects of the two antagonists. While GPS1574 demonstrated partial inhibition of the corticosterone (B1669441) response to ACTH, GPS1573, despite its higher in vitro potency, augmented this response.[1][4] This suggests that the in vivo activity of these compounds is more complex and may not directly correlate with their in vitro potency.[4] The ring structure of GPS1574 is thought to be a contributing factor to these differing in vivo behaviors.[1]

Signaling Pathway and Experimental Workflow

To visualize the mechanisms and experimental procedures discussed, the following diagrams are provided.

Caption: MC2R signaling pathway and the inhibitory action of GPS1573 and GPS1574.

Caption: Workflow for in vitro and in vivo evaluation of GPS1573 and GPS1574.

Experimental Protocols

The following are summaries of the key experimental methodologies used to characterize and compare GPS1573 and GPS1574.

In Vitro Antagonist Assay in Dispersed Adrenal Cells

• Cell Preparation: Adrenal glands were removed from neonatal rats (Postnatal Day 2 and 8) and adult rats. The glands were cleaned of surrounding fat, and for adult glands, the capsule was removed. The tissue was then treated with type I collagenase for 90 minutes to disperse the cells.

• Cell Plating and Treatment: Viable cells were plated in 96-well microtiter plates at a density of 10,000 cells per well. The cells were pretreated for 1 hour with either GPS1573 or GPS1574 at various concentrations.

• ACTH Stimulation and Corticosterone Measurement: Following pretreatment, the cells were stimulated with adrenocorticotropic hormone (ACTH). The concentration of corticosterone in the cell culture medium was then measured to determine the inhibitory effect of the antagonists.

In Vivo Evaluation in Neonatal Rats

• Animal Handling: Timed-pregnant Sprague-Dawley rats were used, and their pups were studied at Postnatal Day 2 (PD2) and Postnatal Day 8 (PD8).

• Antagonist and ACTH Administration: Pups were administered either GPS1573, GPS1574, or a vehicle control via intraperitoneal (IP) injection. Ten minutes after the initial injection, a baseline blood sample was taken. Subsequently, ACTH (0.001 mg/kg) was administered via IP injection.

• Blood Sampling and Analysis: Blood samples were collected at various time points following ACTH injection to measure the plasma corticosterone levels and assess the in vivo efficacy of the antagonists.

cAMP Production Assay in HEK293 Cells

• Cell Culture and Transfection: Human Embryonic Kidney 293 (HEK293) cells were stably transfected to express the human MC2R and its accessory protein, MRAP.

• Antagonist Treatment and ACTH Stimulation: The transfected cells were incubated with varying concentrations of the antagonist peptides for 20 minutes. Subsequently, the cells were stimulated with ACTH at its EC80 concentration for 30 minutes.

• cAMP Measurement: The intracellular levels of cyclic adenosine (B11128) monophosphate (cAMP) were measured using a luminescence assay (e.g., HTRF) to determine the antagonistic activity of the compounds.

References

• 1. Effect of Novel Melanocortin Type 2 Receptor Antagonists on the Corticosterone Response to ACTH in the Neonatal Rat Adrenal Gland In Vivo and In Vitro - PMC [pmc.ncbi.nlm.nih.gov]
• 2. ACTH Antagonists - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Development of potent selective competitive-antagonists of the melanocortin type 2 receptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Effect of Novel Melanocortin Type 2 Receptor Antagonists on the Corticosterone Response to ACTH in the Neonatal Rat Adrenal Gland In Vivo and In Vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. abbiotec.com [abbiotec.com]

Comparative Analysis of GPS1573 and Standard-of-Care Treatments for Cushing's Disease

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the investigational agent GPS1573 and current standard-of-care medical therapies for Cushing's disease. The content is intended for an audience with expertise in endocrinology, pharmacology, and clinical research, offering an objective analysis based on available preclinical and clinical data.

Cushing's disease, a debilitating endocrine disorder resulting from an ACTH-secreting pituitary adenoma, leads to chronic hypercortisolism. While surgical resection of the adenoma is the primary treatment, medical therapy is crucial for patients who are not surgical candidates, have persistent or recurrent disease, or are awaiting the effects of radiotherapy.[1] This guide will delve into the mechanisms of action, efficacy, and safety profiles of established treatments and compare them with the preclinical data of GPS1573, a novel agent in development.

Mechanism of Action: A Tale of Two Strategies

Standard medical therapies for Cushing's disease primarily employ two strategies: inhibiting cortisol synthesis at the adrenal gland or targeting the pituitary tumor to reduce ACTH secretion. A third mechanism involves blocking the effects of cortisol at the glucocorticoid receptor.

GPS1573 introduces a novel, highly targeted approach by selectively antagonizing the melanocortin type 2 receptor (MC2R) in the adrenal cortex.[2][3] This receptor is the direct target of ACTH, and by blocking its activation, GPS1573 aims to prevent the downstream signaling cascade that leads to cortisol production. It is a noncompetitive antagonist, meaning it suppresses the maximal response to ACTH without being overcome by increasing concentrations of the hormone.[3]

In contrast, standard-of-care medications have broader or different mechanisms:

• Pituitary-Directed Therapies:

  • Pasireotide (B1678482): A somatostatin (B550006) analog that binds to somatostatin receptors (SSTRs), particularly SSTR5, which is highly expressed on corticotroph tumors.[4][5] This interaction inhibits ACTH synthesis and release from the pituitary adenoma.

• Adrenal-Directed Therapies (Steroidogenesis Inhibitors):

  • Osilodrostat (B612234), Ketoconazole (B1673606), Metyrapone, and Levoketoconazole: These agents inhibit various enzymes in the cortisol synthesis pathway within the adrenal glands, thereby reducing cortisol production.[6][7][8]

• Glucocorticoid Receptor Antagonist:

  • Mifepristone (B1683876): This drug blocks the action of cortisol at the glucocorticoid receptor, mitigating the clinical manifestations of hypercortisolism without lowering cortisol levels.[4][9]

Below is a diagram illustrating the distinct points of intervention for these therapies in the hypothalamic-pituitary-adrenal (HPA) axis.

Figure 1: Mechanisms of action of GPS1573 and standard Cushing's disease therapies.

Comparative Efficacy: Preclinical vs. Clinical Data

A direct comparison of efficacy is challenging due to the differing stages of development. GPS1573 data is limited to preclinical studies, while standard therapies have extensive clinical trial data.

GPS1573: Preclinical Profile

GPS1573 has demonstrated potent and selective antagonism of the MC2R in vitro.[2][3] However, in vivo studies in neonatal rats yielded unexpected results, with GPS1573 augmenting the corticosterone (B1669441) response to ACTH at certain doses, rather than inhibiting it.[1][10] The reasons for this discrepancy are not yet fully understood and highlight the complexities of translating in vitro findings to a whole-organism system.

GPS1573 Preclinical Data
Parameter	Result
Mechanism	Noncompetitive antagonist of MC2R[3]
IC50 (in vitro)	66 nM[2]
In Vivo Model	Neonatal Sprague-Dawley rats[10]
In Vivo Outcome	Augmentation of corticosterone response to ACTH at certain doses[1][10]

Standard Therapies: Clinical Efficacy

The efficacy of standard medical treatments for Cushing's disease is typically assessed by the normalization of 24-hour urinary free cortisol (UFC) levels. The following table summarizes key efficacy data from clinical trials.

Standard Therapy	Mechanism	Trial (Example)	Primary Endpoint	Efficacy (UFC Normalization)	Key Adverse Events
Pasireotide	Pituitary-directed (SSTR5 agonist)	Phase III (NCT01374906)	mUFC ≤ ULN at month 7	41-42% of patients[11]	Hyperglycemia, diarrhea, cholelithiasis, diabetes mellitus[11]
Osilodrostat	Adrenal-directed (steroidogenesis inhibitor)	LINC 4 (Phase III)	mUFC ≤ ULN at week 12	77% of patients (vs. 8% placebo)[12]	Decreased appetite, arthralgia, nausea, hypocortisolism[12][13]
Ketoconazole	Adrenal-directed (steroidogenesis inhibitor)	Retrospective cohort	Normal UFC at last follow-up	66% of patients[14][15]	Nausea, vomiting, dizziness, loss of appetite, potential for liver toxicity[14]
Mifepristone	Glucocorticoid receptor antagonist	SEISMIC (Phase III)	Significant improvement in clinical status	87% of patients showed clinical improvement (does not lower cortisol)[2][4]	Fatigue, nausea, headache, hypokalemia, endometrial thickening[4]

Experimental Protocols

Detailed methodologies are crucial for interpreting and comparing the data presented.

GPS1573: Preclinical Experimental Protocol (In Vivo Neonatal Rat Model)[10]

• Animal Model: Timed-pregnant Sprague-Dawley rats were used, and experiments were conducted on postnatal day 2 (PD2) and PD8 pups.

• Drug Administration: Pups were injected intraperitoneally (IP) with either vehicle (isotonic saline) or GPS1573 at low (0.1 mg/kg) or high (4.0 mg/kg) doses.

• ACTH Stimulation: 10 minutes after the initial injection, a baseline blood sample was taken. Subsequently, porcine ACTH (0.001 mg/kg) was administered via IP injection.

• Sample Collection: Blood samples were collected at 15, 30, and 60 minutes post-ACTH injection for the measurement of plasma corticosterone.

• Hormone Analysis: Plasma corticosterone levels were quantified to assess the adrenal response to ACTH stimulation.

Figure 2: Experimental workflow for in vivo testing of GPS1573 in neonatal rats.

Standard Therapies: General Clinical Trial Protocol (Example)

• Patient Population: Adult patients with persistent or recurrent Cushing's disease after surgery, or de novo patients who are not surgical candidates. Diagnosis is confirmed by elevated 24-hour UFC levels and other appropriate endocrine tests.[11][14]

• Study Design: Often multi-center, randomized, double-blind, placebo-controlled trials, sometimes with an open-label extension phase.[12]

• Intervention: Patients are randomized to receive the investigational drug at a specific dose or placebo. Dose adjustments may be permitted based on UFC levels and tolerability.

• Primary Endpoint: The primary efficacy outcome is typically the proportion of patients achieving a mean 24-hour UFC level at or below the upper limit of normal (ULN) after a defined treatment period (e.g., 12, 24, or 48 weeks).[12]

• Secondary Endpoints: These may include changes in late-night salivary cortisol, plasma ACTH, blood pressure, weight, and quality of life scores.[16][17]

• Safety Assessment: Monitoring of adverse events, clinical laboratory evaluations, and electrocardiograms throughout the study.

Conclusion and Future Directions

GPS1573 represents a promising and highly specific therapeutic strategy for Cushing's disease by directly targeting the MC2R. Its mechanism of action is distinct from all currently approved medical therapies. However, the available data is limited to preclinical studies, and the unexpected in vivo findings in neonatal rats necessitate further investigation to understand its pharmacological profile in adult models and ultimately in humans.

Standard-of-care treatments, including pituitary-directed agents, steroidogenesis inhibitors, and a glucocorticoid receptor antagonist, have well-established efficacy and safety profiles from extensive clinical trials.[6][7][11][16] They offer valuable options for managing hypercortisolism, although each is associated with a unique set of potential adverse events that require careful patient monitoring.

The development of GPS1573 and other novel agents is critical to expand the therapeutic armamentarium for Cushing's disease. Future research should focus on clarifying the in vivo effects of GPS1573 in appropriate adult animal models of Cushing's disease. Should these studies prove successful, well-designed clinical trials will be required to establish its safety and efficacy in patients and to determine its potential role in the management of this complex disease.

References

• 1. Effect of Novel Melanocortin Type 2 Receptor Antagonists on the Corticosterone Response to ACTH in the Neonatal Rat Adrenal Gland In Vivo and In Vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Global clinical response in Cushing's syndrome patients treated with mifepristone - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Long-term efficacy and safety of osilodrostat in patients with Cushing's disease: results from the LINC 4 study extension - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. academic.oup.com [academic.oup.com]
• 5. Pasireotide Shows Promise for Cushing's Disease [medscape.com]
• 6. ohsu.elsevierpure.com [ohsu.elsevierpure.com]
• 7. Frontiers | Ketoconazole as second-line treatment for Cushing’s disease after transsphenoidal surgery: systematic review and meta-analysis [frontiersin.org]
• 8. Real-World Data on the Efficacy and Safety of Osilodrostat in Patients with Cushing’s Disease in Spain - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Mifepristone (RU 486) in Cushing's syndrome - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Effect of Novel Melanocortin Type 2 Receptor Antagonists on the Corticosterone Response to ACTH in the Neonatal Rat Adrenal Gland In Vivo and In Vitro - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Efficacy and safety of once-monthly pasireotide in Cushing's disease: a 12 month clinical trial - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. academic.oup.com [academic.oup.com]
• 13. Efficacy and safety of osilodrostat in patients with Cushing's disease (LINC 3): a multicentre phase III study with a double-blind, randomised withdrawal phase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Evaluation of ketoconazole as a treatment for Cushing's disease in a retrospective cohort - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Evaluation of ketoconazole as a treatment for Cushing's disease in a retrospective cohort: Open Access, Read PDF & Key Insights | Bohrium [bohrium.com]
• 16. Long‐term efficacy and safety of once‐monthly pasireotide in Cushing's disease: A Phase III extension study - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Long-acting pasireotide improves clinical signs and quality of life in Cushing's disease: results from a phase III study - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Analysis of GPS1573 and Other Melanocortin 2 Receptor (MC2R) Antagonists

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the melanocortin 2 receptor (MC2R) antagonist GPS1573 with previously developed and emerging antagonists. The objective is to offer a clear perspective on their performance based on available experimental data, aiding researchers in the selection and development of therapeutic agents targeting the MC2R.

The melanocortin 2 receptor (MC2R) is a key component of the hypothalamic-pituitary-adrenal (HPA) axis, exclusively activated by adrenocorticotropic hormone (ACTH) to stimulate the production of glucocorticoids in the adrenal cortex.[1][2] Its high specificity for ACTH and restricted expression make it an attractive therapeutic target for conditions characterized by ACTH excess, such as Cushing's disease and congenital adrenal hyperplasia.[1] The development of potent and selective MC2R antagonists is therefore of significant interest. This guide will delve into the characteristics of GPS1573 in comparison to other notable MC2R antagonists.

In Vitro Performance: Potency and Selectivity

The in vitro efficacy of MC2R antagonists is primarily assessed by their ability to inhibit ACTH-induced cyclic AMP (cAMP) production, a key second messenger in the MC2R signaling pathway.

Table 1: In Vitro Potency of MC2R Antagonists

Compound	Type	IC50 (nM)	Binding Affinity (Ki/KB, nM)	Cell Line	Reference
GPS1573	Peptide	66 ± 23	Not Reported	HEK293 (human MC2R/MRAP)	[3][4]
GPS1574	Peptide	260 ± 1	Not Reported	HEK293 (human MC2R/MRAP)	[3]
ACTH(7-38)	Peptide	Not Reported	Not Reported	Not Reported	[5]
MCR2-4788	Small Molecule	pIC50 = 6.2 (approx. 631 nM)	pA2 = 5.7 (approx. 2 µM)	CHO-K1 (human MC2R/MRAP)	[6]
CRN04894	Small Molecule	Not Reported	Ki = 2.1, KB = 0.34	CHO-K1 (human MC2R/MRAP)	[7][8]

GPS1573 demonstrates potent in vitro antagonism with an IC50 of 66 nM.[3][4] This is comparable to or more potent than its structural analog GPS1574.[3] In comparison, the small molecule antagonist CRN04894 shows very high affinity with a Ki of 2.1 nM and a functional antagonist equilibrium constant (KB) of 0.34 nM.[7][8]

Selectivity is a critical parameter for any therapeutic antagonist to minimize off-target effects. The selectivity of MC2R antagonists is typically evaluated against other melanocortin receptor subtypes (MC1R, MC3R, MC4R, and MC5R).

Table 2: Selectivity Profile of MC2R Antagonists

Compound	MC1R Antagonism	MC3R Antagonism (IC50)	MC4R Antagonism (IC50)	MC5R Antagonism	Reference
GPS1573	No	Markedly lower potency	950 nM	Markedly lower potency	[3]
GPS1574	No	Markedly lower potency	3.7 µM	Markedly lower potency	[3]
CRN04894	No binding (≥ 1 µM)	No binding (≥ 1 µM)	No binding (≥ 1 µM)	No binding (≥ 1 µM)	[7]
MCR2-4788	No	No	No	No	[6]

GPS1573 exhibits good selectivity for MC2R over other melanocortin receptors, although it shows some activity at the MC4R at higher concentrations.[3] The small molecule antagonists CRN04894 and MCR2-4788 demonstrate high selectivity, with no significant activity at other melanocortin receptors.[6][7]

In Vivo Efficacy: A Paradoxical Finding

The ultimate test of an antagonist's therapeutic potential lies in its in vivo efficacy. The primary model for assessing MC2R antagonist activity in vivo involves measuring the suppression of ACTH-induced corticosterone (B1669441) production in animal models, typically rats.

Table 3: In Vivo Performance of MC2R Antagonists

Compound	Animal Model	Effect on ACTH-stimulated Corticosterone	Key Findings	Reference
GPS1573	Neonatal Rats (PD2 & PD8)	Augmentation of corticosterone response	In vivo effect contradicts in vitro antagonist activity. May act as a biasing agonist.	[9][10][11]
GPS1574	Neonatal Rats (PD2)	Attenuation of corticosterone response at 30 min	In vivo antagonist effect observed, though less potent than GPS1573 in vitro.	[9][10][11]
CRN04894	Rats	Dose-dependent suppression of corticosterone secretion	Potent and effective in vivo antagonist.	[8]

A surprising and crucial finding is the paradoxical in vivo effect of GPS1573. Despite its potent in vitro antagonist activity, in vivo studies in neonatal rats demonstrated that pretreatment with GPS1573 augmented , rather than inhibited, the corticosterone response to ACTH stimulation.[9][10][11] This has led to the hypothesis that GPS1573 may act as a biasing agonist in vivo, where it augments G-protein coupled signaling upon ACTH binding.[10] In contrast, its structural analog, GPS1574, which is less potent in vitro, did show some inhibitory effect on the corticosterone response in vivo.[9][10][11] This highlights the critical importance of in vivo validation for MC2R antagonists.

The novel small molecule antagonist, CRN04894, has demonstrated potent and dose-dependent suppression of ACTH-stimulated corticosterone secretion in rats, establishing its efficacy as an in vivo antagonist.[8]

Signaling Pathways and Experimental Workflows

To understand the mechanism of action of these antagonists, it is essential to visualize the MC2R signaling pathway and the experimental workflows used for their characterization.

References

• 1. Frontiers | ACTH Antagonists [frontiersin.org]
• 2. medlineplus.gov [medlineplus.gov]
• 3. Development of potent selective competitive-antagonists of the melanocortin type 2 receptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. medchemexpress.com [medchemexpress.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. Identification of a novel specific small-molecule melanocortin-2-receptor antagonist - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Discovery of CRN04894: A Novel Potent Selective MC2R Antagonist - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Frontiers | Effect of Novel Melanocortin Type 2 Receptor Antagonists on the Corticosterone Response to ACTH in the Neonatal Rat Adrenal Gland In Vivo and In Vitro [frontiersin.org]
• 10. Effect of Novel Melanocortin Type 2 Receptor Antagonists on the Corticosterone Response to ACTH in the Neonatal Rat Adrenal Gland In Vivo and In Vitro - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Effect of Novel Melanocortin Type 2 Receptor Antagonists on the Corticosterone Response to ACTH in the Neonatal Rat Adrenal Gland In Vivo and In Vitro - PubMed [pubmed.ncbi.nlm.nih.gov]

In Vivo Validation of GPS1573's Mechanism of Action: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the in vivo performance of GPS1573, a putative melanocortin type 2 receptor (MC2R) antagonist, with its structural analog, GPS1574. The experimental data cited herein reveals a significant discrepancy between the in vitro and in vivo activities of GPS1573, highlighting the critical nature of robust preclinical validation in animal models.

Introduction

GPS1573 was developed as a potent antagonist for the melanocortin type 2 receptor (MC2R), the primary receptor for adrenocorticotropic hormone (ACTH).[1][2] The therapeutic potential for such an antagonist is significant, particularly in conditions characterized by excess ACTH stimulation, such as Cushing's disease.[3] While in vitro assays demonstrated that GPS1573 effectively antagonizes ACTH-stimulated MC2R activity in a dose-dependent manner, subsequent in vivo studies in neonatal rats revealed an unexpected augmentation of the corticosterone (B1669441) response to ACTH.[1][2] This guide summarizes the key experimental findings, compares the activity of GPS1573 with the alternative compound GPS1574, and provides detailed experimental protocols for the pivotal in vivo validation studies.

Comparative Analysis of In Vivo Efficacy

The following tables summarize the quantitative data from studies conducted in neonatal Sprague-Dawley rats. These experiments were designed to assess the ability of GPS1573 and GPS1574 to modulate the corticosterone response to exogenous ACTH administration.

Table 1: Effect of GPS1573 on ACTH-Stimulated Corticosterone Response in Neonatal Rats

Postnatal Day (PD)	Pretreatment (intraperitoneal)	Dose (mg/kg)	Outcome on Corticosterone Response to ACTH
PD2	GPS1573	Low dose	Significantly augmented at 15 and 60 minutes
PD2	GPS1573	High dose	Even greater augmentation at 15 minutes
PD8	GPS1573	0.1	Augmented the response
PD8	GPS1573	4	No significant effect

Data compiled from multiple sources.[1][2]

Table 2: Effect of GPS1574 on ACTH-Stimulated Corticosterone Response in Neonatal Rats

Postnatal Day (PD)	Pretreatment (intraperitoneal)	Dose (mg/kg)	Outcome on Corticosterone Response to ACTH
PD2	GPS1574	Not specified	Attenuated the plasma corticosterone response at 30 minutes

Data compiled from multiple sources.[1][2]

Contrasting Mechanisms: In Vitro Antagonism vs. In Vivo Augmentation

The in vivo findings for GPS1573 stand in stark contrast to its characterization as a competitive antagonist in vitro.[1] While GPS1573 effectively blocks ACTH-stimulated activity in isolated adrenal cells, its administration in living neonatal rats leads to an enhancement of the ACTH effect.[1] This suggests that GPS1573 may act as a biasing agonist in vivo, augmenting G-protein coupled transduction when ACTH binds to the MC2R.[1] Another possibility is that GPS1573 triggers a non-specific sympathetic nervous system response that increases the adrenal cortex's sensitivity to ACTH.[1]

In contrast, GPS1574, a structurally similar compound, demonstrated the expected antagonist activity in vivo by attenuating the corticosterone response to ACTH.[1][2] The key structural difference between the two compounds is the ring structure present in GPS1574, which may contribute to its different in vivo behavior.[1][4]

Signaling Pathway and Experimental Workflow

To visualize the underlying mechanisms and experimental procedures, the following diagrams are provided.

References

• 1. Effect of Novel Melanocortin Type 2 Receptor Antagonists on the Corticosterone Response to ACTH in the Neonatal Rat Adrenal Gland In Vivo and In Vitro - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Effect of Novel Melanocortin Type 2 Receptor Antagonists on the Corticosterone Response to ACTH in the Neonatal Rat Adrenal Gland In Vivo and In Vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]
• 4. journals.physiology.org [journals.physiology.org]

A Head-to-Head Comparison of GPS1573 and IRC-274: Unraveling the Landscape of MC2R Antagonism

In the landscape of drug development, particularly for endocrine disorders such as Cushing's disease, the melanocortin 2 receptor (MC2R) has emerged as a critical therapeutic target. This receptor, primarily activated by adrenocorticotropic hormone (ACTH), plays a pivotal role in stimulating cortisol production. The development of MC2R antagonists is a promising strategy to mitigate the effects of excessive ACTH signaling. This guide provides a detailed, head-to-head comparison of two such antagonists: GPS1573 and IRC-274, offering researchers, scientists, and drug development professionals a comprehensive overview of their performance, mechanisms of action, and the experimental protocols used to evaluate them.

Introduction to the Contenders

GPS1573 is a peptide-based, noncompetitive antagonist of the melanocortin type 2 receptor (MC2R).[1][2][3][4] It has been investigated for its potential therapeutic application in conditions characterized by excessive ACTH levels, such as Cushing's disease.[1][3][4] Its selectivity for MC2R over other melanocortin receptors is a key characteristic.

Information regarding IRC-274 is less readily available in the public domain. An abstract of a scientific presentation mentions a peptide named IRC-274, developed by Ipsen Bioscience Inc., which is described as an ACTH-related peptide that inhibits ACTH binding to the human MC2R. However, detailed peer-reviewed publications or publicly accessible data sheets providing specific quantitative data, mechanism of action, or experimental protocols for IRC-274 could not be identified in the course of this review. The vast majority of searches for "IRC-274" refer to Section 274 of the U.S. Internal Revenue Code, which is unrelated to the scientific context of this comparison.

Due to the lack of available data for IRC-274, a direct head-to-head comparison with GPS1573 is not currently feasible. This guide will proceed by presenting the available data for GPS1573 to serve as a benchmark for when information on IRC-274 or other MC2R antagonists becomes available.

Performance Data: A Focus on GPS1573

The following table summarizes the key quantitative performance data for GPS1573 based on available literature.

Parameter	GPS1573	Source
Target	Melanocortin 2 Receptor (MC2R)	[1][2][3][4]
Mechanism of Action	Noncompetitive antagonist	[1][2][3]
IC50 for MC2R	66 nM	[1]
IC50 for MC4R	950 nM

Signaling Pathway and Mechanism of Action of GPS1573

GPS1573 functions by antagonizing the action of ACTH at the MC2R. In a normal physiological state, the binding of ACTH to MC2R, which is coupled to a G-protein, activates adenylyl cyclase, leading to an increase in intracellular cyclic AMP (cAMP). This second messenger, in turn, activates Protein Kinase A (PKA), which then phosphorylates downstream targets, ultimately resulting in the synthesis and secretion of cortisol from the adrenal cortex. As a noncompetitive antagonist, GPS1573 is believed to bind to a site on the MC2R or its associated protein, MRAP, that is distinct from the ACTH binding site. This binding event prevents or reduces the conformational change necessary for receptor activation, even when ACTH is bound.

Figure 1: Simplified signaling pathway of ACTH at the MC2R and the inhibitory action of GPS1573.

Experimental Protocols

Detailed experimental methodologies are crucial for the replication and validation of scientific findings. Below are outlines of key experiments that would be cited for a compound like GPS1573.

In Vitro MC2R Antagonism Assay

Objective: To determine the half-maximal inhibitory concentration (IC50) of GPS1573 against ACTH-stimulated cAMP production in cells expressing MC2R.

Methodology:

• Cell Culture: Human Embryonic Kidney (HEK293) cells are co-transfected with plasmids encoding for human MC2R and its accessory protein, MRAP.

• Assay Preparation: Transfected cells are plated in 96-well plates and allowed to adhere overnight.

• Compound Treatment: Cells are pre-incubated with varying concentrations of GPS1573 for a specified period (e.g., 30 minutes).

• Stimulation: ACTH (at a concentration that elicits a submaximal response, e.g., EC80) is added to the wells.

• cAMP Measurement: After a defined incubation period, intracellular cAMP levels are measured using a competitive immunoassay or a reporter gene assay (e.g., CRE-luciferase).

• Data Analysis: The concentration of GPS1573 that inhibits 50% of the ACTH-stimulated cAMP production (IC50) is calculated by fitting the data to a four-parameter logistic equation.

Figure 2: A typical experimental workflow for determining the in vitro potency of an MC2R antagonist.

In Vivo Assessment of Corticosterone (B1669441) Response

Objective: To evaluate the effect of GPS1573 on ACTH-induced corticosterone secretion in an animal model.

Methodology:

• Animal Model: Neonatal rats are often used to study the developing HPA axis.

• Compound Administration: A cohort of animals is administered GPS1573 (e.g., via intraperitoneal injection) at various doses. A control group receives a vehicle injection.

• ACTH Challenge: After a predetermined time for the antagonist to reach effective concentrations, the animals are challenged with an injection of ACTH.

• Blood Sampling: Blood samples are collected at multiple time points post-ACTH injection (e.g., 0, 15, 30, 60 minutes).

• Hormone Analysis: Plasma corticosterone levels are measured using a specific radioimmunoassay (RIA) or enzyme-linked immunosorbent assay (ELISA).

• Data Analysis: The time course of the corticosterone response is plotted for each treatment group, and statistical analyses are performed to determine the significance of any observed inhibition or modulation of the ACTH response by GPS1573.

It is important to note that in vivo studies with GPS1573 in neonatal rats have shown unexpected results, with some doses augmenting the corticosterone response to ACTH. This highlights the complexity of in vivo pharmacology and the need for further investigation to understand the complete pharmacological profile of this compound.

Conclusion

GPS1573 presents as a selective, noncompetitive antagonist of the MC2R with a defined in vitro potency. While it holds promise as a research tool and a potential therapeutic lead, its in vivo effects appear to be complex and require further elucidation.

A comprehensive, head-to-head comparison with IRC-274 is hampered by the current lack of publicly available data for the latter. For researchers in the field of endocrinology and drug development, the characterization of GPS1573 provides a valuable reference point. As data on IRC-274 and other emerging MC2R antagonists become available, similar structured comparisons will be essential to guide future research and development efforts in the pursuit of effective treatments for Cushing's disease and other related disorders. The scientific community awaits further publications on IRC-274 to fully understand its potential and how it compares to existing antagonists like GPS1573.

References

• 1. 26 USC 274: Disallowance of certain entertainment, etc., expenses [uscode.house.gov]
• 2. Final regulations clarify deduction disallowances for IRC Section 274 entertainment and food or beverage expenses [taxnews.ey.com]
• 3. Section 274 Entertainment Disallowance Rules [aircrafttaxsolutions.com]
• 4. Federal Register :: Meals and Entertainment Expenses Under Section 274 [federalregister.gov]

Safety & Regulatory Compliance

Proper Disposal of GPS1573: A Guide for Laboratory Professionals

For researchers, scientists, and drug development professionals, ensuring the safe and compliant disposal of chemical compounds is a critical aspect of laboratory operations. This guide provides essential information and step-by-step procedures for the proper disposal of GPS1573, a noncompetitive antagonist of the melanocortin type 2 receptor (MC2R).

The following procedures are based on the Safety Data Sheet (SDS) for GPS1573 and general best practices for chemical waste management. Adherence to these guidelines is crucial to prevent environmental contamination and ensure personnel safety.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is imperative to handle GPS1573 in a well-ventilated area.[1] Appropriate personal protective equipment (PPE), including chemical-impermeable gloves, safety goggles, and a lab coat, must be worn to avoid skin and eye contact.[1] In case of accidental contact, wash the affected area with soap and plenty of water and consult a doctor.[1] For eye contact, rinse with pure water for at least 15 minutes and seek medical attention.[1]

Step-by-Step Disposal Protocol

The disposal of GPS1573, as with any laboratory chemical, must be carried out in accordance with local, state, and federal regulations. Discharge of GPS1573 into the environment must be strictly avoided.[1]

• Collection: All waste containing GPS1573, including unused product, contaminated solutions, and disposables (e.g., pipette tips, vials), should be collected in a designated and clearly labeled waste container.

• Containerization: The waste container must be suitable for chemical waste, meaning it should be chemically resistant, sealable, and in good condition.[1] Ensure the container is kept tightly closed when not in use.[1]

• Labeling: The waste container must be accurately labeled as "Hazardous Waste" and should clearly identify the contents, including "GPS1573" and any solvents or other chemicals present in the waste mixture.

• Storage: Store the sealed waste container in a designated, well-ventilated, and cool area, away from incompatible materials and sources of ignition.[1]

• Arrangement for Disposal: Contact your institution's Environmental Health and Safety (EHS) office to arrange for the pickup and disposal of the chemical waste. Do not attempt to dispose of GPS1573 down the drain or in regular trash.

Accidental Release Measures

In the event of a spill, prevent further leakage if it is safe to do so.[1] Avoid dust formation and breathing vapors, mist, or gas.[1] Remove all sources of ignition and use spark-proof tools for cleanup.[1] The spilled material should be collected and placed in a suitable, closed container for disposal.[1]

Quantitative Data Summary

At present, specific quantitative data regarding concentration limits for disposal or volumes of reagents for inactivation of GPS1573 are not publicly available. Disposal procedures are primarily guided by the principles of containment and adherence to regulatory waste management protocols.

Parameter	Guideline
Waste Stream	Hazardous Chemical Waste
Container Type	Suitable, closed, and properly labeled
Disposal Method	Arranged through institutional EHS
Environmental Discharge	Prohibited

Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of GPS1573.

References

• 1. targetmol.com [targetmol.com]

Essential Safety and Handling Protocols for GPS1573

For Immediate Implementation by Laboratory Personnel

This guide provides crucial safety and logistical information for the handling and disposal of GPS1573, a potent and selective peptide antagonist of the melanocortin type 2 receptor (MC2R). Adherence to these protocols is mandatory to ensure the safety of all laboratory personnel and to maintain the integrity of the research environment.

Personal Protective Equipment (PPE)

A comprehensive approach to personal protection is vital to minimize exposure risk when handling GPS1573, particularly in its lyophilized powder form. The following table summarizes the required PPE.

Protection Area	Equipment	Specification and Use Case
Eye and Face Protection	Safety Goggles	Required at all times to protect against accidental splashes of reconstituted solutions.
Face Shield	Recommended when handling the lyophilized powder to provide an additional layer of protection against airborne particles.
Hand Protection	Nitrile Gloves	Minimum requirement for all handling procedures. Should be changed immediately if contaminated.
Body Protection	Laboratory Coat	Must be worn to protect skin and personal clothing from potential contamination.
Respiratory Protection	Fume Hood or Biosafety Cabinet	Mandatory when weighing or reconstituting the lyophilized powder to prevent inhalation of aerosolized particles.[1]

Operational Plan: Handling and Storage

Proper handling and storage procedures are critical for maintaining the stability and efficacy of GPS1573.

Receiving and Storage

Upon receipt, the vial containing lyophilized GPS1573 should be stored at -20°C in a tightly sealed container, protected from light.[2] Before opening, the vial should be allowed to equilibrate to room temperature in a desiccator to prevent condensation, which can degrade the peptide.

Reconstitution

• Preparation : Perform all reconstitution procedures within a fume hood or biosafety cabinet to minimize inhalation risk.[1][3]

• Solvent Selection : For solutions up to 2 mg/ml, sterile, distilled water is recommended. For higher concentrations, acetonitrile (B52724) should be used.

• Procedure : Gently add the appropriate solvent to the vial. Swirl the vial gently to dissolve the peptide; do not shake vigorously.

• Aliquoting : To avoid repeated freeze-thaw cycles, it is recommended to aliquot the reconstituted solution into single-use vials for storage.[4]

Storage of Reconstituted Peptide

Aliquots of reconstituted GPS1573 should be stored at -20°C. For short-term use, solutions can be stored at 2-8°C for a few days.[4]

Disposal Plan

All materials that have come into contact with GPS1573 are to be considered chemical waste and disposed of according to institutional and local regulations.

• Contaminated Materials : This includes used vials, pipette tips, and gloves. These items must be collected in a designated and clearly labeled hazardous waste container.

• Unused Solutions : Any remaining reconstituted GPS1573 solution should be disposed of as chemical waste. Do not pour down the drain.[5]

• Decontamination : All surfaces and equipment that may have come into contact with GPS1573 should be thoroughly decontaminated.

Experimental Workflow: Donning and Doffing PPE

The following diagram outlines the mandatory sequence for putting on (donning) and taking off (doffing) personal protective equipment to ensure maximum safety and prevent contamination.

Caption: Standard procedure for donning and doffing Personal Protective Equipment.

References

• 1. peptide24.store [peptide24.store]
• 2. methodpeptides.com [methodpeptides.com]
• 3. peptidesuk.com [peptidesuk.com]
• 4. realpeptides.co [realpeptides.co]
• 5. intelligenthq.com [intelligenthq.com]